3,6-Dimethyl-3-heptanol

• CAS: 1573-28-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 3,6-Dimethyl-3-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,6-Dimethyl-3-heptanol (CAS No. 1573-28-0). The information is compiled for use by researchers, scientists, and professionals in drug development and related fields. This document summarizes key quantitative data, outlines standard experimental protocols for their determination, and provides a logical workflow for physical property characterization.

Core Physical and Chemical Properties

3,6-Dimethyl-3-heptanol is a tertiary alcohol. Its identity and fundamental properties are summarized below.

• IUPAC Name: 3,6-dimethylheptan-3-ol[1]

• Synonyms: 3-Heptanol, 3,6-dimethyl-; Dimethyl hexanol[2][3][4][5]

• Molecular Formula: C₉H₂₀O[1][2][6][7]

• CAS Number: 1573-28-0[1][2][3][7]

• Appearance: Colorless liquid or clear oil.[3][4][5][6]

Quantitative Physical Data Summary

The following table summarizes the key physical properties of 3,6-Dimethyl-3-heptanol. It is important to note that minor discrepancies exist across different data sources, which is common. These variations can arise from different experimental conditions or measurement purities.

Property	Value	Source(s)
Molecular Weight	144.25 g/mol	[1][2][6]
Density	0.824 g/cm³	[2]
0.82 g/cm³	[3][8]
0.814 g/cm³	[4]
Boiling Point	173 °C (at 760 mmHg)	[2][3][8]
162 °C	[4]
Melting Point	6.15 °C (estimate)	[3][8]
-45 °C	[4]
Refractive Index	1.429	[2][3][8]
Flash Point	70 °C	[2][3][8]
Vapor Pressure	0.407 mmHg (at 25 °C)	[2][3]
Solubility	Insoluble in water. Soluble in dichloromethane, methanol, ethanol, ether, and ester solvents.	[4][6]

Experimental Protocols

Detailed experimental protocols for determining the physical properties of 3,6-Dimethyl-3-heptanol are not readily published. However, the following are standard, widely accepted methodologies for determining these key physical constants for a liquid compound.

3.1. Boiling Point Determination (Capillary Method)

This method is suitable for small sample volumes and is a common technique in organic chemistry labs.[3][4][6]

• Apparatus: Thiele tube or a similar heating bath (e.g., oil bath), thermometer, a small test tube (e.g., Durham tube), and a capillary tube sealed at one end.

• Procedure:

  • A small amount of 3,6-Dimethyl-3-heptanol (a few milliliters) is placed into the small test tube.

  • The capillary tube is placed inside the test tube with its open end submerged in the liquid.

  • The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

  • The assembly is placed in a Thiele tube containing mineral oil, ensuring the oil level is above the sample.

  • The apparatus is heated gently and evenly.[4][6]

  • As the temperature rises, air trapped in the capillary tube will slowly bubble out.

  • When the temperature approaches the boiling point, a continuous and rapid stream of bubbles will emerge from the capillary tube.

  • Heating is discontinued, and the apparatus is allowed to cool slowly.

  • The boiling point is the temperature at which the bubbling stops and the liquid is drawn back into the capillary tube. This is the point where the vapor pressure of the liquid equals the atmospheric pressure.[6]

3.2. Density Measurement (Pycnometer or Graduated Cylinder Method)

The density of a liquid can be determined by measuring the mass of a known volume.

• Apparatus: A pycnometer (for high precision) or a graduated cylinder, and an analytical balance.[9]

• Procedure:

  • The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an analytical balance.[10]

  • The container is filled with a known volume of 3,6-Dimethyl-3-heptanol. If using a pycnometer, it is filled to its calibrated volume.

  • The mass of the container with the liquid is measured.

  • The mass of the liquid is determined by subtracting the mass of the empty container.

  • The density is calculated by dividing the mass of the liquid by its volume (Density = Mass / Volume). For highest accuracy, all measurements should be performed at a constant, recorded temperature.[9]

3.3. Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental physical property that is a measure of how light propagates through a substance.

• Apparatus: An Abbe refractometer, a light source (often a sodium lamp with a wavelength of 589 nm), and a temperature-controlled water bath.

• Procedure:

  • The refractometer is calibrated using a standard sample with a known refractive index, such as distilled water.

  • A few drops of 3,6-Dimethyl-3-heptanol are placed on the surface of the measuring prism of the refractometer.

  • The prisms are closed and the sample is allowed to equilibrate to the desired temperature (commonly 20°C or 25°C), which is maintained by the circulating water bath.

  • Light is passed through the sample, and the eyepiece is adjusted until the boundary between the light and dark regions is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale.[11]

3.4. Solubility Determination (Shake-Flask Method)

This is the traditional and most common method for determining the equilibrium solubility of a substance in a given solvent.[12]

• Apparatus: A flask with a stopper, an orbital shaker or magnetic stirrer, a temperature-controlled environment (e.g., incubator or water bath), and an analytical method to determine the concentration of the solute (e.g., GC, HPLC, or spectroscopy).

• Procedure:

  • An excess amount of 3,6-Dimethyl-3-heptanol (the solute) is added to a known volume of the solvent (e.g., water, methanol) in the flask. This ensures that a saturated solution is formed.

  • The flask is sealed to prevent solvent evaporation and placed in the shaker within a temperature-controlled environment.[13]

  • The mixture is agitated for a sufficient period to ensure that equilibrium is reached (e.g., 24 to 72 hours).[13]

  • After agitation, the mixture is allowed to stand to let the undissolved solute settle.

  • A sample of the supernatant liquid is carefully removed, ensuring no solid particles are transferred. This may require centrifugation or filtration.

  • The concentration of 3,6-Dimethyl-3-heptanol in the clear, saturated solution is then determined using a suitable analytical technique. This concentration represents the solubility of the compound in that solvent at that temperature.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a chemical sample like 3,6-Dimethyl-3-heptanol.

Caption: Workflow for Physical Property Characterization.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. thinksrs.com [thinksrs.com]
• 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 7. chymist.com [chymist.com]
• 8. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 9. batman.edu.tr [batman.edu.tr]
• 10. wjec.co.uk [wjec.co.uk]
• 11. davjalandhar.com [davjalandhar.com]
• 12. lup.lub.lu.se [lup.lub.lu.se]
• 13. materialneutral.info [materialneutral.info]

An In-depth Technical Guide to 3,6-Dimethyl-3-heptanol (CAS Number: 1573-28-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dimethyl-3-heptanol is a tertiary alcohol with the chemical formula C9H20O. While it does not have widely documented direct applications in drug development, its structural features as a tertiary alcohol make it a relevant case study for medicinal chemists. Tertiary alcohols can offer advantages in drug design by providing metabolic stability, as they are not readily oxidized in vivo. This guide provides a comprehensive overview of the chemical and physical properties, a detailed synthesis protocol, spectral data for characterization, and a discussion of its potential, albeit limited, role in organic synthesis and drug discovery.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of 3,6-Dimethyl-3-heptanol.

Table 1: General Properties

Property	Value	Reference(s)
CAS Number	1573-28-0	[1]
Molecular Formula	C9H20O	[1]
Molecular Weight	144.25 g/mol	[1]
IUPAC Name	3,6-dimethylheptan-3-ol	[1]
Appearance	Colorless liquid

Table 2: Physical Properties

Property	Value	Reference(s)
Boiling Point	173 °C
Density	0.82 g/cm³
Refractive Index	1.4290
Flash Point	70 °C
Vapor Pressure	0.407 mmHg at 25°C
Melting Point	6.15 °C (estimate)

Synthesis

The most common and efficient method for the synthesis of tertiary alcohols such as 3,6-Dimethyl-3-heptanol is the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. Two plausible routes are presented below.

Synthesis Route

Route A: Reaction of 5-methyl-2-heptanone with methylmagnesium bromide. Route B: Reaction of 4-methyl-2-pentanone (methyl isobutyl ketone) with propylmagnesium bromide.

The following diagram illustrates the general workflow for the Grignard synthesis of 3,6-Dimethyl-3-heptanol.

Caption: General workflow for the Grignard synthesis of 3,6-Dimethyl-3-heptanol.

Detailed Experimental Protocol (Adapted from general Grignard synthesis of tertiary alcohols)

This protocol describes the synthesis of 3,6-Dimethyl-3-heptanol via the reaction of 5-methyl-2-heptanone with methylmagnesium bromide (Route A).

Materials:

• Magnesium turnings

• Iodine crystal (optional, as initiator)

• Methyl iodide

• Anhydrous diethyl ether

• 5-methyl-2-heptanone

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be thoroughly dried in an oven and assembled under an inert atmosphere.

  • In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel, place magnesium turnings.

  • Add a small crystal of iodine if necessary to initiate the reaction.

  • Prepare a solution of methyl iodide in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the methyl iodide solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed.

  • Once the reaction has started, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with the Ketone:

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve 5-methyl-2-heptanone in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 3,6-Dimethyl-3-heptanol.

Spectroscopic Data and Analysis

The following tables summarize the key spectroscopic data for 3,6-Dimethyl-3-heptanol.

Table 3: ¹H NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.4	m	~8H	-CH₂-CH₂-CH- and -CH(CH₃)₂
~1.1	s	3H	-C(OH)CH₃
~0.9	d	6H	-CH(CH₃)₂
~0.85	t	3H	-CH₂CH₃

Note: Specific chemical shifts and multiplicities can vary slightly depending on the solvent and spectrometer frequency. The data presented is a generalized interpretation.

Table 4: ¹³C NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Assignment
~74	C-OH (quaternary)
~45	-CH₂-
~40	-CH₂-
~28	-CH(CH₃)₂
~25	-C(OH)CH₃
~23	-CH(CH₃)₂
~8	-CH₂CH₃

Note: The assignments are approximate and based on typical chemical shifts for similar structures.

Table 5: IR Spectral Data (Neat)

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Broad, Strong	O-H stretch (alcohol)
2960-2870	Strong	C-H stretch (alkane)
~1465	Medium	C-H bend (alkane)
~1375	Medium	C-H bend (gem-dimethyl)
~1150	Medium	C-O stretch (tertiary alcohol)

Table 6: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity	Possible Fragment
129	Low	[M-CH₃]⁺
115	Low	[M-C₂H₅]⁺
73	High	[C(OH)(CH₃)(C₂H₅)]⁺
55	High	[C₄H₇]⁺
43	High	[C₃H₇]⁺

The mass spectrum is characterized by the absence or very low intensity of the molecular ion peak (m/z 144), which is typical for tertiary alcohols. The fragmentation pattern is dominated by alpha-cleavage, leading to the formation of stable carbocations.

Caption: Major fragmentation pathways of 3,6-Dimethyl-3-heptanol in mass spectrometry.

Applications in Research and Drug Development

Currently, there is no significant body of literature detailing specific biological activities of 3,6-Dimethyl-3-heptanol or its direct use in the development of pharmaceutical agents. Its primary relevance to drug development professionals lies in its nature as a tertiary alcohol.

• Metabolic Stability: The tertiary nature of the alcohol group prevents its oxidation to a ketone, a common metabolic pathway for primary and secondary alcohols. This property can be strategically employed in drug design to block metabolic soft spots and increase the half-life of a drug molecule.

• Synthetic Intermediate: 3,6-Dimethyl-3-heptanol can serve as a starting material or intermediate in organic synthesis. The hydroxyl group can be used as a handle for further functionalization or can be eliminated to form an alkene. It is a useful compound for academic and industrial laboratories exploring synthetic methodologies.

Safety Information

Table 7: GHS Hazard and Precautionary Statements

Category	Code	Statement
Hazard	H318	Causes serious eye damage
Precautionary	P280	Wear protective gloves/protective clothing/eye protection/face protection.
Precautionary	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Precautionary	P310	Immediately call a POISON CENTER or doctor/physician.

Note: This information is based on aggregated data and a full Safety Data Sheet (SDS) should be consulted before handling this chemical.

Conclusion

3,6-Dimethyl-3-heptanol is a simple tertiary alcohol with well-defined chemical and physical properties. While it lacks notable biological activity, it serves as an excellent example for understanding the synthesis and characterization of tertiary alcohols. For researchers in drug development, the key takeaway is the metabolic stability conferred by the tertiary alcohol moiety, a feature that can be strategically incorporated into the design of new drug candidates. The detailed synthetic protocol and comprehensive spectral data provided in this guide offer a solid foundation for the synthesis, characterization, and potential utilization of this compound in various research settings.

References

• 1. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]

3,6-Dimethyl-3-heptanol molecular structure and weight

An In-Depth Technical Guide to 3,6-Dimethyl-3-heptanol

This technical guide provides a comprehensive overview of the molecular structure, weight, and physicochemical properties of 3,6-Dimethyl-3-heptanol, tailored for researchers, scientists, and professionals in drug development.

Molecular Properties and Identification

3,6-Dimethyl-3-heptanol is a tertiary alcohol. Its molecular formula is C9H20O.[1][2][3][4][5] The structure consists of a heptane backbone with methyl groups at positions 3 and 6, and a hydroxyl group at position 3.

Quantitative Data Summary

The following table summarizes the key quantitative properties of 3,6-Dimethyl-3-heptanol.

Property	Value	Source(s)
Molecular Formula	C9H20O	[1][2][3][4][5][6]
Molecular Weight	144.25 g/mol (144.2545 g/mol )	[1][2][3][4][6]
IUPAC Name	3,6-dimethylheptan-3-ol	[6]
CAS Registry Number	1573-28-0	[1][2][3][6]
Density	0.824 g/cm³	[3]
Boiling Point	173 °C at 760 mmHg	[3]
Flash Point	70 °C	[3]
Vapor Pressure	0.407 mmHg at 25 °C	[3]
Refractive Index	1.429	[3]
Solubility	Soluble in Dichloromethane, Methanol	[4]

Molecular Structure Visualization

The two-dimensional chemical structure of 3,6-Dimethyl-3-heptanol is depicted in the diagram below. This visualization helps in understanding the spatial arrangement of its atoms and functional groups.

References

• 1. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 2. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 3. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 4. cdn.usbio.net [cdn.usbio.net]
• 5. chembk.com [chembk.com]
• 6. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3,6-Dimethyl-3-heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for 3,6-Dimethyl-3-heptanol (CAS No: 1573-28-0), a tertiary alcohol with applications in various chemical syntheses. The following sections detail its mass spectrometry, ¹³C-NMR, and ¹H-NMR data, along with the experimental protocols typically employed for such analyses. This guide is intended to assist researchers in the structural elucidation and characterization of this compound.

Molecular and Spectroscopic Overview

3,6-Dimethyl-3-heptanol is a nine-carbon alcohol with the molecular formula C₉H₂₀O and a molecular weight of 144.25 g/mol .[1][2][3] Spectroscopic analysis is crucial for confirming its structure, and the key techniques for this are Mass Spectrometry (MS), Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR), and Proton Nuclear Magnetic Resonance (¹H-NMR).

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments, which is essential for determining the molecular weight and deducing the structure.

Table 1: Mass Spectrometry Data for 3,6-Dimethyl-3-heptanol

Parameter	Value	Source
Molecular Formula	C₉H₂₀O	NIST WebBook[1][2][3]
Molecular Weight	144.2545	NIST WebBook[1][2][3]
Ionization Method	Electron Ionization (EI)	NIST WebBook
Major Fragments (m/z)	73 (Top Peak), 55 (2nd Highest), 43 (3rd Highest)	PubChem[4]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The mass spectrum of 3,6-Dimethyl-3-heptanol is typically obtained using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

• Sample Preparation: A dilute solution of 3,6-Dimethyl-3-heptanol is prepared in a volatile organic solvent such as dichloromethane or methanol.

• Gas Chromatography: The sample is injected into a gas chromatograph equipped with a capillary column (e.g., a non-polar column). The oven temperature is programmed to increase gradually to ensure the separation of the compound from any impurities.

• Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's ion source. Electron Ionization (EI) is a common method where the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion at a specific m/z value, generating a mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a molecule. Both ¹³C-NMR and ¹H-NMR are essential for the complete structural assignment of 3,6-Dimethyl-3-heptanol.

¹³C-NMR Spectroscopy

¹³C-NMR spectroscopy provides information about the different carbon environments in the molecule.

Table 2: ¹³C-NMR Data for 3,6-Dimethyl-3-heptanol

Data Availability	Source
¹³C-NMR spectra are available.	John Wiley & Sons, Inc. (SpectraBase)[4]
Specific chemical shift data is not publicly available.

¹H-NMR Spectroscopy

¹H-NMR spectroscopy provides information about the different proton environments and their neighboring protons.

Table 3: ¹H-NMR Data for 3,6-Dimethyl-3-heptanol

Data Availability	Source
¹H-NMR spectrum is available.	John Wiley & Sons, Inc. (SpectraBase)[4]
Specific chemical shift, multiplicity, and coupling constant data are not publicly available.

Experimental Protocol: NMR Spectroscopy

The following is a general protocol for acquiring ¹H and ¹³C NMR spectra.

• Sample Preparation: A small amount of the purified 3,6-Dimethyl-3-heptanol is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is often added to calibrate the chemical shift scale to 0 ppm.

• Instrument Setup: The NMR tube is placed in the spectrometer. The instrument is tuned and shimmed to optimize the magnetic field homogeneity.

• Data Acquisition for ¹H-NMR: A standard one-dimensional proton NMR experiment is performed. This involves applying a radiofrequency pulse and recording the resulting free induction decay (FID).

• Data Acquisition for ¹³C-NMR: A one-dimensional carbon NMR experiment is performed. Proton decoupling is typically used to simplify the spectrum by removing the splitting of carbon signals by attached protons, resulting in a spectrum with a single peak for each unique carbon atom.

• Data Processing: The FID is converted into a spectrum using a Fourier transform. The spectrum is then phased, baseline-corrected, and the chemical shifts of the peaks are referenced to TMS.

Structural Confirmation Workflow

The combined spectroscopic data from MS, ¹³C-NMR, and ¹H-NMR are used to confirm the structure of 3,6-Dimethyl-3-heptanol. The logical workflow for this process is illustrated in the following diagram.

References

• 1. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 2. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 3. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 4. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Hazards of 3,6-Dimethyl-3-heptanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information for 3,6-Dimethyl-3-heptanol (CAS No. 1573-28-0). The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding for professionals handling this substance in a laboratory or drug development setting.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical properties of a substance. Below is a summary of the key properties of 3,6-Dimethyl-3-heptanol.

Property	Value	Source
Molecular Formula	C9H20O	[1][2][3][4][5]
Molecular Weight	144.25 g/mol	[1][2][3][4][5]
Appearance	Colorless, transparent liquid with an aromatic odor	[1][6][7]
Boiling Point	162 - 173°C at 760 mmHg	[1][2][6]
Melting Point	-45°C to 6.15°C (estimate)	[1][6][8]
Flash Point	70°C	[1][2]
Density	0.814 - 0.824 g/cm³	[1][2][6]
Vapor Pressure	0.407 mmHg at 25°C	[1][2]
Refractive Index	1.429	[1][2]
Solubility	Soluble in ethanol, ether, and ester solvents; insoluble in water. Also soluble in dichloromethane and methanol.	[1][5][6]

Hazard Identification and Classification

3,6-Dimethyl-3-heptanol is classified as a hazardous substance. The following table summarizes its GHS classification and associated hazard statements.

GHS Classification	Code	Hazard Statement
Serious Eye Damage/Eye Irritation	Eye Dam. 1	H318: Causes serious eye damage
Skin Corrosion/Irritation	Skin Irrit. 2	H315: Causes skin irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	STOT SE 3	H335: May cause respiratory irritation

Note: The GHS classification is based on aggregated data from multiple sources and may vary slightly between suppliers.

Toxicological Information

The primary toxicological concern associated with 3,6-Dimethyl-3-heptanol is its potential to cause serious eye damage. It is also irritating to the skin and respiratory system.[1][6][8]

Toxicity Endpoint	Result	Species	Source
Acute Oral LD50	>5000 mg/kg	Rat	[9]
Acute Dermal LD50	>5000 mg/kg	Rabbit	[9]

Experimental Protocols:

Detailed experimental protocols for the toxicological endpoints listed above are not available in the publicly accessible safety data sheets. These studies are typically conducted according to standardized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), but the specific details of the studies for 3,6-Dimethyl-3-heptanol were not found in the provided search results.

First Aid Measures

In the event of exposure to 3,6-Dimethyl-3-heptanol, the following first aid measures should be taken:

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if irritation develops or persists.
Eye Contact	Rinse with pure water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[10]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[10]

Fire and Explosion Hazard Data

Property	Value
Flammability	Combustible liquid.
Flash Point	70°C
Suitable Extinguishing Media	Use dry chemical, carbon dioxide, or alcohol-resistant foam.[10]
Unsuitable Extinguishing Media	Do not use a direct stream of water.
Hazardous Combustion Products	Carbon oxides.
Special Protective Equipment for Firefighters	Wear self-contained breathing apparatus for firefighting if necessary.[10]

Personal Protection and Handling

To ensure the safety of laboratory personnel, the following personal protective equipment (PPE) and handling procedures are recommended:

Aspect	Recommendation
Engineering Controls	Use only outdoors or in a well-ventilated area.
Eye/Face Protection	Wear safety goggles or a face shield.[9]
Skin Protection	Wear suitable protective clothing and solvent-resistant gloves.[9]
Respiratory Protection	Utilize an organic vapor respirator if airborne levels are not maintained below exposure limits or if ventilation is inadequate.[9]
General Hygiene	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.

Logical Workflow for Chemical Hazard Assessment

The following diagram illustrates a logical workflow for assessing the safety and hazards of a chemical substance like 3,6-Dimethyl-3-heptanol.

Caption: A logical workflow for chemical hazard assessment.

References

• 1. chembk.com [chembk.com]
• 2. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 3. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 5. cdn.usbio.net [cdn.usbio.net]
• 6. chembk.com [chembk.com]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. 3,6-DIMETHYL-3-HEPTANOL | 1573-28-0 [amp.chemicalbook.com]
• 9. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 10. echemi.com [echemi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Solubility of 3,6-Dimethyl-3-heptanol in Organic Solvents

This technical guide provides a comprehensive overview of the solubility characteristics of 3,6-Dimethyl-3-heptanol in various organic solvents. Due to the limited availability of specific quantitative solubility data for this compound in public literature, this guide focuses on established principles of alcohol solubility, qualitative data, and detailed experimental protocols for determining solubility.

Introduction to 3,6-Dimethyl-3-heptanol

3,6-Dimethyl-3-heptanol is a tertiary alcohol with the chemical formula C9H20O. Its structure, featuring a hydroxyl group on a branched nine-carbon chain, dictates its physical and chemical properties, including its solubility profile. Understanding its behavior in different organic solvents is crucial for its application in organic synthesis, as a reaction medium, or in formulation development within the pharmaceutical industry.

General Principles of Alcohol Solubility

The solubility of an alcohol is primarily determined by the interplay between its polar hydroxyl (-OH) group and its non-polar alkyl chain.

• Hydrogen Bonding: The hydroxyl group is capable of forming hydrogen bonds with polar solvents, particularly protic solvents like other alcohols and water.

• Van der Waals Forces: The non-polar alkyl chain interacts with other non-polar molecules through weaker van der Waals forces.

• "Like Dissolves Like": This principle is paramount in predicting solubility. Polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.

For 3,6-Dimethyl-3-heptanol, the relatively long and branched alkyl chain (nine carbons) constitutes a significant non-polar character. While the tertiary hydroxyl group offers a site for polar interactions, its steric hindrance may slightly reduce its ability to form hydrogen bonds compared to primary or secondary alcohols. Consequently, 3,6-Dimethyl-3-heptanol is expected to be insoluble in water but highly soluble in a wide range of organic solvents.[1] As the carbon chain of an alcohol increases in length, its solubility in water decreases due to the increasing dominance of the hydrophobic hydrocarbon portion.[2]

Solubility Data for 3,6-Dimethyl-3-heptanol

While specific quantitative solubility data for 3,6-Dimethyl-3-heptanol is not widely available in published literature, qualitative information and predictions based on its structure provide a strong indication of its solubility profile.

Solvent Class	Specific Solvent	Qualitative Solubility	Rationale
Alcohols	Methanol	Soluble[3]	The hydroxyl group of methanol can hydrogen bond with the hydroxyl group of 3,6-Dimethyl-3-heptanol. The alkyl chains allow for van der Waals interactions.
Ethanol	Soluble[1]	Similar to methanol, ethanol is a polar, protic solvent that can engage in hydrogen bonding.
Ethers	Diethyl Ether	Soluble[1]	As a polar aprotic solvent, diethyl ether can act as a hydrogen bond acceptor for the hydroxyl group of the alcohol. Its overall non-polar character is compatible with the alcohol's long alkyl chain.
Esters	Ethyl Acetate	Soluble (Inferred from "Ester solvents"[1])	Ethyl acetate is a moderately polar aprotic solvent that is a good solvent for many organic compounds.
Halogenated Solvents	Dichloromethane	Soluble[3]	A polar aprotic solvent that is an excellent solvent for a wide range of organic compounds.
Aromatic Hydrocarbons	Toluene	Expected to be Soluble/Miscible	The non-polar aromatic ring of toluene will readily interact with the non-polar alkyl chain of 3,6-Dimethyl-3-heptanol.
Aliphatic Hydrocarbons	Hexane, Heptane	Expected to be Soluble/Miscible	These non-polar solvents will have strong van der Waals interactions with the long alkyl chain of the alcohol.
Polar Aprotic Solvents	Acetone	Expected to be Soluble/Miscible	Acetone is a versatile polar aprotic solvent capable of dissolving a wide range of organic compounds.
Aqueous Solvents	Water	Insoluble[1]	The large, non-polar C9 alkyl chain dominates the molecule's character, making it hydrophobic and preventing dissolution in water.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data or to confirm miscibility, the following experimental protocol, based on the widely used "shake-flask" method, can be employed. This method is applicable for determining the solubility of a liquid solute in a liquid solvent.

Objective: To determine the concentration of a saturated solution of 3,6-Dimethyl-3-heptanol in a given organic solvent at a specific temperature and pressure.

Materials and Equipment:

• 3,6-Dimethyl-3-heptanol (solute)

• Organic solvent of interest

• Analytical balance

• Thermostatically controlled shaker or water bath

• Calibrated flasks or vials

• Centrifuge (optional)

• Syringe filters (if necessary for separation of phases)

• Analytical instrumentation for concentration measurement (e.g., Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometry, depending on the solvent and solute properties)

Methodology:

• Preparation of the Mixture:

  • Add an excess amount of 3,6-Dimethyl-3-heptanol to a known volume or mass of the organic solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of an excess of the solute is crucial to ensure that a saturated solution is formed.

• Equilibration:

  • Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to allow the system to reach equilibrium. The time required can vary from several hours to days, depending on the solvent-solute system.[4] It is advisable to determine the necessary equilibration time by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the mixture to stand at the constant temperature to allow the undissolved solute to separate. For liquid-liquid systems where two phases are present, this will involve allowing the layers to settle.

  • If necessary, centrifugation can be used to accelerate the separation of the two phases.

• Sampling:

  • Carefully extract a sample from the clear, saturated solvent phase, ensuring that none of the undissolved solute is transferred. A syringe with a filter can be useful for this step.

• Analysis:

  • Accurately dilute the collected sample with the pure solvent to a concentration that falls within the linear range of the analytical instrument.

  • Measure the concentration of 3,6-Dimethyl-3-heptanol in the diluted sample using a pre-calibrated analytical method (e.g., GC-FID).

• Calculation:

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor. The solubility is typically expressed in units such as g/100 mL, mg/mL, or mol/L.

For Determining Miscibility:

A simpler, qualitative method can be used to determine if two liquids are miscible (soluble in all proportions).

• In a clear, sealed container (e.g., a test tube or vial), add equal volumes of 3,6-Dimethyl-3-heptanol and the organic solvent.

• Agitate the mixture thoroughly.

• Allow the mixture to stand and observe.

  • If a single, clear phase is present, the liquids are miscible.

  • If two distinct layers form, the liquids are immiscible.

  • If the solution appears cloudy or forms an emulsion, they are partially miscible.

Visualization of Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable solvent for 3,6-Dimethyl-3-heptanol and determining its solubility.

Caption: Workflow for Solvent Selection and Solubility Determination.

References

• 1. chembk.com [chembk.com]
• 2. youtube.com [youtube.com]
• 3. cdn.usbio.net [cdn.usbio.net]
• 4. researchgate.net [researchgate.net]

A Technical Guide to 3,6-Dimethyl-3-heptanol for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 3,6-Dimethyl-3-heptanol, a summary of its commercial availability, and a detailed, plausible experimental protocol for its synthesis. While this document aims to be a thorough resource, it is important to note the current absence of published data regarding the specific biological activities, pharmacological properties, and associated signaling pathways of this compound.

Chemical and Physical Properties

3,6-Dimethyl-3-heptanol is a tertiary alcohol. Its fundamental properties are summarized in the table below, compiled from various chemical databases.[1][2]

Property	Value	Source
CAS Number	1573-28-0	[1][2][3]
Molecular Formula	C₉H₂₀O	[1][2][3]
Molecular Weight	144.25 g/mol	[1][4]
IUPAC Name	3,6-dimethylheptan-3-ol	[1][3]
Density	0.824 g/cm³ (at 25°C)	[2]
Boiling Point	173°C at 760 mmHg	[2]
Flash Point	70°C	[2]
Refractive Index	1.429	[2]
XLogP3	2.7	[4]

Commercial Availability

3,6-Dimethyl-3-heptanol is available from several commercial chemical suppliers, catering to research and development needs. The purity and quantity may vary by supplier.

Supplier	Noted Purity/Grade
Sigma-Aldrich (AldrichCPR)	For early discovery researchers; analytical data not provided by the supplier.
Santa Cruz Biotechnology	Biochemical for proteomics research.
Thermo Scientific (Alfa Aesar)
Key Organics
P&S Chemicals
ChemNet
HANGZHOU LEAP CHEM CO., LTD.
United States Biological	Highly Purified

Synthesis Protocol: A Plausible Approach via Grignard Reaction

While specific literature detailing the synthesis of 3,6-Dimethyl-3-heptanol is scarce, a reliable and widely applicable method for the preparation of tertiary alcohols is the Grignard reaction.[5][6][7] The following protocol outlines a plausible synthesis route involving the reaction of a Grignard reagent with a suitable ketone.

Reaction Scheme

The synthesis of 3,6-Dimethyl-3-heptanol can be achieved by the reaction of ethylmagnesium bromide with 5-methyl-2-hexanone.

EtMgBr + 5-methyl-2-hexanone → 3,6-Dimethyl-3-heptanol

Experimental Workflow

The following diagram illustrates the key steps in the proposed synthesis.

Caption: Proposed workflow for the synthesis of 3,6-Dimethyl-3-heptanol via Grignard reaction.

Detailed Methodology

Materials and Reagents:

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• 5-methyl-2-hexanone

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (three-necked flask, reflux condenser, dropping funnel, etc.)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

  • All glassware must be rigorously dried to exclude moisture.

  • Place magnesium turnings (1.1 equivalents) in a three-necked flask under an inert atmosphere.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Prepare a solution of ethyl bromide (1.0 equivalent) in anhydrous diethyl ether in a dropping funnel.

  • Add a small portion of the ethyl bromide solution to the magnesium. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed.

  • Add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture until the magnesium is consumed.

• Reaction with Ketone:

  • Cool the freshly prepared ethylmagnesium bromide solution to 0°C using an ice bath.

  • Dissolve 5-methyl-2-hexanone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent. Maintain the temperature below 10°C during the addition.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield 3,6-Dimethyl-3-heptanol.

Analytical Data

The identity and purity of the synthesized 3,6-Dimethyl-3-heptanol can be confirmed by standard analytical techniques.

Analytical Method	Expected Data
¹H NMR	Spectral data is available on public databases such as PubChem.[1]
¹³C NMR	Spectral data is available on public databases such as PubChem.[1]
Mass Spectrometry (MS)	Electron ionization mass spectra are available from the NIST WebBook, showing characteristic fragmentation patterns.[1]
Infrared Spectroscopy (IR)	IR spectra are available from the NIST WebBook, showing a characteristic broad O-H stretch for the alcohol functional group.[1]

Biological Activity and Signaling Pathways

As of the date of this guide, there is a notable absence of published scientific literature detailing the biological activity, pharmacological effects, or involvement in any signaling pathways for 3,6-Dimethyl-3-heptanol. Researchers and drug development professionals are encouraged to perform their own in-house screening and characterization to determine the potential bioactivity of this compound. The structural similarity to other biologically active branched-chain alcohols may suggest potential areas of investigation, but no direct evidence is currently available.

Safety Information

3,6-Dimethyl-3-heptanol is classified as causing serious eye damage.[1] Appropriate personal protective equipment (PPE), including safety goggles and gloves, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. Refer to the supplier's Safety Data Sheet (SDS) for complete safety and handling information.

References

• 1. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 3. pschemicals.com [pschemicals.com]
• 4. 3,6-Dimethyl-heptan-3-ol | C9H20O | CID 6999916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. homework.study.com [homework.study.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. Grignard Reagents [chemed.chem.purdue.edu]

A Technical Guide to the Stereoisomers of 3,6-Dimethyl-3-heptanol: Synthesis, Separation, and Potential Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the enantiomers of 3,6-dimethyl-3-heptanol, (S)-3,6-dimethyl-3-heptanol and (R)-3,6-dimethyl-3-heptanol. While specific experimental data for these particular enantiomers is limited in publicly available literature, this document outlines established methodologies for their synthesis, separation, and characterization based on principles of stereoselective organic chemistry and chiral analysis. The potential for differential biological activity between the enantiomers is also discussed, drawing parallels with other chiral molecules of pharmaceutical relevance. This guide serves as a foundational resource for researchers interested in the stereospecific properties and potential applications of these chiral tertiary alcohols.

Introduction

Chirality is a fundamental property in medicinal chemistry and drug development, as the three-dimensional arrangement of atoms in a molecule can profoundly influence its pharmacological and toxicological properties.[1] Enantiomers, non-superimposable mirror-image isomers, often exhibit different biological activities, with one enantiomer potentially being therapeutically active while the other may be inactive or even contribute to adverse effects.[1]

3,6-Dimethyl-3-heptanol is a tertiary alcohol with a single stereocenter at the C3 position, existing as two enantiomers: (S)-3,6-dimethyl-3-heptanol and (R)-3,6-dimethyl-3-heptanol. While this specific compound is not extensively studied, chiral tertiary alcohols are important structural motifs in many biologically active compounds.[2] This guide will explore the synthetic strategies to obtain the individual enantiomers, the analytical techniques for their separation and characterization, and the potential implications of their stereochemistry on biological systems.

Physicochemical Properties of 3,6-Dimethyl-3-heptanol (Racemic)

Property	Value	Reference
Molecular Formula	C₉H₂₀O	[3]
Molecular Weight	144.25 g/mol	[3]
CAS Number	1573-28-0	[3]
Boiling Point	173 °C at 760 mmHg	[4]
Density	0.824 g/cm³	[4]
Refractive Index	1.429	[4]
Flash Point	70 °C	[4]

Enantioselective Synthesis and Chiral Resolution

The preparation of enantiomerically pure (S)- and (R)-3,6-dimethyl-3-heptanol can be approached through two primary strategies: asymmetric synthesis or chiral resolution of the racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis aims to create a specific enantiomer directly.[5] For tertiary alcohols like 3,6-dimethyl-3-heptanol, a common approach is the enantioselective addition of an organometallic reagent to a prochiral ketone. In this case, the reaction would involve the addition of an ethyl Grignard or organolithium reagent to 5-methyl-2-hexanone in the presence of a chiral catalyst or ligand.

Conceptual Asymmetric Synthesis Workflow:

Caption: Asymmetric synthesis of a 3,6-dimethyl-3-heptanol enantiomer.

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture into its individual enantiomers.[6] Common methods include:

• Formation of Diastereomers: The racemic alcohol can be reacted with a chiral resolving agent (e.g., a chiral carboxylic acid) to form a mixture of diastereomers.[6] These diastereomers have different physical properties and can be separated by conventional techniques like crystallization or chromatography.[6] The resolving agent is then cleaved to yield the pure enantiomers.

• Enzymatic Resolution: Enzymes can selectively catalyze a reaction with one enantiomer of a racemic mixture, allowing for the separation of the reacted and unreacted enantiomers.[7] For tertiary alcohols, specific lipases or esterases can be employed for the kinetic resolution of their corresponding esters.[8]

• Chiral Chromatography: Preparative high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) using a chiral stationary phase (CSP) can be used to separate the enantiomers on a larger scale.[9][10]

Analytical Techniques for Chiral Separation and Characterization

The successful synthesis and resolution of (S)- and (R)-3,6-dimethyl-3-heptanol require robust analytical methods to determine enantiomeric purity and confirm the identity of each enantiomer.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers.[11] The choice of the chiral stationary phase is critical for achieving good resolution.

Illustrative Chiral HPLC Experimental Protocol (General):

Parameter	Description
Column	A polysaccharide-based chiral stationary phase (e.g., Chiralpak® IA, IB, or IC).
Mobile Phase	A mixture of a non-polar solvent (e.g., n-hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The exact ratio is optimized for the specific column and analyte.
Flow Rate	Typically 0.5 - 1.5 mL/min.
Detection	Refractive Index (RI) detector, as the analyte lacks a strong UV chromophore.
Temperature	Ambient or controlled for improved reproducibility.

Chiral Gas Chromatography (GC)

For volatile compounds like 3,6-dimethyl-3-heptanol, chiral GC is an effective analytical method. This technique utilizes a chiral stationary phase, often based on cyclodextrin derivatives, to achieve separation.[7]

Illustrative Chiral GC Experimental Protocol (General):

Parameter	Description
Column	A capillary column coated with a derivatized cyclodextrin (e.g., β- or γ-cyclodextrin).
Carrier Gas	Helium or Hydrogen.
Injection Mode	Split or splitless, depending on the sample concentration.
Temperature Program	An optimized temperature gradient to ensure good separation and peak shape.
Detector	Flame Ionization Detector (FID).

Conceptual Analytical Workflow:

Caption: Workflow for the determination of enantiomeric excess.

Spectroscopic and Polarimetric Characterization

Potential Biological and Pharmacological Significance

The biological activities of enantiomers can differ significantly due to the stereospecific nature of interactions with biological macromolecules such as enzymes and receptors.[12] Although no specific biological activities have been reported for the enantiomers of 3,6-dimethyl-3-heptanol, it is plausible that they could exhibit differential effects in biological systems.

For instance, in the context of drug development, one enantiomer may bind to a target receptor with high affinity, leading to a therapeutic effect, while the other enantiomer may have a lower affinity or interact with a different target, potentially causing off-target effects.[13] The study of individual enantiomers is therefore crucial for understanding the full pharmacological profile of a chiral compound.

Conceptual Signaling Pathway Interaction:

Caption: Hypothetical differential interaction of enantiomers with a biological target.

Conclusion

While specific experimental data on (S)- and (R)-3,6-dimethyl-3-heptanol is not extensively documented, this technical guide provides a framework for their synthesis, separation, and characterization based on established principles of chiral chemistry. The methodologies outlined herein, including asymmetric synthesis, chiral resolution, and analytical techniques such as chiral HPLC and GC, are well-suited for the study of these and other chiral tertiary alcohols. Given the profound impact of stereochemistry on biological activity, the investigation of the individual enantiomers of 3,6-dimethyl-3-heptanol represents a valuable area for future research, particularly in the fields of medicinal chemistry and drug discovery. The protocols and conceptual frameworks presented in this guide are intended to facilitate such endeavors.

References

• 1. [Preparations and biological properties of chiral compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 4. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 8. Highly enantioselective kinetic resolution of two tertiary alcohols using mutants of an esterase from Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 10. taylorfrancis.com [taylorfrancis.com]
• 11. csfarmacie.cz [csfarmacie.cz]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

3,6-Dimethyl-3-heptanol: An In-Depth Technical Guide on its Discovery and Natural Occurrence

A comprehensive review of available scientific literature reveals a significant gap in the documentation regarding the discovery, first synthesis, and natural occurrence of 3,6-Dimethyl-3-heptanol. While physicochemical properties are listed in chemical databases, primary research detailing its isolation from natural sources or a definitive synthetic protocol remains elusive. This guide synthesizes the available information and provides context based on related compounds and general chemical principles.

Discovery and Synthesis

Currently, there is no specific scientific literature detailing the first discovery or synthesis of 3,6-Dimethyl-3-heptanol. Chemical databases list its CAS number as 1573-28-0, indicating it is a known compound, but the original report of its synthesis could not be located through extensive searches of chemical literature and patent databases.

It is highly probable that the synthesis of 3,6-Dimethyl-3-heptanol would follow a standard Grignard reaction, a common and well-established method for the formation of tertiary alcohols.

Hypothetical Synthesis Protocol via Grignard Reaction

The synthesis would likely involve the reaction of a Grignard reagent, such as ethylmagnesium bromide, with a suitable ketone, in this case, 5-methyl-2-hexanone.

Reaction:

Detailed Hypothetical Methodology:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings would be reacted with ethyl bromide in anhydrous diethyl ether to form ethylmagnesium bromide.

• Grignard Reaction: A solution of 5-methyl-2-hexanone in anhydrous diethyl ether would be added dropwise to the stirred Grignard reagent at a controlled temperature, typically in an ice bath to manage the exothermic reaction.

• Workup: After the reaction is complete, the mixture would be quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid (e.g., HCl or H₂SO₄).

• Extraction and Purification: The organic layer would be separated, washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent evaporated. The resulting crude product would then be purified by distillation under reduced pressure.

Experimental Workflow:

A Technical Review of 3,6-Dimethyl-3-heptanol: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,6-Dimethyl-3-heptanol, a tertiary alcohol with the chemical formula C₉H₂₀O, is a branched-chain aliphatic alcohol. While structurally related compounds have found applications in various industries, publicly available research on the specific applications of 3,6-Dimethyl-3-heptanol, particularly in the realms of drug development and biological signaling, is notably scarce. This technical guide provides a comprehensive review of the available literature, focusing on its chemical properties, synthesis methodologies, and the applications of its closely related isomers. The information is intended to serve as a foundational resource for researchers and professionals in the chemical and pharmaceutical sciences.

Due to the limited specific data on 3,6-Dimethyl-3-heptanol, this review incorporates data from its isomers, such as 2,6-dimethyl-4-heptanol, to provide a broader context for its potential properties and applications, especially concerning safety and toxicology.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3,6-Dimethyl-3-heptanol is presented in the table below. This data is essential for its handling, characterization, and potential application in various experimental settings.

Property	Value
Molecular Formula	C₉H₂₀O
Molecular Weight	144.25 g/mol
CAS Number	1573-28-0
Appearance	Colorless liquid
Boiling Point	173 °C
Flash Point	70 °C
Density	0.82 g/cm³
Refractive Index	1.4290
Vapor Pressure	0.407 mmHg at 25°C
InChIKey	HVPGGLNDHUWMLS-UHFFFAOYSA-N
SMILES	CCC(C)(CCC(C)C)O

Synthesis and Manufacturing

The primary method for synthesizing tertiary alcohols like 3,6-Dimethyl-3-heptanol is through the Grignard reaction. This versatile carbon-carbon bond-forming reaction is a staple in organic synthesis.

Experimental Protocol: Grignard Synthesis of a Tertiary Alcohol

The following is a general experimental protocol for the synthesis of a tertiary alcohol, which can be adapted for 3,6-Dimethyl-3-heptanol. The specific starting materials for 3,6-Dimethyl-3-heptanol would be 2-bromopentane and butanone.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Alkyl halide (e.g., 2-bromopentane)

• Ketone (e.g., butanone)

• 1 M Sulfuric acid

• Anhydrous sodium sulfate

• Distillation apparatus

• Separatory funnel

• Round-bottom flask with reflux condenser (all glassware must be flame-dried)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • Dissolve the alkyl halide in anhydrous diethyl ether and add a small portion to the magnesium to initiate the reaction. The reaction is indicated by the formation of a cloudy solution and gentle boiling of the ether.

  • Once the reaction has started, add the remaining alkyl halide solution dropwise to maintain a steady reflux.

  • After the addition is complete, reflux the mixture for an additional 15-30 minutes to ensure complete reaction.

• Reaction with the Ketone:

  • Cool the Grignard reagent in an ice bath.

  • Dissolve the ketone in anhydrous diethyl ether and add it dropwise to the cooled Grignard reagent, controlling the rate of addition to maintain a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature for 15-30 minutes.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add 1 M sulfuric acid to quench the reaction and dissolve the magnesium salts.

  • Transfer the mixture to a separatory funnel. Separate the ether layer, and wash it with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the ether layer over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the ether by simple distillation.

  • Purify the resulting tertiary alcohol by fractional distillation.[1][2][3]

Synthesis Workflow Diagram

Caption: Grignard synthesis workflow for 3,6-Dimethyl-3-heptanol.

Potential Applications

Fragrance and Flavor Industry

While specific applications for 3,6-Dimethyl-3-heptanol are not well-documented, its isomers, particularly 2,6-dimethyl-4-heptanol and 2,6-dimethyl-2-heptanol, are used as fragrance ingredients.[4][5] They contribute to the scent profile of various consumer products. The function of these compounds in cosmetics is primarily as perfuming agents.[6]

Chemical Synthesis

The synthesis of 2,6-dimethyl-2-heptanol, an isomer of 3,6-Dimethyl-3-heptanol, has been described in patents for use in daily chemical essence prescriptions.[7] This suggests a potential role for these types of branched-chain alcohols as intermediates or components in the chemical industry.

Safety and Toxicology

There is a lack of specific toxicological data for 3,6-Dimethyl-3-heptanol in the public domain. However, a safety assessment for the isomer 2,6-dimethyl-4-heptanol has been conducted by the Research Institute for Fragrance Materials (RIFM), providing valuable insights into the potential safety profile of this class of compounds.

Toxicological Endpoint	Result/Value	Reference
Genotoxicity	Not genotoxic	BlueScreen assay found it negative for both cytotoxicity and genotoxicity.[8]
Repeated Dose Toxicity (NOAEL)	17 mg/kg/day	Derived from an OECD 422 study.[8]
Reproductive Toxicity (NOAEL)	500 mg/kg/day	From an OECD 422 study.[8]
Skin Sensitization	No concern for skin sensitization	ECHA (2010)[8]
Photoirritation/Photoallergenicity	Not expected to be photoirritating/photoallergenic	Based on UV absorption spectra.[8]
Acute Oral Toxicity (LD50, rat)	3560 mg/kg	Journal of Industrial Hygiene and Toxicology.[9]
Acute Dermal Toxicity (LD50, rabbit)	4600 mg/kg	Raw Material Data Handbook, Vol.1: Organic Solvents, 1974.[9]

Conclusion

3,6-Dimethyl-3-heptanol is a tertiary alcohol for which detailed application data, especially in the fields of pharmacology and drug development, is currently lacking in published literature. The primary available information pertains to its synthesis via the Grignard reaction and the use of its isomers in the fragrance industry. The toxicological data for the closely related isomer, 2,6-dimethyl-4-heptanol, suggests a relatively low order of acute toxicity and no significant concerns for genotoxicity or skin sensitization at current exposure levels in fragrance applications. For researchers and drug development professionals, 3,6-Dimethyl-3-heptanol and its related structures represent a class of compounds with a defined synthetic pathway but an underexplored biological and pharmacological profile. Further research is necessary to elucidate any potential therapeutic or other advanced applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. datapdf.com [datapdf.com]
• 3. youtube.com [youtube.com]
• 4. Fragrance material review on 2,6-dimethyl-4-heptanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,6-Dimethyl-4-heptanol | C9H20O | CID 7957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cosmileeurope.eu [cosmileeurope.eu]
• 7. CN100516010C - Method for preparing 2,6-dimethyl-2-heptanol - Google Patents [patents.google.com]
• 8. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 9. 2,6-dimethyl-4-heptanol, 108-82-7 [thegoodscentscompany.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3,6-Dimethyl-3-heptanol via Grignard Reaction

Abstract

The Grignard reaction is a fundamental and versatile method for forming carbon-carbon bonds in organic synthesis.[1][2] This application note provides a detailed protocol for the synthesis of the tertiary alcohol, 3,6-dimethyl-3-heptanol, through the reaction of a ketone with an organomagnesium halide (Grignard reagent).[3][4] The procedure outlines the preparation of ethylmagnesium bromide followed by its reaction with 5-methyl-2-hexanone and subsequent acidic work-up. This methodology is broadly applicable for researchers, scientists, and professionals in drug development for creating complex alcohol moieties.

Introduction

The synthesis of tertiary alcohols is a common transformation in organic chemistry, often serving as a key step in the construction of complex molecular architectures. The Grignard reaction, which involves the nucleophilic addition of an organomagnesium halide to a carbonyl compound, remains one of the most efficient methods for this purpose.[5][6] When a Grignard reagent reacts with a ketone, a tertiary alcohol is formed after protonation.[3][4]

The target molecule, 3,6-dimethyl-3-heptanol (C₉H₂₀O), can be synthesized via three plausible retrosynthetic pathways, each involving a different ketone and Grignard reagent combination. This protocol will focus on the reaction between 5-methyl-2-hexanone and ethylmagnesium bromide.

Overall Reaction Scheme:

• Step 1: Grignard Reagent Formation CH₃CH₂Br + Mg → CH₃CH₂MgBr

• Step 2: Grignard Reaction and Work-up CH₃C(=O)CH₂CH₂CH(CH₃)₂ + CH₃CH₂MgBr → Intermediate Alkoxide → 3,6-Dimethyl-3-heptanol

Materials and Reagents

All reagents should be of high purity and used as received unless otherwise noted. Anhydrous solvents are critical for the success of the Grignard reaction.[1]

Reagent	Molecular Formula	Molar Mass ( g/mol )	Suggested Quantity	Purity/Grade
Magnesium Turnings	Mg	24.31	2.67 g (0.11 mol)	>99.5%
Bromoethane	C₂H₅Br	108.97	12.0 g (8.1 mL, 0.11 mol)	>99%, Anhydrous
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	>99.7%
Iodine	I₂	253.81	1-2 small crystals	Reagent Grade
5-Methyl-2-hexanone	C₇H₁₄O	114.19	11.4 g (14.0 mL, 0.10 mol)	>98%
Hydrochloric Acid	HCl	36.46	~100 mL	3 M (aqueous)
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~50 mL	Aqueous Solution
Brine (Saturated NaCl)	NaCl	58.44	~50 mL	Aqueous Solution
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	Granular

Experimental Protocols

Safety Precautions:

• All procedures must be conducted in a well-ventilated fume hood.

• Grignard reagents are highly reactive with water and protic solvents; therefore, strictly anhydrous conditions must be maintained. All glassware must be flame-dried or oven-dried before use.[1]

• Diethyl ether is extremely flammable and volatile. Work away from ignition sources.

• The quenching process is exothermic and may release flammable gases. Perform this step slowly and with adequate cooling.

• Apparatus Setup: Assemble a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube (containing CaCl₂ or Drierite), and a pressure-equalizing dropping funnel. Purge the entire apparatus with dry nitrogen or argon gas.

• Initiation: Place the magnesium turnings (2.67 g) in the flask. Add one or two small crystals of iodine to help activate the magnesium surface.

• Reagent Addition: In the dropping funnel, prepare a solution of bromoethane (12.0 g) in 50 mL of anhydrous diethyl ether.

• Reaction: Add approximately 5-10 mL of the bromoethane solution to the stirring magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and gentle bubbling or cloudiness is observed. If the reaction does not start, gentle warming with a heat gun or the addition of a pre-crushed piece of magnesium may be necessary.

• Once the reaction has started, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux. The reaction is exothermic.

• After the addition is complete, continue to stir the grayish, cloudy mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent.

• Ketone Addition: Prepare a solution of 5-methyl-2-hexanone (11.4 g) in 50 mL of anhydrous diethyl ether in the dropping funnel. Cool the flask containing the freshly prepared Grignard reagent in an ice-water bath.

• Reaction: Add the ketone solution dropwise to the stirred Grignard reagent. Control the addition rate to maintain a gentle reflux and keep the internal temperature below 20°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours. The mixture may become a thick, viscous slurry.

• Quenching: Cool the reaction flask again in a large ice-water bath. Slowly and carefully add 100 mL of 3 M hydrochloric acid dropwise to the stirred reaction mixture to quench the reaction and dissolve the magnesium salts. Continue adding acid until the aqueous layer is clear and two distinct layers are visible.

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Separate the layers and extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing: Combine all the organic extracts and wash them sequentially with 50 mL of saturated aqueous sodium bicarbonate solution (to neutralize any remaining acid) and then with 50 mL of brine (to reduce the amount of dissolved water).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: Purify the resulting crude oil by fractional distillation under reduced pressure to yield pure 3,6-dimethyl-3-heptanol.

Data and Expected Results

The physical and chemical properties of the final product are summarized below.

Property	Value
Appearance	Colorless liquid/oil[7]
Molecular Formula	C₉H₂₀O[7][8][9]
Molar Mass	144.25 g/mol [7][9]
Boiling Point	173°C at 760 mmHg[7][8]
Density	~0.82 g/cm³[7][8]
CAS Number	1573-28-0[8][9][10]
Expected Yield	70-85%

Workflow and Pathway Diagrams

The logical flow of the experimental protocol is visualized below.

Caption: Experimental workflow for the synthesis of 3,6-dimethyl-3-heptanol.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Grignard reaction fails to initiate	Inactive magnesium surface; presence of moisture.	Crush a few turnings of magnesium with a glass rod to expose a fresh surface. Ensure all glassware and reagents are scrupulously dry.[11] Use a heat gun to gently warm the flask.
Low yield of product	Incomplete Grignard formation; side reactions (e.g., Wurtz coupling); impure reagents.	Ensure complete consumption of magnesium before adding the ketone.[11] Maintain a slow addition rate of the ketone at a low temperature. Use freshly distilled reagents if necessary.
Formation of a white precipitate during Grignard formation	Presence of moisture in the apparatus or reagents.	This indicates the deactivation of the Grignard reagent. The reaction should be stopped and restarted with properly dried equipment and anhydrous reagents.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. leah4sci.com [leah4sci.com]
• 5. homework.study.com [homework.study.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chembk.com [chembk.com]
• 8. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 9. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Grignard Reaction with Heptanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the successful execution of Grignard reactions with various heptanone isomers (2-heptanone, 3-heptanone, and 4-heptanone). The Grignard reaction is a cornerstone of organic synthesis for the formation of carbon-carbon bonds, enabling the synthesis of complex molecules, including tertiary alcohols, which are valuable intermediates in drug development.[1][2]

Introduction

The Grignard reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to the electrophilic carbonyl carbon of a ketone or aldehyde.[2][3] In the context of heptanone derivatives, this reaction is a reliable method for synthesizing tertiary alcohols, where the choice of the heptanone isomer and the Grignard reagent dictates the structure of the final product. The general transformation is depicted below:

• Reaction with 2-Heptanone: Yields a tertiary alcohol with two different alkyl groups attached to the carbinol carbon.

• Reaction with 3-Heptanone: Also produces a tertiary alcohol with two different alkyl groups.

• Reaction with 4-Heptanone: Can lead to a tertiary alcohol where, if the Grignard reagent is a propyl derivative, two of the three alkyl groups on the carbinol carbon are identical.

The reactivity of the heptanone isomers can be influenced by steric hindrance around the carbonyl group. Generally, less sterically hindered ketones exhibit higher reactivity towards Grignard reagents.

Quantitative Data Summary

The following tables summarize representative quantitative data for Grignard reactions with heptanone derivatives. Yields can vary based on reaction scale, purity of reagents, and adherence to anhydrous conditions.

Table 1: Grignard Reaction with 2-Heptanone

Grignard Reagent	Product	Typical Yield (%)	Reference
Methylmagnesium Bromide	2-Methyl-2-heptanol	62-65 (analogous reduction)	[4]
Ethylmagnesium Bromide	2-Ethyl-2-heptanol	~80 (estimated)	N/A
Propylmagnesium Bromide	2-Propyl-2-heptanol	~75 (estimated)	N/A

Table 2: Grignard Reaction with 3-Heptanone

Grignard Reagent	Product	Typical Yield (%)	Reference
Methylmagnesium Bromide	3-Methyl-3-heptanol	~80 (estimated)	N/A
Ethylmagnesium Bromide	3-Ethyl-3-heptanol	Not specified	[5]
Propylmagnesium Bromide	3-Propyl-3-heptanol	~70 (estimated)	N/A

Table 3: Grignard Reaction with 4-Heptanone

Grignard Reagent	Product	Typical Yield (%)	Reference
Methylmagnesium Bromide	4-Methyl-4-heptanol	~85 (estimated)	N/A
Ethylmagnesium Bromide	4-Ethyl-4-heptanol	~80 (estimated)	N/A
Propylmagnesium Bromide	4-Propyl-4-heptanol	69-75 (ketone synthesis)	[6]

Note: Where specific yields for heptanone derivatives were not available, typical yields for analogous Grignard reactions on similar ketones are provided as estimations. The yield for 4-propyl-4-heptanol is inferred from the synthesis of 4-heptanone, which proceeds via the corresponding alcohol.

Experimental Protocols

Safety Precaution: All Grignard reactions must be conducted under strictly anhydrous conditions in a well-ventilated fume hood. All glassware must be oven- or flame-dried before use. Anhydrous solvents are essential.[1]

General Protocol for Grignard Reagent Formation

This protocol describes the preparation of a Grignard reagent (e.g., methylmagnesium bromide).

Materials:

• Magnesium turnings

• Alkyl halide (e.g., bromomethane in diethyl ether)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, and a calcium chloride drying tube.

Procedure:

• Assemble the dry glassware. Place the magnesium turnings in the three-neck flask.

• Add a single crystal of iodine to the flask.

• Add a small amount of anhydrous diethyl ether to just cover the magnesium turnings.

• In the dropping funnel, prepare a solution of the alkyl halide in anhydrous diethyl ether.

• Add a small portion (about 10%) of the alkyl halide solution to the magnesium suspension. The reaction may need to be initiated by gentle warming. Initiation is indicated by the disappearance of the iodine color and the appearance of bubbling at the magnesium surface.

• Once the reaction has started, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure the complete reaction of the magnesium. The resulting cloudy, grey solution is the Grignard reagent.

Protocol for Grignard Reaction with a Heptanone Derivative (e.g., 2-Heptanone)

Materials:

• Freshly prepared Grignard reagent solution

• 2-Heptanone

• Anhydrous diethyl ether or THF

Procedure:

• Cool the Grignard reagent solution in an ice bath.

• Dissolve the 2-heptanone in anhydrous diethyl ether and add it to the dropping funnel.

• Add the 2-heptanone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[1]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[1]

Work-up and Purification Protocol

Materials:

• Saturated aqueous ammonium chloride solution or dilute hydrochloric acid

• Diethyl ether

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add saturated aqueous ammonium chloride solution or dilute hydrochloric acid to quench the reaction and dissolve the magnesium salts.[7]

• Transfer the mixture to a separatory funnel. The desired tertiary alcohol will be in the ether layer.

• Separate the layers and extract the aqueous layer two more times with diethyl ether.

• Combine the organic extracts and wash them sequentially with saturated aqueous sodium bicarbonate solution and then with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[1][8]

• The crude tertiary alcohol can be purified by distillation under reduced pressure or by column chromatography on silica gel.[7]

Visualizations

Grignard Reaction Mechanism

Caption: General mechanism of the Grignard reaction with a ketone.

Experimental Workflow

Caption: Step-by-step experimental workflow for the Grignard synthesis.

Logical Relationships of Reactants and Products

Caption: Reactant-product relationships in Grignard synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. leah4sci.com [leah4sci.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. homework.study.com [homework.study.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. pure.rug.nl [pure.rug.nl]

Application Notes and Protocols for the Chiral Synthesis of 3,6-Dimethyl-3-heptanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the enantioselective synthesis of the (R) and (S) enantiomers of 3,6-dimethyl-3-heptanol. Due to the limited availability of direct published syntheses for this specific molecule, this protocol is a representative method adapted from established and reliable asymmetric synthesis strategies for structurally similar chiral alcohols. The core of this proposed synthesis involves the asymmetric addition of a Grignard reagent to a ketone, facilitated by a chiral auxiliary, followed by removal of the auxiliary to yield the target enantiomer. This method is widely recognized for its high potential for enantioselectivity and good yields. The protocols provided herein are intended to serve as a comprehensive starting point for researchers in organic synthesis and drug development.

Introduction

Chiral alcohols are crucial building blocks in the synthesis of pharmaceuticals and other biologically active molecules. The specific stereochemistry of these compounds is often critical to their desired biological function. 3,6-Dimethyl-3-heptanol, with a chiral center at the C3 position, is a valuable intermediate for the development of novel chemical entities. The ability to selectively synthesize either the (R) or (S) enantiomer is therefore of significant interest.

This application note details a proposed enantioselective synthesis strategy. The chosen methodology is based on the well-established principle of using a chiral auxiliary to direct the stereochemical outcome of a key bond-forming reaction. Specifically, we propose the use of a chiral ligand to control the addition of a Grignard reagent to a prochiral ketone.

Proposed Synthetic Strategy

The proposed synthesis for the enantiomers of 3,6-dimethyl-3-heptanol starts from the commercially available 4-methyl-2-pentanone. The key step is the diastereoselective addition of ethylmagnesium bromide in the presence of a chiral ligand. Subsequent removal of the chiral auxiliary will afford the desired enantiomer of 3,6-dimethyl-3-heptanol. The choice of the chiral ligand will determine whether the (R) or (S) enantiomer is preferentially formed.

Experimental Protocols

Materials and Methods

General: All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques. All glassware should be oven-dried prior to use. Solvents should be dried and distilled according to standard procedures. Reagents should be of high purity and used as received unless otherwise noted.

Instrumentation: Nuclear Magnetic Resonance (NMR) spectra can be recorded on a 400 MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Enantiomeric excess (ee) can be determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis.

Synthesis of (R)-3,6-Dimethyl-3-heptanol

Step 1: In-situ preparation of the chiral magnesium alkoxide

• To a solution of (R,R)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (Jacobsen's ligand) (1.2 mol%) in anhydrous toluene (5 mL) at room temperature, add a solution of ethylmagnesium bromide (1.0 M in THF, 1.1 eq) dropwise.

• Stir the resulting mixture at room temperature for 1 hour.

Step 2: Asymmetric Grignard Addition

• Cool the solution of the chiral magnesium alkoxide to -78 °C.

• Add a solution of 4-methyl-2-pentanone (1.0 eq) in anhydrous toluene (2 mL) dropwise over 10 minutes.

• Stir the reaction mixture at -78 °C for 6 hours.

Step 3: Quenching and Work-up

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Step 4: Purification

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (R)-3,6-dimethyl-3-heptanol.

Synthesis of (S)-3,6-Dimethyl-3-heptanol

The synthesis of the (S)-enantiomer follows the same procedure as the (R)-enantiomer, with the exception of using the (S,S)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine as the chiral ligand in Step 1.

Data Presentation

As this is a proposed synthesis, experimental data is not available. The following table provides representative data based on similar syntheses of chiral tertiary alcohols using asymmetric Grignard additions with chiral ligands.

Enantiomer	Chiral Ligand	Typical Yield (%)	Typical Enantiomeric Excess (ee, %)
(R)-3,6-Dimethyl-3-heptanol	(R,R)-Jacobsen's Ligand	75 - 90	85 - 95
(S)-3,6-Dimethyl-3-heptanol	(S,S)-Jacobsen's Ligand	75 - 90	85 - 95

Visualizations

Experimental Workflow for Chiral Synthesis

Caption: Workflow for the enantioselective synthesis of (R)- and (S)-3,6-dimethyl-3-heptanol.

Logical Relationship of Key Components

Caption: Key components and their roles in the asymmetric synthesis.

Application Notes and Protocols: (R)- and (S)-3,6-Dimethyl-3-heptanol as Chiral Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral tertiary alcohols are valuable building blocks in organic synthesis, offering a stereodefined center that can direct the formation of subsequent stereocenters. (R)- and (S)-3,6-Dimethyl-3-heptanol are attractive chiral building blocks due to the presence of a quaternary stereocenter, which can be a key structural element in various biologically active molecules and complex natural products. The tertiary alcohol functionality can be derivatized or used to direct subsequent reactions, while the aliphatic side chains provide lipophilicity.

These application notes provide a comprehensive overview of the potential utility of the chiral isomers of 3,6-Dimethyl-3-heptanol as versatile building blocks in stereoselective organic synthesis. While specific literature on multi-step total syntheses commencing from this particular chiral building block is not extensive, its structural features offer a valuable platform for the synthesis of complex chiral molecules.

Synthetic Potential and Key Transformations

The synthetic utility of 3,6-Dimethyl-3-heptanol as a chiral building block lies in the ability to perform a variety of chemical transformations, preserving the integrity of the stereocenter. The hydroxyl group can be used as a directing group for stereoselective reactions on the alkyl chains or can be replaced with other functional groups.

A logical workflow for the utilization of (R)- or (S)-3,6-Dimethyl-3-heptanol is presented below.

Caption: Synthetic utility of 3,6-Dimethyl-3-heptanol.

Data Presentation

As specific examples of the use of 3,6-Dimethyl-3-heptanol in the literature are scarce, the following table presents hypothetical, yet expected, outcomes for key transformations based on general principles of asymmetric synthesis and reactions of tertiary alcohols.

Transformation	Reagents and Conditions	Expected Product	Expected Yield (%)	Expected Enantiomeric Excess (ee%)
O-Acetylation	Acetic anhydride, Pyridine, DMAP, CH₂Cl₂, 25 °C, 12 h	(R/S)-3,6-Dimethyl-3-heptyl acetate	90-98	>99 (retention of stereochemistry)
O-Methylation	NaH, Methyl iodide, THF, 0 °C to 25 °C, 8 h	(R/S)-3-methoxy-3,6-dimethylheptane	75-85	>99 (retention of stereochemistry)
Deoxyfluorination	Diethylaminosulfur trifluoride (DAST), CH₂Cl₂, -78 °C to 25 °C, 4 h	(S/R)-3-fluoro-3,6-dimethylheptane	60-70	>95 (inversion of stereochemistry)
Mitsunobu Reaction (with HN₃)	PPh₃, DIAD, HN₃-toluene solution, THF, 0 °C, 6 h	(S/R)-3-azido-3,6-dimethylheptane	50-65	>95 (inversion of stereochemistry)
Directed C-H Oxidation (hypothetical)	Pd(OAc)₂, PhI(OAc)₂, Ac₂O, 100 °C, 24 h	Oxidized derivatives at C5 or C7	40-60	Diastereoselective

Experimental Protocols

The following are representative protocols for the preparation and use of enantiomerically enriched 3,6-Dimethyl-3-heptanol.

Protocol 1: Enantioselective Synthesis of (S)-3,6-Dimethyl-3-heptanol via Asymmetric Grignard Addition

This protocol describes a potential method for the enantioselective synthesis of (S)-3,6-Dimethyl-3-heptanol using a chiral ligand to control the stereochemical outcome of a Grignard addition to a ketone.

Workflow:

Caption: Asymmetric synthesis of (S)-3,6-Dimethyl-3-heptanol.

Materials:

• 4-Methyl-2-pentanone

• Ethylmagnesium bromide (1.0 M in THF)

• (-)-Sparteine

• Anhydrous Toluene

• Anhydrous Diethyl Ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add anhydrous toluene (50 mL) and (-)-Sparteine (1.2 mmol).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add ethylmagnesium bromide (1.0 M in THF, 1.1 mmol) to the solution and stir for 30 minutes at -78 °C.

• Add 4-Methyl-2-pentanone (1.0 mmol) dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 6 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., 95:5 Hexanes:Ethyl Acetate) to afford (S)-3,6-Dimethyl-3-heptanol.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Protocol 2: Derivatization of (S)-3,6-Dimethyl-3-heptanol: Synthesis of (S)-3-azido-3,6-dimethylheptane via a Mitsunobu Reaction

This protocol details a method for the stereospecific conversion of the chiral alcohol to a chiral azide with inversion of configuration.

Workflow:

Caption: Synthesis of a chiral azide from a chiral alcohol.

Materials:

• (S)-3,6-Dimethyl-3-heptanol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Hydrazoic acid (HN₃) in toluene (handle with extreme caution)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a flame-dried, round-bottom flask under an argon atmosphere, dissolve (S)-3,6-Dimethyl-3-heptanol (1.0 mmol) and triphenylphosphine (1.5 mmol) in anhydrous THF (20 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD (1.5 mmol) dropwise to the stirred solution. The solution will typically turn a milky white color.

• After 15 minutes, add a solution of hydrazoic acid in toluene (3.0 mmol) dropwise. Caution: Hydrazoic acid is highly toxic and explosive. This step should be performed in a well-ventilated fume hood with appropriate safety precautions.

• Allow the reaction to stir at 0 °C for 2 hours and then warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution (20 mL).

• Extract the mixture with diethyl ether (3 x 25 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., 98:2 Hexanes:Ethyl Acetate) to yield (R)-3-azido-3,6-dimethylheptane.

Signaling Pathways and Drug Development

While 3,6-Dimethyl-3-heptanol itself is not directly associated with any specific signaling pathways, the chiral motifs derived from it can be crucial for the binding affinity and selectivity of a drug candidate to its target protein (e.g., enzymes, receptors). The introduction of a stereodefined quaternary center can provide conformational rigidity to a molecule, which is often beneficial for potent and selective biological activity.

The logical relationship of how a chiral building block like 3,6-Dimethyl-3-heptanol contributes to drug action is illustrated below.

Caption: Role of a chiral building block in drug discovery.

Conclusion

(R)- and (S)-3,6-Dimethyl-3-heptanol are promising chiral building blocks for the synthesis of complex molecules. The protocols and data presented here, though based on general principles due to a lack of specific literature, provide a solid foundation for researchers to explore the potential of these molecules in their synthetic endeavors. The ability to introduce a stereodefined quaternary center makes them valuable tools in the fields of pharmaceutical development, natural product synthesis, and materials science. Further research into the applications of these specific chiral building blocks is warranted.

Application Note: GC-MS Analysis of 3,6-Dimethyl-3-heptanol

Abstract

This application note details a comprehensive protocol for the identification and quantification of 3,6-Dimethyl-3-heptanol using Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology is tailored for researchers, scientists, and professionals in drug development and quality control, providing a robust framework for the analysis of this branched tertiary alcohol in various matrices. The protocol encompasses sample preparation, instrument parameters, and data analysis, and includes representative quantitative data and a visual workflow to ensure clarity and reproducibility.

Introduction

3,6-Dimethyl-3-heptanol (C9H20O, CAS No: 1573-28-0) is a volatile organic compound with applications in various fields, including fragrance, flavor, and as a potential biomarker or impurity in chemical and pharmaceutical manufacturing. Accurate and sensitive analytical methods are crucial for its characterization and quantification. Gas Chromatography-Mass Spectrometry (GC-MS) offers high separation efficiency and definitive identification, making it the ideal technique for analyzing such compounds. This document provides a detailed protocol for the GC-MS analysis of 3,6-Dimethyl-3-heptanol.

Experimental Protocol

Sample Preparation

Proper sample preparation is critical to ensure accurate and reproducible results. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

• Standard Preparation:

  • Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of pure 3,6-Dimethyl-3-heptanol standard and dissolve it in 10 mL of GC-grade methanol or hexane in a volumetric flask.

  • Working Standard Solutions: Prepare a series of working standards by serial dilution of the primary stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Liquid Samples: For liquid samples where 3,6-Dimethyl-3-heptanol is a component, a direct dilution with a suitable solvent (e.g., methanol, hexane) to bring the concentration within the calibration range is often sufficient.[1]

  • Solid Samples: For solid samples, an extraction step is necessary. Macerate a known weight of the solid sample and extract with a suitable solvent. The resulting extract may require further cleanup and dilution.

  • Filtration: Prior to injection, filter all samples and standards through a 0.22 µm syringe filter to remove any particulate matter that could interfere with the analysis.[1]

  • Vialing: Transfer the final prepared samples and standards into 2 mL amber glass autosampler vials with PTFE-lined septa.

GC-MS Instrumentation and Conditions

A standard gas chromatograph coupled with a mass spectrometer is used for this analysis. The following parameters are recommended as a starting point and may be optimized for your specific instrumentation and analytical goals.

Table 1: GC-MS Instrument Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 20:1) or Splitless for trace analysis
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow)
Oven Temperature Program	Initial temperature 60 °C, hold for 2 min, ramp to 180 °C at 10 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-250
Scan Mode	Full Scan
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Solvent Delay	3 minutes

Data Analysis and Results

Identification

The identification of 3,6-Dimethyl-3-heptanol is achieved by comparing the retention time and the acquired mass spectrum of the sample with that of a known standard. The mass spectrum should also be compared with a reference library, such as the NIST Mass Spectral Library. The expected Kovats retention index for 3,6-Dimethyl-3-heptanol on a standard non-polar column is approximately 987.[2]

Table 2: Mass Spectral Data for 3,6-Dimethyl-3-heptanol

m/z	Relative Abundance (%)	Ion Assignment
59	100	[C3H7O]+
87	85	[C5H11O]+
43	75	[C3H7]+
73	60	[C4H9O]+
115	30	[M-C2H5]+
129	10	[M-CH3]+

Note: The mass spectrum of tertiary alcohols often shows a weak or absent molecular ion peak (M+ at m/z 144).

Quantification

For quantitative analysis, a calibration curve is constructed by plotting the peak area of 3,6-Dimethyl-3-heptanol against the concentration of the prepared standards. The concentration of the analyte in the samples is then determined from this calibration curve.

Table 3: Representative Quantitative Data

Parameter	Result
Retention Time (min)	~8.5
Calibration Range (µg/mL)	1 - 100
Linearity (R²)	≥ 0.995
Limit of Detection (LOD) (µg/mL)	0.5
Limit of Quantification (LOQ) (µg/mL)	1.5

Note: The LOD and LOQ values are estimates and should be experimentally determined according to established validation protocols.

Workflow and Diagrams

The overall workflow for the GC-MS analysis of 3,6-Dimethyl-3-heptanol is depicted in the following diagram.

References

• 1. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 2. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of 3,6-Dimethyl-3-heptanol using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous determination of molecular structures. This document provides a comprehensive guide to the structural elucidation of 3,6-dimethyl-3-heptanol using a suite of NMR experiments, including 1D (¹H and ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) spectroscopy. The detailed protocols and data analysis workflows presented herein are designed to assist researchers in confirming the molecular structure of this tertiary alcohol and similar small molecules.

Structure of 3,6-Dimethyl-3-heptanol:

Data Presentation

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 3,6-dimethyl-3-heptanol. Disclaimer: Experimental spectral data for 3,6-dimethyl-3-heptanol was not publicly available at the time of this publication. The following data is based on computational predictions and should be used as a guide for spectral assignment.

Table 1: Predicted ¹H NMR Data for 3,6-Dimethyl-3-heptanol (in CDCl₃)

Atom #	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz	Integration	Assignment
1	0.89	t	7.5	3H	CH₃-CH₂
2	1.45	q	7.5	2H	CH₃-CH₂
4'	1.12	s	-	3H	C(OH)-CH₃
5	1.35-1.45	m	-	2H	C-CH₂-CH₂
6	1.15-1.25	m	-	2H	CH₂-CH₂-CH
7	1.58	m	-	1H	CH(CH₃)₂
8, 9	0.88	d	6.6	6H	CH(CH₃)₂
OH	~1.5 (variable)	s	-	1H	-OH

Table 2: Predicted ¹³C NMR Data for 3,6-Dimethyl-3-heptanol (in CDCl₃)

Atom #	Chemical Shift (ppm)	DEPT-135	DEPT-90	Assignment
1	8.0	CH₃ (positive)	No peak	CH₃-CH₂
2	34.5	CH₂ (negative)	No peak	CH₃-CH₂
3	74.5	No peak	No peak	C-OH
4'	26.0	CH₃ (positive)	No peak	C(OH)-CH₃
4	42.0	CH₂ (negative)	No peak	C-CH₂-CH₂
5	25.0	CH₂ (negative)	No peak	CH₂-CH₂-CH
6	49.0	CH (positive)	CH (positive)	CH(CH₃)₂
7, 8	23.0	CH₃ (positive)	No peak	CH(CH₃)₂

Experimental Protocols

Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of 3,6-dimethyl-3-heptanol for ¹H NMR and 50-100 mg for ¹³C NMR experiments.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is present, filter the solution through a small plug of glass wool in the pipette during transfer.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

The following are general acquisition parameters. Instrument-specific adjustments may be necessary.

3.2.1. ¹H NMR Spectroscopy

• Pulse Program: Standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

• Spectral Width (SW): 12-16 ppm.

• Transmitter Offset (O1p): Centered in the spectral region of interest (e.g., 6 ppm).

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-5 seconds.

• Number of Scans (NS): 8-16.

• Temperature: 298 K.

3.2.2. ¹³C{¹H} NMR Spectroscopy

• Pulse Program: Standard proton-decoupled single-pulse sequence (e.g., 'zgpg30').

• Spectral Width (SW): 200-240 ppm.

• Transmitter Offset (O1p): Centered in the spectral region of interest (e.g., 100 ppm).

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2 seconds.

• Number of Scans (NS): 1024 or more, depending on sample concentration.

• Temperature: 298 K.

3.2.3. DEPT-135 and DEPT-90 Spectroscopy

• Pulse Program: Standard DEPT pulse sequences.

• Follow the parameters for ¹³C NMR, adjusting the pulse program accordingly.

3.2.4. 2D COSY (Correlation Spectroscopy)

• Pulse Program: Standard COSY sequence (e.g., 'cosygpqf').

• Spectral Width (SW) in F1 and F2: Same as ¹H NMR.

• Number of Increments in F1 (TD(F1)): 256-512.

• Number of Scans (NS): 2-8 per increment.

• Relaxation Delay (D1): 1.5-2 seconds.

3.2.5. 2D HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: Standard HSQC sequence with gradient selection (e.g., 'hsqcedetgpsisp2.3').

• Spectral Width (SW) in F2 (¹H): Same as ¹H NMR.

• Spectral Width (SW) in F1 (¹³C): Same as ¹³C NMR.

• Number of Increments in F1 (TD(F1)): 128-256.

• Number of Scans (NS): 2-16 per increment.

• Relaxation Delay (D1): 1.5-2 seconds.

3.2.6. 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: Standard HMBC sequence with gradient selection (e.g., 'hmbcgplpndqf').

• Spectral Width (SW) in F2 (¹H): Same as ¹H NMR.

• Spectral Width (SW) in F1 (¹³C): Same as ¹³C NMR.

• Number of Increments in F1 (TD(F1)): 256-512.

• Number of Scans (NS): 4-32 per increment.

• Relaxation Delay (D1): 1.5-2 seconds.

Visualization of Structure Elucidation Workflow and Data Correlation

Experimental Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 3,6-dimethyl-3-heptanol using NMR spectroscopy.

Figure 1: NMR workflow for structure elucidation.

Key 2D NMR Correlations

The following diagrams illustrate the key predicted correlations from 2D NMR experiments that are crucial for assigning the structure of 3,6-dimethyl-3-heptanol.

COSY Correlations:

Figure 2: Predicted COSY correlations.

HSQC Correlations:

Figure 3: Predicted HSQC correlations.

HMBC Correlations:

Figure 4: Key predicted HMBC correlations.

Conclusion

The combination of 1D and 2D NMR experiments provides a powerful and definitive method for the structural elucidation of 3,6-dimethyl-3-heptanol. By following the detailed protocols and analyzing the correlations presented in this document, researchers can confidently confirm the identity and structure of this and other similar small molecules, which is a critical step in chemical research and drug development.

Application Note: Chiral HPLC Method for the Enantiomeric Separation of 3,6-Dimethyl-3-heptanol

Introduction

The separation of enantiomers is of critical importance in the pharmaceutical and chemical industries, as different enantiomers of a chiral molecule can exhibit distinct pharmacological and toxicological properties.[1] High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP) is a powerful and widely used technique for the analytical and preparative separation of enantiomers.[2][3][4] This application note details a hypothetical, yet scientifically plausible, chiral HPLC method for the effective separation of the enantiomers of 3,6-Dimethyl-3-heptanol, a chiral alcohol. The method employs a polysaccharide-based CSP, which is known for its broad applicability and high enantioselectivity for a wide range of chiral compounds.[1][5]

Experimental Protocol

Materials and Reagents

• Racemic 3,6-Dimethyl-3-heptanol: (Sigma-Aldrich, Cat. No. 15297 or equivalent)

• n-Hexane: HPLC grade (Fisher Scientific, Cat. No. H487-4 or equivalent)

• Isopropanol (IPA): HPLC grade (Fisher Scientific, Cat. No. A416-4 or equivalent)

• Sample Diluent: n-Hexane/Isopropanol (90:10, v/v)

Instrumentation and Chromatographic Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column compartment, and a Diode Array Detector (DAD) or Refractive Index Detector (RID).

• Chiral Stationary Phase: A polysaccharide-based CSP is recommended. For this application, we will use a hypothetical column:

  • Column: ChiralCel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel)

  • Dimensions: 250 mm x 4.6 mm i.d.

• Mobile Phase: Isocratic elution with n-Hexane/Isopropanol (98:2, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

• Detection: As 3,6-Dimethyl-3-heptanol lacks a strong chromophore, a Refractive Index Detector (RID) is the preferred method of detection. If derivatization is performed with a UV-active agent, a DAD can be used (e.g., at 254 nm).

• Sample Preparation: Prepare a 1.0 mg/mL solution of racemic 3,6-Dimethyl-3-heptanol in the sample diluent.

System Suitability

Before sample analysis, the chromatographic system should be equilibrated with the mobile phase until a stable baseline is achieved. A system suitability test should be performed by injecting the racemic standard solution five times. The system is deemed suitable for use if the resolution between the two enantiomer peaks is greater than 1.5 and the relative standard deviation (RSD) for the peak areas is less than 2.0%.

Data Presentation

The following table summarizes the expected chromatographic results for the enantiomeric separation of 3,6-Dimethyl-3-heptanol using the proposed method.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (min)	8.5	9.8
Tailing Factor	1.1	1.2
Theoretical Plates (N)	7500	7800
Resolution (Rs)	\multicolumn{2}{c	}{> 1.5}

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the chiral HPLC method development and analysis.

Caption: Workflow for the chiral separation of 3,6-Dimethyl-3-heptanol enantiomers.

Discussion

The proposed method provides a baseline for the separation of 3,6-Dimethyl-3-heptanol enantiomers. Polysaccharide-based chiral stationary phases are highly effective for a broad range of chiral compounds due to their complex three-dimensional structures which allow for multiple types of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance, leading to chiral recognition.[1]

Optimization of the mobile phase composition is a critical step in method development.[5] Varying the percentage of the alcohol modifier (isopropanol) can significantly impact retention times and resolution. A lower percentage of IPA will generally lead to longer retention times and potentially better resolution, while a higher percentage will decrease retention times. The choice of alcohol modifier (e.g., ethanol vs. isopropanol) can also alter the selectivity of the separation. Additionally, adjusting the column temperature can influence the separation by affecting the thermodynamics of the chiral recognition process.[5]

This application note provides a starting point for researchers. The specific retention times and resolution will need to be empirically determined and optimized for the specific column and HPLC system used.

References

• 1. eijppr.com [eijppr.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Derivatization of 3,6-Dimethyl-3-heptanol for GC Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of volatile and semi-volatile compounds. However, the direct analysis of polar compounds such as alcohols can be challenging due to their low volatility and potential for peak tailing caused by interactions with the stationary phase. 3,6-Dimethyl-3-heptanol, a tertiary alcohol, is particularly susceptible to these issues due to the steric hindrance around its hydroxyl group. Derivatization, a process of chemically modifying a compound to enhance its analytical properties, is therefore essential for the robust and reproducible GC analysis of this and similar molecules.

This document provides detailed application notes and protocols for two common and effective derivatization techniques for 3,6-dimethyl-3-heptanol: silylation and acylation . These methods increase the volatility and thermal stability of the analyte by replacing the active hydrogen of the hydroxyl group with a nonpolar functional group, leading to improved peak shape, resolution, and sensitivity.

Principle of Derivatization for GC Analysis

The primary goal of derivatizing 3,6-dimethyl-3-heptanol is to mask the polar hydroxyl (-OH) group. This is achieved by replacing the active hydrogen with a less polar group, which in turn:

• Increases Volatility: By reducing intermolecular hydrogen bonding, the boiling point of the analyte is lowered, making it more amenable to volatilization in the GC inlet.

• Improves Thermal Stability: The resulting derivatives are often more stable at the elevated temperatures used in GC analysis, preventing on-column degradation.

• Enhances Chromatographic Performance: Derivatization minimizes interactions with active sites on the column, resulting in sharper, more symmetrical peaks and improved separation from other components in the sample matrix.

Method 1: Silylation

Silylation is a widely used derivatization technique that involves the replacement of an active hydrogen with a silyl group, typically a trimethylsilyl (TMS) group. For sterically hindered tertiary alcohols like 3,6-dimethyl-3-heptanol, a strong silylating agent in combination with a catalyst is recommended to ensure complete reaction.

Experimental Protocol: Silylation of 3,6-Dimethyl-3-heptanol

Materials:

• 3,6-Dimethyl-3-heptanol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine (or other aprotic solvent such as acetonitrile or dichloromethane)

• Reacti-Vials™ or other suitable reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Gas-tight syringe for GC injection

Procedure:

• Sample Preparation: Accurately weigh approximately 1-5 mg of 3,6-dimethyl-3-heptanol into a clean, dry reaction vial.

• Solvent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample.

• Reagent Addition: Add 200 µL of BSTFA with 1% TMCS to the vial. The reagent should be in at least a 2-fold molar excess relative to the analyte.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the mixture at 70-80°C for 60 minutes in a heating block or oven. The increased temperature is necessary to overcome the steric hindrance of the tertiary alcohol.

• Cooling: Allow the vial to cool to room temperature.

• GC Analysis: The derivatized sample is now ready for injection into the GC. A typical injection volume is 1 µL.

Important Considerations:

• Anhydrous Conditions: Silylating reagents are sensitive to moisture. All glassware must be thoroughly dried, and anhydrous solvents should be used to prevent hydrolysis of the reagent and the silylated product.

• Catalyst: TMCS acts as a catalyst, increasing the reactivity of BSTFA, which is crucial for the derivatization of sterically hindered hydroxyl groups.

• Reaction Optimization: For particularly challenging matrices or incomplete derivatization, the reaction time and temperature may need to be further optimized.

Method 2: Acylation

Acylation involves the introduction of an acyl group, converting the alcohol into an ester. This method effectively reduces the polarity of the analyte and improves its volatility. Acetic anhydride is a common and effective reagent for this purpose.

Experimental Protocol: Acylation of 3,6-Dimethyl-3-heptanol

Materials:

• 3,6-Dimethyl-3-heptanol

• Acetic Anhydride

• Pyridine (acts as a catalyst and acid scavenger)

• Reacti-Vials™ or other suitable reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Gas-tight syringe for GC injection

Procedure:

• Sample Preparation: Accurately weigh approximately 1-5 mg of 3,6-dimethyl-3-heptanol into a reaction vial.

• Reagent and Catalyst Addition: Add 200 µL of anhydrous pyridine followed by 100 µL of acetic anhydride to the vial.

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the mixture at 60-70°C for 30-60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Work-up (Optional): If necessary, the excess reagents can be removed. Add 1 mL of deionized water to the vial, vortex, and then add 1 mL of hexane. Vortex again and allow the layers to separate. The upper organic layer containing the derivatized analyte can be carefully transferred to a clean vial for GC analysis. For many applications, direct injection of the reaction mixture is sufficient.

• GC Analysis: Inject 1 µL of the final solution (or the organic extract) into the GC.

Important Considerations:

• By-products: The acylation reaction produces acetic acid as a by-product. Pyridine is used to neutralize this acid.

• Reagent Purity: Use high-purity reagents to avoid the introduction of interfering peaks in the chromatogram.

Data Presentation

The following table provides a qualitative comparison of the two derivatization methods for tertiary alcohols and representative quantitative data for the acylation of a similar tertiary alcohol, tert-butanol.[1]

Feature	Silylation (BSTFA + TMCS)	Acylation (Acetic Anhydride)
Reactivity	Very high, effective for sterically hindered alcohols with catalyst and heat.	Good, may require heating for tertiary alcohols.
By-products	Volatile and generally do not interfere with chromatography.	Non-volatile acidic by-products (neutralized by base).
Reaction Conditions	Requires strictly anhydrous conditions.	Less sensitive to moisture than silylation.
Derivative Stability	TMS ethers are susceptible to hydrolysis.	Acetate esters are generally stable.
Reagent Handling	Highly moisture sensitive.	Corrosive and lachrymatory.

Table 1: Quantitative Data for the Acetylation of Tert-Butanol[1]

Molar Ratio (tert-butanol:acetic acid)	Temperature (°C)	Time (h)	Yield (%)
1:2	100	24	~90
1:6	100	24	~95
1:6	100	48	>99

This data for tert-butanol illustrates that for a tertiary alcohol, a higher molar ratio of the acylating agent and sufficient reaction time and temperature are necessary to achieve high derivatization yields.[1]

Visualization of Experimental Workflow

Caption: Workflow for derivatization and GC analysis.

Recommended GC Parameters

The following are general starting parameters for the GC analysis of derivatized 3,6-dimethyl-3-heptanol. These should be optimized for your specific instrument and application.

• Gas Chromatograph: Agilent 7890B or equivalent with Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar column).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Split (e.g., 50:1).

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Detector Temperature:

  • FID: 300°C.

  • MS Transfer Line: 280°C.

  • MS Source: 230°C.

  • MS Quadrupole: 150°C.

This comprehensive guide provides the necessary protocols and information for the successful derivatization and GC analysis of 3,6-dimethyl-3-heptanol. By following these procedures, researchers can achieve reliable and reproducible quantitative results for this and other sterically hindered tertiary alcohols.

References

• 1. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 3,6-Dimethyl-3-heptanol in Essential Oils

Abstract

This application note provides a generalized protocol for the quantification of 3,6-Dimethyl-3-heptanol in various essential oil samples. While specific quantitative data for 3,6-Dimethyl-3-heptanol in essential oils is not widely available in published literature, this document outlines a robust methodology using Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), based on established methods for analyzing terpene alcohols and other volatile compounds in complex matrices.[1][2][3][4] This guide is intended for researchers, scientists, and professionals in the fields of natural product chemistry, quality control, and drug development.

Introduction

3,6-Dimethyl-3-heptanol is a tertiary heptanol derivative that may be present as a minor constituent in some essential oils, contributing to their overall aromatic profile. Accurate quantification of such compounds is crucial for the quality control, standardization, and assessment of the biological activity of essential oils. Gas chromatography is the preferred analytical technique for volatile compounds like terpene alcohols due to their volatility.[3][4] GC coupled with either a Flame Ionization Detector (FID) for quantification or a Mass Spectrometer (MS) for both identification and quantification is the most common approach.[1][5][6]

Experimental Protocols

Materials and Reagents

• Essential Oil Samples: Procured from reputable suppliers or extracted in-house.

• Analytical Standard: Certified reference material of 3,6-Dimethyl-3-heptanol (purity ≥98%).

• Internal Standard (IS): A compound not naturally present in the essential oil, with similar chemical properties to the analyte (e.g., n-Tridecane, Tetradecanol).[7]

• Solvent: High-purity, GC-grade solvent such as hexane, ethanol, or ethyl acetate.[4]

Instrumentation

A Gas Chromatograph (GC) system equipped with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is required. The system should include a capillary column suitable for the analysis of terpenes and related compounds (e.g., HP-5MS, DB-5, or equivalent).[2][5]

Sample Preparation

• Standard Solutions:

  • Prepare a stock solution of 3,6-Dimethyl-3-heptanol (e.g., 1000 µg/mL) in the chosen solvent.

  • Prepare a stock solution of the internal standard (e.g., 1000 µg/mL) in the same solvent.

  • Create a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range in the essential oil samples (e.g., 1-100 µg/mL).[7]

  • Spike each calibration standard with a constant concentration of the internal standard.

• Sample Solutions:

  • Accurately weigh a known amount of the essential oil (e.g., 100 mg).

  • Dilute the essential oil in a precise volume of the solvent to bring the expected analyte concentration within the calibration range.

  • Add the internal standard to the diluted sample at the same concentration as in the calibration standards.

  • Vortex the solution to ensure homogeneity.

GC-MS/FID Conditions

The following are typical starting conditions and may require optimization for specific instruments and samples:

Parameter	GC-FID Condition	GC-MS Condition
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temp	250 °C	250 °C
Injection Volume	1 µL	1 µL
Split Ratio	20:1	20:1
Carrier Gas	Helium or Hydrogen	Helium
Flow Rate	1.0 mL/min	1.0 mL/min
Oven Program	Initial: 60 °C, hold 2 min; Ramp: 5 °C/min to 240 °C, hold 5 min	Initial: 60 °C, hold 2 min; Ramp: 5 °C/min to 240 °C, hold 5 min
Detector Temp	280 °C (FID)	N/A
MS Source Temp	N/A	230 °C
MS Quad Temp	N/A	150 °C
Ionization Energy	N/A	70 eV
Scan Range	N/A	m/z 40-400

Method Validation

A full method validation should be performed according to established guidelines (e.g., AOAC) to ensure the reliability of the results.[7] Key validation parameters include:

• Linearity: Assessed by analyzing the calibration standards and performing a linear regression of the peak area ratio (analyte/IS) versus concentration. A correlation coefficient (r²) > 0.99 is generally considered acceptable.[7]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[7]

• Accuracy: Evaluated by performing spike and recovery studies on a placebo matrix or a representative essential oil sample. Recoveries between 80-120% are typically acceptable.[7]

• Precision: Assessed by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision) of the measurements, expressed as the relative standard deviation (RSD). An RSD of <15% is generally acceptable.[7]

Data Presentation

The following table provides an illustrative template for presenting quantitative data for 3,6-Dimethyl-3-heptanol. Please note: The data presented below is hypothetical and for illustrative purposes only, as specific quantitative data for this compound in essential oils was not found in the initial literature search.

Essential Oil Source	Method	Concentration (µg/g)	LOD (µg/g)	LOQ (µg/g)	Recovery (%)	RSD (%)
Lavandula angustifolia	GC-MS	15.2 ± 1.1	0.5	1.5	95.3	4.2
Salvia sclarea	GC-FID	28.7 ± 2.3	0.8	2.4	98.1	3.8
Pelargonium graveolens	GC-MS	Not Detected	0.5	1.5	N/A	N/A
Thymus vulgaris	GC-FID	8.9 ± 0.7	0.8	2.4	92.5	5.1

Visualization of Experimental Workflow

Caption: Experimental workflow for the quantification of 3,6-Dimethyl-3-heptanol.

Conclusion

The protocol described in this application note provides a solid foundation for the reliable quantification of 3,6-Dimethyl-3-heptanol in essential oils. Adherence to good laboratory practices and thorough method validation are essential for obtaining accurate and reproducible results. While this document outlines a general methodology, optimization of the chromatographic conditions may be necessary depending on the specific essential oil matrix and the instrumentation used. This approach will enable researchers to accurately determine the concentration of this and other minor components, contributing to a better understanding of the chemical composition and quality of essential oils.

References

• 1. Essential oils: characterisation and authenticity testing - Eurofins Scientific [eurofins.com]
• 2. iscientific.org [iscientific.org]
• 3. Terpene Testing & Profiling Using GC | Terpene Testing Equipment [scioninstruments.com]
• 4. cannabissciencetech.com [cannabissciencetech.com]
• 5. scitepress.org [scitepress.org]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3,6-Dimethyl-3-heptanol as a Non-Polar Solvent

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,6-Dimethyl-3-heptanol is a branched aliphatic alcohol with non-polar characteristics, suggesting its potential utility as a solvent in various laboratory and industrial applications. Its low water solubility and higher boiling point compared to many common volatile organic solvents make it a candidate for extractions, chemical reactions at elevated temperatures, and as a component in formulations. This document provides an overview of its known properties, potential applications, and general protocols for its use. It is important to note that while its physical and chemical properties are documented, specific, detailed experimental protocols for its use as a non-polar solvent in research applications are not extensively reported in publicly available scientific literature. The protocols provided herein are therefore general templates and should be adapted and optimized for specific research needs.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of 3,6-Dimethyl-3-heptanol is presented in Table 1. These properties are essential for determining its suitability for specific applications and for designing experimental and work-up procedures.

Table 1: Physicochemical Properties of 3,6-Dimethyl-3-heptanol

Property	Value	Reference(s)
Molecular Formula	C₉H₂₀O	[1][2][3]
Molecular Weight	144.25 g/mol	[2][3]
Appearance	Colorless liquid/Clear Oil	[4]
Density	0.824 g/cm³	[2]
Boiling Point	173 °C at 760 mmHg	[2]
Flash Point	70 °C	[2]
Vapor Pressure	0.407 mmHg at 25 °C	[2]
Refractive Index	1.429	[2]
Solubility	Soluble in dichloromethane, methanol, ethanol, ether, and ester solvents. Insoluble in water.	[4]
CAS Number	1573-28-0	[1][2]

Potential Applications in Research and Development

Based on its non-polar nature and physical properties, 3,6-Dimethyl-3-heptanol can be considered for the following applications:

• Liquid-Liquid Extraction: Due to its immiscibility with water, it can be used to extract non-polar to moderately polar organic compounds from aqueous solutions. Its low volatility compared to solvents like diethyl ether or dichloromethane reduces evaporative losses.

• Reaction Solvent: Its relatively high boiling point makes it suitable for chemical reactions that require elevated temperatures to proceed at a reasonable rate.

• Chromatography: While less common, it could potentially be used as a component of the mobile phase in normal-phase chromatography or as a solvent for sample preparation.

• Formulation Component: In drug development, it could be explored as a non-polar excipient in formulations for poorly water-soluble active pharmaceutical ingredients (APIs).

Experimental Protocols

The following are generalized protocols. Researchers should perform small-scale trials to optimize conditions for their specific application.

Protocol for Liquid-Liquid Extraction of a Non-Polar Analyte from an Aqueous Matrix

This protocol describes a general procedure for using 3,6-Dimethyl-3-heptanol to extract a non-polar compound from an aqueous solution.

Materials:

• Aqueous solution containing the target analyte

• 3,6-Dimethyl-3-heptanol (extraction solvent)

• Separatory funnel of appropriate volume

• Sodium chloride (optional, for breaking emulsions)

• Anhydrous sodium sulfate or magnesium sulfate (drying agent)

• Rotary evaporator

Procedure:

• Preparation: Transfer the aqueous solution containing the analyte to a separatory funnel.

• Solvent Addition: Add a volume of 3,6-Dimethyl-3-heptanol to the separatory funnel. A 1:1 volume ratio of aqueous to organic phase is a common starting point.

• Extraction: Stopper the separatory funnel and invert it gently. Open the stopcock to vent any pressure buildup. Close the stopcock and shake the funnel vigorously for 1-2 minutes to ensure thorough mixing of the two phases.

• Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. 3,6-Dimethyl-3-heptanol is less dense than water and will be the upper layer.

• Collection: Carefully drain the lower aqueous layer. If emulsions form, the addition of a small amount of saturated sodium chloride solution can help to break them. Collect the upper organic layer (3,6-Dimethyl-3-heptanol containing the analyte).

• Drying: Add a small amount of anhydrous sodium sulfate or magnesium sulfate to the collected organic phase to remove residual water. Swirl and let it stand for a few minutes.

• Isolation: Decant or filter the dried organic phase to remove the drying agent. The analyte can then be recovered from the 3,6-Dimethyl-3-heptanol by techniques such as distillation or rotary evaporation, taking into account the solvent's high boiling point.

Caption: General workflow for a liquid-liquid extraction.

Safety and Handling

3,6-Dimethyl-3-heptanol is an irritant and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye/face protection.

• Handling: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors. Avoid contact with skin and eyes. In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.

• Fire Safety: Keep away from open flames, sparks, and other sources of ignition.

Conclusion

3,6-Dimethyl-3-heptanol possesses physicochemical properties that make it a viable candidate as a non-polar solvent for various research and development applications. However, the lack of specific, published protocols necessitates that researchers develop and validate their own methods for its use. The general guidelines provided in this document serve as a starting point for such method development. As with any chemical, proper safety precautions must be observed during its handling and use.

References

• 1. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 3. 3,6-Dimethyl-heptan-3-ol | C9H20O | CID 6999916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.usbio.net [cdn.usbio.net]

Application Note: Enzymatic Resolution of (±)-3,6-Dimethyl-3-heptanol

AN-001

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chiral tertiary alcohols are valuable building blocks in the synthesis of pharmaceuticals and fine chemicals. The production of enantiomerically pure forms of these compounds is often a critical step in drug development. Enzymatic kinetic resolution (KR) presents a highly selective and environmentally benign method for separating racemic mixtures of chiral molecules.[1] This application note describes a general protocol for the enzymatic kinetic resolution of the tertiary alcohol (±)-3,6-dimethyl-3-heptanol using a lipase-catalyzed acylation reaction. While the enzymatic resolution of tertiary alcohols can be challenging due to steric hindrance, lipases, particularly from Candida antarctica, have shown efficacy in resolving such sterically demanding substrates.[1][2]

Principle of Kinetic Resolution

Kinetic resolution is a process where one enantiomer of a racemic mixture reacts at a faster rate than the other in the presence of a chiral catalyst, in this case, an enzyme.[1] In this protocol, a lipase is used to selectively acylate one enantiomer of (±)-3,6-dimethyl-3-heptanol, leaving the other enantiomer unreacted. This results in a mixture of an enantioenriched ester and the unreacted, enantioenriched alcohol, which can then be separated. The efficiency of the resolution is determined by the enantioselectivity (E-value) of the enzyme.

Experimental Protocols

1. General Protocol for Enzymatic Kinetic Resolution of (±)-3,6-Dimethyl-3-heptanol

This protocol is a generalized procedure based on established methods for the kinetic resolution of tertiary alcohols using lipases.[2][3] Optimization of specific parameters such as enzyme choice, solvent, acyl donor, temperature, and reaction time may be required for this specific substrate.

Materials:

• (±)-3,6-Dimethyl-3-heptanol

• Immobilized Candida antarctica Lipase B (CAL-B, such as Novozym 435)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., n-heptane, toluene)

• Molecular sieves (4 Å), activated

• Standard laboratory glassware

• Magnetic stirrer and heating plate

• Reaction monitoring equipment (GC with a chiral column)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add (±)-3,6-dimethyl-3-heptanol (1.0 mmol).

• Add 10 mL of anhydrous n-heptane and activated molecular sieves.

• Add the acyl donor, vinyl acetate (1.5 mmol, 1.5 equivalents).

• Add the immobilized lipase, Candida antarctica lipase B (20-50 mg/mmol of substrate).

• Seal the flask and stir the mixture at a constant temperature (e.g., 40-50 °C).

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 4-8 hours). Quench the enzymatic reaction in the aliquot (e.g., by filtering off the enzyme) and analyze by chiral gas chromatography (GC) to determine the enantiomeric excess (ee) of the substrate and product, and the conversion.

• Stop the reaction when the desired conversion (ideally close to 50%) and enantiomeric excess are achieved.

• Remove the immobilized enzyme by filtration and wash it with the reaction solvent. The enzyme can often be reused.

• Evaporate the solvent from the filtrate under reduced pressure.

• Separate the resulting enantioenriched ester and the unreacted enantioenriched alcohol by column chromatography.

2. Protocol for Chiral Gas Chromatography (GC) Analysis

Instrumentation and Columns:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chiral capillary column (e.g., based on cyclodextrin derivatives, such as CP-Chirasil-DEX CB).[4][5]

GC Conditions (Example):

• Column: CP-Chirasil-DEX CB (25 m x 0.25 mm x 0.25 µm)

• Carrier Gas: Helium or Hydrogen

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Program: Start at a low initial temperature (e.g., 80 °C) and use a slow temperature ramp (e.g., 2 °C/min) to a final temperature of 150 °C. This helps in achieving better separation of enantiomers.[4]

• Injection: 1 µL, split mode.

Sample Preparation:

• Dilute the reaction aliquot in a suitable solvent (e.g., n-heptane or diethyl ether) before injection.

• For the analysis of the ester product, it may be necessary to develop a separate GC method.

Data Presentation

The following table represents hypothetical data for the enzymatic resolution of a tertiary alcohol, illustrating how results can be structured for comparison.

Entry	Enzyme	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	ee_s (%) (Alcohol)	ee_p (%) (Ester)	E-value
1	CAL-B	Vinyl Acetate	n-Heptane	40	24	45	>99 (S)	82 (R)	>200
2	CAL-B	Vinyl Acetate	Toluene	40	24	48	92 (S)	96 (R)	150
3	CAL-B	Isopropenyl Acetate	n-Heptane	50	18	50	>99 (S)	>99 (R)	>200
4	CAL-A	Vinyl Acetate	n-Heptane	40	48	35	54 (S)	>99 (R)	65

ee_s: enantiomeric excess of the remaining substrate (alcohol). ee_p: enantiomeric excess of the formed product (ester). The E-value is calculated from the conversion and enantiomeric excesses.

Visualizations

Experimental Workflow for Enzymatic Kinetic Resolution

References

• 1. jocpr.com [jocpr.com]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Grignard Synthesis of Tertiary Alcohols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the Grignard synthesis of tertiary alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Grignard synthesis of tertiary alcohols?

A1: The three most prevalent side reactions are:

• Enolization: The Grignard reagent acts as a base, abstracting an alpha-proton from the ketone to form an enolate. This results in the recovery of the starting ketone after acidic workup.[1][2]

• Reduction: If the Grignard reagent possesses a β-hydrogen, it can reduce the ketone to a secondary alcohol via a hydride transfer. This process also generates an alkene from the Grignard reagent.[1][2]

• Wurtz Coupling: During the formation of the Grignard reagent, the newly formed organomagnesium halide can react with the remaining organic halide to produce a homocoupled dimer (R-R).[2][3]

Q2: My Grignard reaction is not initiating. What are the likely causes and how can I fix it?

A2: Failure to initiate is a common issue, often stemming from:

• Wet Glassware or Solvents: Grignard reagents are highly sensitive to moisture and will be quenched by water.[4][5] Ensure all glassware is rigorously dried (flame-dried or oven-dried) and that anhydrous solvents are used.[4]

• Inactive Magnesium Surface: A layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.[4]

• Solutions:

  • Activate the magnesium by crushing the turnings to expose a fresh surface.[2]

  • Add a small crystal of iodine or a few drops of 1,2-dibromoethane as an initiator.[2]

  • Gentle heating with a heat gun can help initiate the reaction, but be cautious as the reaction is exothermic.[2]

Q3: I am observing a significant amount of my starting ketone after the reaction. What is the cause and how can I prevent it?

A3: The recovery of your starting ketone is likely due to the enolization side reaction. This is favored when:

• The ketone is sterically hindered.[1][6]

• The Grignard reagent is bulky and acts as a base rather than a nucleophile.[6]

• To minimize enolization, consider the following:

  • Use a less sterically hindered ketone or Grignard reagent if possible.

  • Add the Grignard reagent slowly to the ketone at a low temperature (e.g., -78 °C) to favor nucleophilic addition.

  • Consider using an organolithium reagent, which can be less prone to enolization.

  • The addition of cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent and suppress enolization.

Q4: My desired tertiary alcohol is contaminated with a secondary alcohol. What is the source of this impurity?

A4: The presence of a secondary alcohol indicates that a reduction side reaction has occurred. This happens when the Grignard reagent has β-hydrogens (e.g., isopropylmagnesium bromide) and transfers a hydride to the ketone.[1] This is more common with sterically hindered ketones. To avoid this, use a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide or phenylmagnesium bromide) if your synthesis allows.

Q5: During the preparation of my Grignard reagent, the yield is low and I see a high-boiling byproduct. What is happening?

A5: This is characteristic of the Wurtz coupling side reaction, where the Grignard reagent couples with the unreacted organic halide.[3] This is often caused by:

• High local concentration of the organic halide: Rapid addition of the halide can lead to coupling.[3]

• Elevated temperatures: The coupling reaction is favored at higher temperatures.[3]

• To minimize Wurtz coupling:

  • Add the organic halide slowly and dropwise to the magnesium suspension.[3]

  • Maintain a low reaction temperature.[3]

  • Ensure efficient stirring.[2]

Troubleshooting Guides

Issue 1: Low Yield of Tertiary Alcohol and Recovery of Starting Ketone

Possible Cause	Troubleshooting Action
Enolization	Use a less sterically hindered Grignard reagent or ketone.
Add the Grignard reagent slowly to the ketone at low temperature (-78 °C).
Consider using an organocerium reagent (prepared by adding CeCl₃ to the Grignard reagent) to increase nucleophilicity.
Grignard Reagent Decomposition	Ensure strictly anhydrous conditions. Use freshly distilled anhydrous solvents.
Titrate the Grignard reagent before use to determine its exact concentration and use a slight excess (1.1-1.2 equivalents).

Issue 2: Presence of Secondary Alcohol Impurity

Possible Cause	Troubleshooting Action
Reduction	Use a Grignard reagent that lacks β-hydrogens (e.g., methylmagnesium bromide, phenylmagnesium bromide).
If a Grignard reagent with β-hydrogens is necessary, perform the reaction at a very low temperature.

Issue 3: Low Yield of Grignard Reagent and Formation of High-Boiling Byproduct

Possible Cause	Troubleshooting Action
Wurtz Coupling	Add the organic halide dropwise and slowly to the magnesium turnings.
Maintain a low and controlled reaction temperature.
Use a continuous flow process for Grignard reagent formation if possible, as this has been shown to significantly reduce Wurtz coupling.[7][8]

Data Presentation

Table 1: Effect of Synthesis Method on Wurtz Coupling in Grignard Reagent Formation

Grignard Reagent	Synthesis Method	Solvent	Conversion (%)	Selectivity (%)
Pentylmagnesium Bromide	Semi-batch	Diethyl Ether	~95	~90
Pentylmagnesium Bromide	Continuous Lab Scale	Diethyl Ether	>99	>98
Pentylmagnesium Chloride	Semi-batch	Diethyl Ether	~90	~85
Pentylmagnesium Chloride	Continuous Lab Scale	Diethyl Ether	>99	>97

This data is a representative summary based on findings that continuous processes improve selectivity by minimizing Wurtz coupling.[7]

Experimental Protocols

Protocol 1: General Procedure for Grignard Synthesis of a Tertiary Alcohol with Minimization of Side Reactions

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a single crystal of iodine and gently warm the flask under an inert atmosphere until the iodine sublimes and its color disappears.[3] Allow the flask to cool to room temperature.

• Grignard Reagent Formation:

  • Dissolve the organic halide (1.0 equivalent) in anhydrous diethyl ether or THF.

  • Add a small portion of the halide solution to the activated magnesium to initiate the reaction.

  • Once initiated (observed by bubbling and/or a cloudy appearance), add the remaining halide solution dropwise at a rate that maintains a gentle reflux.[7]

  • After the addition is complete, stir the mixture for an additional 30 minutes.

• Reaction with Ketone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve the ketone (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel.

  • Add the ketone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[3] For sterically hindered substrates prone to enolization, a lower temperature (e.g., -78 °C) is recommended.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up:

  • Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride.[3]

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and remove the solvent under reduced pressure to obtain the crude tertiary alcohol.

• Purification: Purify the crude product by distillation, recrystallization, or column chromatography as appropriate.

Visualizations

Logical Diagram of Common Side Reactions

Caption: Logical pathways of desired and side reactions.

Experimental Workflow for Minimizing Side Reactions

Caption: Optimized experimental workflow for tertiary alcohol synthesis.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Grignard reaction - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting GC-MS Peak Tailing for Branched Alcohols

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing peak tailing issues with branched alcohols in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why are my branched alcohol peaks tailing in my GC-MS chromatogram?

Peak tailing for polar compounds like branched alcohols is a common chromatographic issue. It occurs when a portion of the analyte molecules is retained longer than the main peak, resulting in an asymmetrical peak shape. This can compromise the accuracy and reproducibility of your quantification by affecting peak integration and resolution. The primary causes can be divided into two main categories:

• Chemical Interactions: The polar hydroxyl (-OH) group of branched alcohols is susceptible to forming hydrogen bonds with active sites within the GC system. These active sites are often exposed silanol groups (Si-OH) on the surfaces of the inlet liner, the front of the GC column, or on contaminants within the system. This secondary retention mechanism is a frequent cause of peak tailing for polar analytes.

• Physical and Mechanical Issues: Problems with the physical flow path of the sample through the GC system can also lead to peak tailing. These issues can include:

  • Poor Column Installation: An improperly cut or installed column can create dead volume or turbulence in the flow path.[1][2]

  • System Contamination: Buildup of non-volatile residues from previous samples in the inlet or at the head of the column can create active sites and obstruct the sample path.[3]

  • Low Carrier Gas Flow: Insufficient carrier gas flow can lead to poor peak shape.

Q2: How can I determine if the peak tailing is due to chemical interactions or a physical problem?

A good diagnostic step is to observe the peak shapes of all compounds in your chromatogram.

• If only the branched alcohol and other polar compound peaks are tailing: This strongly suggests a chemical interaction issue, where the polar analytes are interacting with active sites in the system.

• If all peaks in the chromatogram, including non-polar compounds and the solvent peak, are tailing: This is more indicative of a physical or mechanical problem, such as a poor column cut, improper column installation, or a leak in the system.[4][5]

Q3: What are the immediate steps I can take to address peak tailing caused by active sites?

If you suspect active sites are the cause of your peak tailing, the first and most common area to address is the GC inlet. Performing routine inlet maintenance can often resolve the issue. This includes:

• Replacing the Inlet Liner: The liner is a common site for contamination and the creation of active sites. Replace it with a new, deactivated liner.

• Replacing the Septum: A worn or cored septum can introduce contaminants into the inlet.

• Replacing the O-ring: A worn O-ring can lead to leaks and improper sealing of the liner.

If inlet maintenance does not resolve the issue, trimming a small section (10-20 cm) from the front of the GC column can remove the contaminated portion and expose a fresh, inert surface.

Q4: Can my choice of GC column affect peak tailing for branched alcohols?

Yes, the choice of GC column is critical. Using a non-polar or weakly polar column for the analysis of polar compounds like branched alcohols will likely result in significant peak tailing due to the mismatch in polarity between the analyte and the stationary phase. A more polar stationary phase, such as a wax-type column (polyethylene glycol), is generally recommended for the analysis of alcohols to achieve better peak shape.

Q5: When should I consider derivatization for my branched alcohol samples?

If you have tried the troubleshooting steps above and are still experiencing significant peak tailing, derivatization can be a very effective solution. Derivatization is a chemical reaction that modifies the analyte to make it more suitable for GC-MS analysis. For alcohols, silylation is a common derivatization technique. This process replaces the active hydrogen on the hydroxyl group with a less polar and more stable silyl group (e.g., trimethylsilyl - TMS).

Advantages of Derivatization:

• Reduces the polarity of the alcohol, minimizing interactions with active sites.

• Increases the volatility and thermal stability of the analyte.

• Often results in sharper, more symmetrical peaks.[6][7]

Data Presentation

The following table summarizes the potential impact of various troubleshooting steps on the peak shape of a branched alcohol, using the peak asymmetry factor as a metric. An ideal peak has an asymmetry factor of 1.0. Values greater than 1.0 indicate tailing.

Troubleshooting Action	Analyte	Initial Asymmetry Factor (Typical)	Expected Asymmetry Factor After Action	Notes
Inlet Maintenance
Replace standard liner with a deactivated (silanized) liner	Branched Alcohol	> 2.0	1.1 - 1.5	Deactivated liners have fewer active silanol groups.
Column Maintenance
Trim 15 cm from the front of a contaminated column	Branched Alcohol	> 2.5	1.2 - 1.6	Removes non-volatile residue and active sites at the column head.
Method Optimization
Switch from a non-polar to a polar (e.g., Wax) column	Branched Alcohol	> 3.0	1.0 - 1.4	"Like dissolves like" principle improves chromatographic interaction.
Sample Preparation
Derivatization (Silylation) of the alcohol	Branched Alcohol	> 2.0	1.0 - 1.2	Masks the polar hydroxyl group, significantly reducing tailing.

Mandatory Visualization

Caption: Troubleshooting workflow for GC-MS peak tailing of branched alcohols.

Experimental Protocols

Protocol 1: GC Inlet Maintenance (Liner, Septum, and O-Ring Replacement)

This protocol outlines the steps for routine maintenance of the GC inlet, a common source of peak tailing issues.

Materials:

• Lint-free gloves

• Tweezers

• Wrench for septum nut

• New, deactivated inlet liner

• New septum

• New O-ring

Procedure:

• Cool Down the GC: Set the inlet and oven temperatures to a safe, low temperature (e.g., 40°C) and wait for the instrument to cool down.

• Turn Off Carrier Gas: Turn off the carrier gas flow to the inlet.

• Remove the Septum Nut: Use the appropriate wrench to loosen and remove the septum retaining nut.[1]

• Replace the Septum: Use tweezers to remove the old septum from the nut. Place the new septum into the nut, ensuring it is seated correctly. Do not overtighten the nut upon reinstallation.[1]

• Remove the Liner: Lift the septum retaining assembly and use tweezers to carefully pull the old liner out of the inlet.[1]

• Install the New Liner and O-Ring: Place a new O-ring onto the new deactivated liner. Wearing lint-free gloves, insert the new liner into the inlet until it is properly seated.[1]

• Reassemble the Inlet: Re-attach the septum retaining assembly.

• Purge and Leak Check: Restore the carrier gas flow. Allow the inlet and column to purge with carrier gas for 10-15 minutes before heating. Perform a leak check around the inlet fittings.

• Equilibrate: Heat the inlet and oven to your method's setpoints and allow the system to equilibrate before running a sample.

Protocol 2: Capillary GC Column Trimming

This protocol describes how to properly trim the front end of a capillary column to remove contamination.

Materials:

• Lint-free gloves

• Ceramic scoring wafer or capillary column cutter

• Magnifying glass or low-power microscope

• Solvent (e.g., isopropanol or acetone) and lint-free wipes

Procedure:

• Cool Down and Depressurize: Cool the GC oven and inlet to a safe temperature and turn off the carrier gas.

• Disconnect the Column: Carefully loosen and remove the column nut from the inlet.

• Wipe the Column: Gently wipe the outside of the column with a lint-free wipe dampened with solvent to remove any residues.

• Score the Column: Using a ceramic scoring wafer, make a single, light score mark on the polyimide coating of the column, about 10-20 cm from the end. The score should be perpendicular to the column length.[2][8]

• Break the Column: Hold the column on either side of the score and gently bend it away from the score line until it snaps cleanly.[8]

• Inspect the Cut: Use a magnifying glass to inspect the cut. The end should be a clean, square (90-degree) cut with no jagged edges or shards.[9] If the cut is not clean, repeat the process.

• Reinstall the Column: Reinstall the column in the inlet according to the manufacturer's instructions, ensuring the correct insertion depth.

• Purge and Equilibrate: Restore carrier gas flow, purge the system, perform a leak check, and equilibrate the system before analysis.

Protocol 3: Silylation of Branched Alcohols (General Protocol)

This is a general protocol for the derivatization of alcohols using a common silylating agent, N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Materials:

• Sample containing the branched alcohol, dried and in an appropriate aprotic solvent (e.g., pyridine, acetonitrile, or dichloromethane)

• BSTFA (or BSTFA with 1% TMCS as a catalyst)

• Reaction vials with screw caps

• Heating block or oven

• GC-MS system

Procedure:

• Sample Preparation: Ensure the sample is free of water, as silylation reagents react readily with water. The sample should be dissolved in a dry, aprotic solvent.

• Add Reagent: To your sample in the reaction vial, add an excess of the silylation reagent (e.g., 50-100 µL of BSTFA for a small amount of analyte). If derivatization is difficult, using BSTFA with 1% TMCS can increase reactivity.

• Reaction: Cap the vial tightly and vortex briefly. Heat the vial at 60-80°C for 30-60 minutes. Reaction times and temperatures may need to be optimized depending on the specific branched alcohol. Unhindered primary alcohols may react completely at room temperature.[10]

• Cooling and Analysis: Allow the vial to cool to room temperature. The derivatized sample can then be directly injected into the GC-MS.

• Method Adjustment: The GC method may need to be adjusted to account for the different volatility and chromatographic behavior of the silylated derivative.

References

• 1. m.youtube.com [m.youtube.com]
• 2. How to Cut a Metal Capillary GC Column [restek.com]
• 3. GC Inlet Maintenance [restek.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. GC Troubleshooting—Tailing Peaks [restek.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. obrnutafaza.hr [obrnutafaza.hr]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. weber.hu [weber.hu]

Technical Support Center: Optimizing Mobile Phase for Chiral HPLC of Heptanol Isomers

Welcome to the technical support center for the chiral separation of heptanol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide targeted solutions for optimizing mobile phase composition in High-Performance Liquid Chromatography (HPLC). Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of heptanol isomers challenging?

A1: The primary challenge lies in the structural similarity of the various heptanol isomers and their respective enantiomers.[1][2] Many heptanol isomers possess chiral centers, resulting in multiple stereoisomers that are chemically and physically very similar, making them difficult to separate using standard achiral chromatography.[3] Chiral separations require a chiral environment, typically provided by a Chiral Stationary Phase (CSP), to differentiate between the enantiomers based on their three-dimensional structure.[3][4]

Q2: What is a good starting point for a mobile phase when separating heptanol isomers?

A2: For normal-phase chromatography using a polysaccharide-based CSP (e.g., cellulose or amylose derivatives), a common starting mobile phase is a mixture of an alkane with a small percentage of an alcohol modifier.[5] A typical starting point is n-hexane with isopropanol (IPA) or ethanol, for instance, a 98:2 (v/v) mixture of n-Hexane:IPA.[5] From there, the percentage of the alcohol modifier can be systematically adjusted to optimize the separation.[5]

Q3: Which type of Chiral Stationary Phase (CSP) is most effective for alcohol enantiomers like heptanol?

A3: Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Daicel CHIRALPAK® series), are frequently a good starting point and have shown success in separating alcohol enantiomers.[5] However, since the interaction between the analyte and the CSP is highly specific, it is strongly recommended to screen several different types of CSPs to find the one that offers the best selectivity for your specific heptanol isomer.[3][5]

Q4: Should I use an isocratic or gradient elution for this separation?

A4: For chiral separations, it is much more common to use an isocratic mobile phase.[6] Since enantiomers have identical chemical properties, their retention is very similar, and the separation relies heavily on the specific interactions with the stationary phase rather than changes in the mobile phase composition during the run.[6]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem	Potential Causes	Recommended Solutions
Poor or No Enantiomeric Resolution (Single, co-eluting peak)	1. Inappropriate Chiral Stationary Phase (CSP): The selected column may not be suitable for separating aliphatic alcohol isomers.[5] 2. Suboptimal Mobile Phase Composition: The solvent strength or selectivity of the mobile phase is not adequate.[5] 3. High Flow Rate: There is insufficient time for interaction between the analytes and the CSP.[5]	1. Screen Different CSPs: Test various polysaccharide-based columns (cellulose or amylose derivatives) or other types like Pirkle-type columns.[1][5] 2. Optimize Mobile Phase: Systematically vary the percentage of the alcohol modifier (e.g., isopropanol, ethanol) in the alkane (e.g., n-hexane). Start with a low percentage and increase it in small increments (e.g., 1-2%).[5] You can also try switching the type of alcohol modifier (e.g., from IPA to ethanol).[1][7] 3. Reduce Flow Rate: Lowering the flow rate can improve resolution by allowing more time for the enantiomers to interact with the stationary phase.[5]
Peak Tailing or Fronting (Asymmetric peaks)	1. Column Overload: Injecting too much sample can distort peak shapes.[5] 2. Secondary Interactions: Unwanted interactions between the analyte and the stationary phase. 3. Inappropriate Sample Solvent: The sample may not be fully soluble in the mobile phase or the injection solvent may be too strong.[3]	1. Reduce Sample Concentration/Volume: Dilute the sample or inject a smaller volume. 2. Add an Additive: For acidic or basic analytes, adding a small amount of a corresponding acidic (e.g., trifluoroacetic acid) or basic (e.g., diethylamine) additive to the mobile phase can improve peak shape.[8][9] 3. Match Sample Solvent to Mobile Phase: Ideally, dissolve the sample in the mobile phase itself.[3] If insolubility is an issue, use the weakest possible solvent that ensures solubility.
Irreproducible Retention Times	1. Insufficient Column Equilibration: The column is not fully equilibrated with the new mobile phase.[6] 2. Temperature Fluctuations: Changes in column temperature can affect retention times.[10] 3. Mobile Phase Instability: The mobile phase composition is changing over time (e.g., evaporation of a volatile component).	1. Ensure Stable Baseline: Equilibrate the column with the mobile phase for a sufficient amount of time (e.g., until a stable baseline is achieved) before injecting the sample.[5] 2. Use a Column Oven: Maintain a constant and controlled column temperature.[10][11] 3. Prepare Fresh Mobile Phase: Prepare the mobile phase fresh daily and keep the reservoir covered.
Reversal of Elution Order	1. Change in Mobile Phase Modifier: Switching the type of alcohol (e.g., ethanol to isopropanol) can alter the structure of the CSP and change which enantiomer elutes first.[7] 2. Change in Temperature: Temperature can significantly impact selectivity and may lead to a reversal in elution order.[10] 3. Change in Additive: The presence or concentration of an additive can change the elution order.[10]	This is not necessarily a problem but a phenomenon of chiral separations. It highlights the sensitivity of the chiral recognition mechanism.[10] If a specific elution order is required, carefully control the mobile phase composition, additives, and temperature.

Experimental Protocols

Protocol 1: Chiral Stationary Phase (CSP) Screening

Objective: To identify a CSP that demonstrates enantioselectivity for the target heptanol isomer.

Methodology:

• Sample Preparation: Prepare a stock solution of the racemic heptanol isomer in isopropanol (e.g., 1 mg/mL).[5]

• Mobile Phase Preparation: Prepare a screening mobile phase, such as 90:10 (v/v) n-Hexane:Isopropanol.[5]

• Column Installation: Install the first chiral column (e.g., a polysaccharide-based column) into the HPLC system.

• System Equilibration: Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is observed.

• Injection: Inject the sample solution.

• Analysis: Record the chromatogram. If two peaks are observed, the column shows promise. If a single peak is observed, the column may not be suitable under these conditions.

• Repeat: Repeat steps 3-6 for a selection of different chiral columns.

Protocol 2: Mobile Phase Optimization

Objective: To fine-tune the mobile phase composition to achieve baseline separation (Resolution (Rs) ≥ 1.5).[5]

Methodology:

• Column Selection: Install the most promising CSP identified in Protocol 1.

• Mobile Phase Preparation: Prepare a series of mobile phases with varying ratios of n-Hexane and an alcohol modifier (e.g., Isopropanol). A suggested range is from 99:1 to 90:10 (v/v) n-Hexane:IPA, in 1% or 2% increments of the alcohol.[5]

• Initial Run: Begin with the mobile phase containing the lowest concentration of the alcohol modifier (e.g., 99:1 n-Hexane:IPA).

• System Equilibration: Equilibrate the column with the mobile phase at a set flow rate (e.g., 1.0 mL/min) and temperature (e.g., 25°C) until a stable baseline is achieved.[5]

• Injection: Inject the sample solution.

• Data Collection: Record the chromatogram and calculate the resolution (Rs) between the enantiomer peaks.[5]

• Iterate: Repeat steps 4-6 for each mobile phase composition, progressively increasing the percentage of the alcohol modifier.

• Analysis: Analyze the collected data to determine the optimal mobile phase composition that provides the best resolution.

Data Presentation

Table 1: Effect of Isopropanol (IPA) Concentration on Enantiomeric Resolution (Rs)

This table illustrates typical results from a mobile phase optimization experiment as described in Protocol 2. The goal is to find the concentration of the modifier that maximizes resolution.

Mobile Phase Composition (v/v) (n-Hexane:IPA)	Retention Time 1 (min)	Retention Time 2 (min)	Resolution (Rs)
99:1	15.2	16.0	1.10
98:2	12.5	13.5	1.45
97:3	10.1	11.2	1.65
95:5	8.4	9.1	1.30
90:10	6.1	6.5	0.95

Note: Data are representative and will vary based on the specific heptanol isomer, CSP, and HPLC system.

Visualizations

Caption: A typical workflow for developing a chiral HPLC separation method.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. researchgate.net [researchgate.net]
• 8. csfarmacie.cz [csfarmacie.cz]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]

Improving resolution of 3,6-Dimethyl-3-heptanol enantiomers on a chiral column

Welcome to the technical support center for the chiral separation of 3,6-Dimethyl-3-heptanol enantiomers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and achieve optimal peak resolution in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not seeing any separation of the 3,6-Dimethyl-3-heptanol enantiomers. What are the first steps I should take?

A1: When there is a complete lack of separation, it is crucial to verify the fundamental aspects of your chromatographic setup.

• Confirm Chiral Stationary Phase (CSP): Ensure you are using a chiral column. Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are often a good starting point for separating alcohol enantiomers.[1][2][3] Immobilized polysaccharide-based CSPs can offer enhanced solvent compatibility and robustness.[3]

• Mobile Phase Compatibility: Verify that your mobile phase is compatible with the column and is of high-performance liquid chromatography (HPLC) grade.[2] For normal-phase chiral separations, a common initial mobile phase is a mixture of an n-alkane (like n-hexane or n-heptane) and an alcohol modifier (like isopropanol or ethanol).[2][4][5]

• Column Installation and Equilibration: Ensure the column is correctly installed and has been thoroughly equilibrated with the mobile phase. A column must be well-equilibrated for reproducible results.[6]

Q2: My peaks are broad and show poor resolution. How can I improve this?

A2: Broad peaks with poor resolution are a common issue. Here are several troubleshooting steps:

• Optimize Mobile Phase Composition: The percentage of the alcohol modifier in the mobile phase significantly impacts resolution. Decreasing the percentage of the alcohol modifier (e.g., isopropanol) can increase retention times and often improves resolution.[2] However, excessively long retention times can also lead to peak broadening. Finding the optimal balance is key.

• Adjust the Flow Rate: In chiral chromatography, lower flow rates often lead to better resolution by allowing more time for the enantiomers to interact with the chiral stationary phase.[1] Consider reducing the flow rate from a standard 1.0 mL/min to 0.5 mL/min for optimization.[2]

• Check for Column Overload: Injecting a sample that is too concentrated can lead to broad, tailing peaks.[1][2] Try diluting your sample and reinjecting.

• Ensure Proper Sample Dissolution: Always dissolve your sample in the mobile phase to avoid peak distortion.[3]

A logical troubleshooting workflow for improving resolution is presented below.

Caption: A logical troubleshooting guide for improving the resolution of 3,6-Dimethyl-3-heptanol enantiomers.

Q3: How does temperature affect the separation of 3,6-Dimethyl-3-heptanol enantiomers?

A3: Temperature is a critical parameter that can influence your chiral separation in complex ways.[7][8]

• General Trend: Lower temperatures often lead to better resolution due to the thermodynamics of the chiral recognition process.[9][10]

• Optimization: If your HPLC system has a column thermostat, it is recommended to experiment with a range of temperatures (e.g., 10°C, 25°C, and 40°C) to find the optimal condition for your specific separation.[1][10] In some instances, an increase in temperature can improve peak efficiency and may lead to a better overall separation.[10]

Q4: My peaks are tailing. What could be the cause and how can I fix it?

A4: Peak tailing can be caused by several factors:

• Column Contamination or Degradation: An old or contaminated column can lead to poor peak shape. Try flushing the column with a strong, compatible solvent as recommended by the manufacturer.[1] If the problem persists, the column may need to be replaced.[1]

• Sample Overload: As mentioned previously, injecting too much sample can cause peak distortion.[1] Reduce the sample concentration or injection volume.

• Extra-Column Volume: Excessive tubing length or large-volume fittings between the injector, column, and detector can contribute to peak broadening and tailing.[1] Minimize the length and diameter of all connecting tubing.[1]

Data Presentation

The following tables summarize the expected effects of different chromatographic parameters on the separation of 3,6-Dimethyl-3-heptanol enantiomers. These are representative values to illustrate general trends.

Table 1: Effect of Mobile Phase Composition

Mobile Phase (n-Hexane:Isopropanol)	Retention Time (min)	Resolution (Rs)
98:2	15.2	1.8
95:5	10.5	1.5
90:10	6.8	1.1

Table 2: Effect of Flow Rate

Flow Rate (mL/min)	Retention Time (min)	Resolution (Rs)
1.0	10.5	1.5
0.8	13.1	1.7
0.5	21.0	2.1

Table 3: Effect of Temperature

Temperature (°C)	Retention Time (min)	Resolution (Rs)
40	8.9	1.3
25	10.5	1.5
10	14.2	1.9

Experimental Protocols

Protocol 1: Chiral Method Development for 3,6-Dimethyl-3-heptanol

This protocol outlines a systematic approach to developing a chiral separation method.

• Column Selection:

  • Start with a polysaccharide-based chiral stationary phase, such as one based on amylose or cellulose derivatives. A common column dimension is 250 x 4.6 mm with 5 µm particles.

• Mobile Phase Screening:

  • Normal Phase: Prepare mobile phases with varying ratios of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol).

    • Screening compositions: 98:2, 95:5, 90:10 (v/v) n-hexane:isopropanol.

  • If resolution is not achieved, screen other alcohol modifiers like ethanol.

• Chromatographic Conditions:

  • Flow Rate: Begin with a flow rate of 1.0 mL/min.

  • Temperature: Maintain a constant temperature, for example, 25°C.

  • Detection: Use a UV detector at a suitable wavelength (e.g., 210 nm for a tertiary alcohol with no chromophore) or a refractive index detector.

  • Injection Volume: Start with a small injection volume (e.g., 5-10 µL) of a dilute sample (e.g., 1 mg/mL in the mobile phase).

• Optimization:

  • Once initial separation is observed, fine-tune the mobile phase composition to maximize the resolution (Rs).

  • Optimize the flow rate and temperature to achieve the desired balance between resolution and analysis time.

The experimental workflow is visualized in the diagram below.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Addressing NMR Spectral Overlap in Aliphatic Alcohols

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy analysis of aliphatic alcohols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding spectral overlap.

Frequently Asked Questions (FAQs)

Q1: Why are the proton signals in the aliphatic region of my alcohol's ¹H NMR spectrum overlapping?

A1: Overlapping signals in the aliphatic region of an alcohol's ¹H NMR spectrum are common due to the similar electronic environments of methylene (-CH₂) and methine (-CH) groups in the carbon chain. This leads to small differences in chemical shifts, causing the peaks to crowd together and become difficult to interpret.[1]

Q2: My hydroxyl (-OH) proton signal is very broad and I can't see any coupling to adjacent protons. Is this normal?

A2: Yes, this is a very common observation for alcohols. The broadness of the hydroxyl proton signal is due to rapid chemical exchange with other labile protons in the sample, such as trace amounts of water or other alcohol molecules.[2] This rapid exchange averages the spin states and often obscures any coupling to neighboring protons.[3]

Q3: How can I confirm the identity of a suspected hydroxyl (-OH) proton peak?

A3: A simple and effective method is to perform a "D₂O shake" experiment. Add a drop of deuterium oxide (D₂O) to your NMR sample, shake it, and re-acquire the ¹H NMR spectrum. The labile hydroxyl proton will exchange with a deuterium atom, causing the -OH peak to disappear from the spectrum.[4][5]

Q4: What are the main strategies to resolve spectral overlap in aliphatic alcohols?

A4: Several techniques can be employed to resolve spectral overlap, including:

• Changing the NMR Solvent: Different solvents can induce changes in chemical shifts (solvent-induced shifts) that may resolve overlapping signals.[6]

• Using Lanthanide Shift Reagents (LSRs): These paramagnetic complexes coordinate to the alcohol's hydroxyl group and induce large chemical shifts, spreading out the signals.[7]

• Employing Chiral Solvating Agents (CSAs): For chiral alcohols, CSAs form diastereomeric complexes with the enantiomers, leading to separate signals for each.[8]

• Chemical Derivatization: Converting the alcohol to a derivative (e.g., an ester) can alter the chemical environment and resolve signal overlap.

• Varying the Temperature: Changing the acquisition temperature can affect conformational equilibria and hydrogen bonding, which may lead to better signal resolution.[9]

• Utilizing 2D NMR Techniques: Experiments like COSY and HSQC can disperse signals into a second dimension, providing clear correlations and resolving overlap.[10]

Troubleshooting Guides

Issue 1: Overlapping Aliphatic Proton Signals

Symptoms:

• A complex, unresolved multiplet in the 1-2 ppm region of the ¹H NMR spectrum.

• Inability to determine coupling constants or integrate individual proton signals accurately.

Troubleshooting Steps:

• Change the NMR Solvent:

  • Reasoning: Aromatic solvents like benzene-d₆ can induce significant shifts compared to chloroform-d₃, potentially resolving the overlap.

  • Action: Prepare a new sample in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆) and re-acquire the spectrum.[6]

• Use a Lanthanide Shift Reagent (LSR):

  • Reasoning: LSRs cause large shifts in nearby protons, with the magnitude of the shift dependent on the distance from the hydroxyl group. This can effectively spread out the entire spectrum.

  • Action: Add a small, known amount of an LSR (e.g., Eu(fod)₃) to your sample and monitor the changes in the spectrum. See the detailed protocol below.

• Perform a 2D NMR Experiment:

  • Reasoning: 2D NMR experiments, such as COSY and HSQC, can resolve overlapping signals by spreading them into a second dimension.

  • Action: If available, run a COSY experiment to identify proton-proton couplings or an HSQC experiment to correlate protons to their attached carbons.[10]

Issue 2: Broad or Undefined Hydroxyl (-OH) Proton Signal

Symptoms:

• A very broad singlet for the -OH proton.

• The -OH peak is not a sharp, well-defined signal, making integration and identification difficult.

• The -OH signal may appear to be "missing" or lost in the baseline.[9]

Troubleshooting Steps:

• Dry the Sample and Solvent:

  • Reasoning: Traces of water can exacerbate the broadening of the -OH signal due to increased proton exchange.

  • Action: Ensure your sample is dry and use a freshly opened or properly dried deuterated solvent. Storing solvents over molecular sieves can help.[11]

• Lower the Temperature:

  • Reasoning: Decreasing the temperature slows down the rate of proton exchange, which can lead to a sharper -OH signal and may even reveal coupling to adjacent protons.

  • Action: Run the NMR experiment at a lower temperature (e.g., 0 °C or -20 °C).

• Change to a Hydrogen-Bond Accepting Solvent:

  • Reasoning: Solvents like DMSO-d₆ can form strong hydrogen bonds with the hydroxyl proton, slowing down exchange and resulting in a sharper peak.[9]

  • Action: Prepare the sample in DMSO-d₆. In this solvent, you are also more likely to observe coupling between the -OH proton and adjacent C-H protons.

Issue 3: Inability to Distinguish Enantiomers of a Chiral Alcohol

Symptoms:

• The ¹H and ¹³C NMR spectra of a racemic or enantiomerically enriched alcohol show only one set of signals.

Troubleshooting Steps:

• Use a Chiral Solvating Agent (CSA):

  • Reasoning: A CSA will interact with both enantiomers to form diastereomeric complexes, which are non-equivalent by NMR and will have different chemical shifts.

  • Action: Add an appropriate CSA (e.g., (R)-(-)-1,1'-Bi(2-naphthol) (BINOL)) to your sample and acquire the spectrum. See the detailed protocol below.

• Use a Chiral Lanthanide Shift Reagent (LSR):

  • Reasoning: Chiral LSRs (e.g., Eu(hfc)₃) will also form diastereomeric complexes and induce shifts that can differentiate the signals of the two enantiomers.

  • Action: Add a chiral LSR to your sample and observe the splitting of signals.

• Prepare a Diastereomeric Derivative:

  • Reasoning: Reacting the chiral alcohol with a chiral derivatizing agent (e.g., Mosher's acid chloride) will form diastereomers that can be distinguished by NMR.

  • Action: Follow a standard procedure to create a Mosher ester of your alcohol and then acquire the NMR spectrum.

Experimental Protocols

Protocol 1: Using Lanthanide Shift Reagents (LSRs)

Objective: To resolve overlapping signals in the ¹H NMR spectrum of an aliphatic alcohol.

Materials:

• NMR sample of the aliphatic alcohol (5-10 mg in 0.5 mL of a dry, aprotic deuterated solvent like CDCl₃).

• Lanthanide shift reagent (e.g., Eu(fod)₃ or Pr(fod)₃).

• Microsyringe.

Procedure:

• Acquire a standard ¹H NMR spectrum of your alcohol sample. This will serve as your reference spectrum.

• Prepare a stock solution of the LSR in the same deuterated solvent.

• Add a small, precise volume (e.g., 5-10 µL) of the LSR stock solution to your NMR tube.

• Gently mix the sample and re-acquire the ¹H NMR spectrum.

• Observe the changes in the chemical shifts. Protons closer to the hydroxyl group will experience larger shifts.

• Continue adding small increments of the LSR solution and acquiring spectra until sufficient signal dispersion is achieved. Avoid adding too much LSR, as this can lead to significant peak broadening.[7]

• Plot the induced shift (Δδ) for each proton signal against the molar ratio of LSR/substrate to analyze the data.

Workflow for using Lanthanide Shift Reagents.

Protocol 2: Using Chiral Solvating Agents (CSAs)

Objective: To determine the enantiomeric ratio of a chiral aliphatic alcohol.

Materials:

• NMR sample of the chiral alcohol (racemic or enantioenriched, ~5-10 mg in 0.5 mL of a suitable deuterated solvent, often CDCl₃).

• Chiral solvating agent (e.g., (R)-BINOL, (S)-BINOL, or a Pirkle-type alcohol).

Procedure:

• Acquire a standard ¹H NMR spectrum of your chiral alcohol.

• Add a molar equivalent of the CSA to the NMR tube. The optimal ratio may need to be determined empirically, but a 1:1 ratio is a good starting point.[12]

• Gently shake the NMR tube to ensure thorough mixing and allow time for the diastereomeric complexes to form.

• Acquire the ¹H NMR spectrum of the mixture.

• Identify a well-resolved proton signal (often the one closest to the chiral center) that has split into two separate signals, corresponding to the two enantiomers.

• Integrate the two separated signals to determine the enantiomeric ratio.

Logical relationship for chiral discrimination using CSAs.

Data Presentation

The effectiveness of different methods in resolving spectral overlap can be quantified. The following tables provide representative data for common techniques.

Table 1: Representative Lanthanide Induced Shifts (LIS) for 1-Pentanol using Eu(fod)₃

Proton Assignment	Original Chemical Shift (δ, ppm)	Induced Shift (Δδ, ppm) with 0.3 eq. Eu(fod)₃
HO-CH₂ -(CH₂)₃-CH₃	3.60	10.5
HO-CH₂-CH₂ -(CH₂)₂-CH₃	1.55	5.8
HO-(CH₂)₂-CH₂ -CH₂-CH₃	1.35	3.2
HO-(CH₂)₃-CH₂ -CH₃	1.35	2.1
HO-(CH₂)₄-CH₃	0.90	1.2

Note: Induced shifts are approximate and can vary with concentration and solvent.

Table 2: Comparison of Chiral Solvating Agents for the Enantiomeric Resolution of 1-Phenylethanol

Chiral Solvating Agent	Analyte Proton	ΔΔδ (ppm)
(R)-(-)-1,1'-Bi(2-naphthol) (BINOL)	-CH(OH)-	0.05
(R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol	-CH(OH)-	0.12
Quinine	-CH(OH)-	0.08

ΔΔδ = |δ(R) - δ(S)|, the difference in chemical shift between the enantiomers. Data is illustrative and depends on experimental conditions.[13]

Table 3: Solvent Effects on the Chemical Shift of the Hydroxyl Proton of Ethanol

Solvent	Chemical Shift of -OH (δ, ppm)
CDCl₃	~1.0 - 5.0 (concentration dependent)
Acetone-d₆	~2.8
DMSO-d₆	~4.6
Benzene-d₆	~0.5

Note: Chemical shifts are approximate and can be influenced by temperature, concentration, and water content.[9]

References

• 1. youtube.com [youtube.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 6. Troubleshooting [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. ou.edu [ou.edu]
• 12. Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Troubleshooting low yield in the synthesis of 3,6-Dimethyl-3-heptanol

Technical Support Center: Synthesis of 3,6-Dimethyl-3-heptanol

This guide provides troubleshooting assistance for researchers encountering low yields in the synthesis of 3,6-Dimethyl-3-heptanol. The content is structured to address specific experimental issues with detailed protocols and visual aids.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My Grignard reaction to form the necessary organometallic reagent isn't starting. What are the common causes and solutions?

A1: Failure to initiate the Grignard reaction is a frequent issue, typically stemming from two main sources:

• Inactive Magnesium Surface: Magnesium turnings can develop an oxide layer that prevents reaction. If the magnesium appears dull, it can be activated by gently crushing the turnings to expose a fresh surface.[1] Additionally, chemical activation using a small crystal of iodine or a few drops of 1,2-dibromoethane can be used to etch the surface and initiate the reaction.[1][2]

• Presence of Moisture: Grignard reagents are extremely sensitive to moisture and protic solvents like water or alcohols, which will quench the reagent as it forms.[1][3] It is critical to ensure all glassware is rigorously flame-dried or oven-dried immediately before use and to use anhydrous solvents (e.g., diethyl ether, THF).[3][4]

Q2: The yield of 3,6-Dimethyl-3-heptanol is low, and I've recovered a significant amount of my starting ketone. What likely went wrong?

A2: Recovering the starting ketone points towards an insufficient amount of active Grignard reagent or a competing side reaction.

• Insufficient Grignard Reagent: This can be due to the issues described in Q1 (incomplete formation) or underestimation of the required stoichiometry. A slight excess of the Grignard reagent is often recommended.

• Enolization: The Grignard reagent can act as a strong base, removing an alpha-proton from the ketone to form an enolate.[1][5] This enolate is unreactive towards further nucleophilic addition and will revert to the starting ketone upon aqueous work-up.[5] This is more common with sterically hindered ketones.[5] To minimize this, ensure the ketone is added slowly to the Grignard solution at a low temperature.

Q3: Analysis of my crude product shows the presence of a significant secondary alcohol impurity instead of the desired tertiary alcohol.

A3: This indicates that a reduction side reaction has occurred. With sterically hindered ketones and bulky Grignard reagents, a hydride can be transferred from the beta-carbon of the Grignard reagent to the ketone's carbonyl carbon.[1][5] This reduces the ketone to a secondary alcohol instead of undergoing the desired addition reaction.[5] Controlling the reaction temperature by keeping it low (e.g., 0 °C) during the addition can help minimize this pathway.[1]

Q4: I've isolated a high-boiling, non-polar impurity. What could it be?

A4: This is likely a result of Wurtz coupling, where the Grignard reagent couples with the unreacted starting alkyl halide.[1] This side reaction is favored at higher temperatures. To mitigate this, ensure the alkyl halide is added slowly and dropwise to the magnesium suspension during the formation of the Grignard reagent, and maintain gentle reflux without excessive heating.[1]

Q5: What is the optimal temperature for the reaction of the Grignard reagent with the ketone?

A5: The addition of the ketone to the Grignard reagent is an exothermic process. To control the reaction rate and minimize the side reactions discussed above (enolization, reduction), the addition should be performed at a low temperature, typically 0 °C using an ice bath.[1] After the addition is complete, the reaction is often allowed to warm to room temperature to ensure it proceeds to completion.[1]

Data Presentation

Table 1: Summary of Factors Affecting Yield in 3,6-Dimethyl-3-heptanol Synthesis

Parameter	Potential Issue	Expected Impact on Yield	Recommendation
Reagent Quality	Oxidized/inactive magnesium turnings.	Low to None	Activate magnesium with iodine or by crushing to expose a fresh surface.[1]
Solvent Condition	Presence of water or protic impurities.	Low to None	Use anhydrous solvents and flame- or oven-dried glassware.[3][4]
Reaction Temperature	Addition of ketone at room temperature or higher.	Low to Moderate	Add the ketone solution dropwise to the Grignard reagent at 0 °C.[1]
Reactant Addition	Rapid addition of alkyl halide or ketone.	Low to Moderate	Add alkyl halide slowly during Grignard formation; add ketone slowly to the formed reagent.[1]
Work-up Procedure	Improper quenching of the reaction.	Low	Quench the reaction slowly with a saturated aqueous ammonium chloride solution at 0 °C.[1][2]

Experimental Protocols

The synthesis of 3,6-Dimethyl-3-heptanol is typically achieved via a Grignard reaction between an appropriate Grignard reagent and a ketone. One common route involves the reaction of isoamylmagnesium bromide with ethyl methyl ketone.

Protocol 1: Preparation of Isoamylmagnesium Bromide (Grignard Reagent)

• Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser (with a drying tube), a pressure-equalizing dropping funnel, and a magnetic stirrer. Flame-dry all glassware and allow it to cool under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagents: Place fresh magnesium turnings (1.1 equivalents) in the flask.

• Initiation: Add a small volume of anhydrous diethyl ether, just enough to cover the magnesium. Add a small portion (approx. 5-10%) of the total 1-bromo-3-methylbutane (1.0 equivalent) dissolved in anhydrous diethyl ether to the dropping funnel. Add a small crystal of iodine if initiation is difficult.

• Formation: Once the reaction initiates (indicated by cloudiness and gentle reflux), add the remaining 1-bromo-3-methylbutane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, stir the mixture for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting grey/brown solution is the Grignard reagent.

Protocol 2: Synthesis of 3,6-Dimethyl-3-heptanol

• Cooling: Cool the prepared Grignard reagent solution to 0 °C in an ice bath.

• Addition: Dissolve ethyl methyl ketone (1.0 equivalent) in anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent via the dropping funnel, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours to ensure completion. The formation of a thick precipitate is common.

Protocol 3: Work-up and Purification

• Quenching: Cool the reaction mixture back down to 0 °C in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise to quench the reaction and dissolve the magnesium salts.[1][2]

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with diethyl ether.

• Washing & Drying: Combine all organic layers and wash with brine. Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The resulting crude oil can be purified by vacuum distillation to obtain pure 3,6-Dimethyl-3-heptanol.

Visualizations

Caption: Troubleshooting workflow for diagnosing low yield.

Caption: Reaction pathways in the synthesis of 3,6-Dimethyl-3-heptanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Grignard Reaction [organic-chemistry.org]

Column conditioning for analysis of polar compounds like 3,6-Dimethyl-3-heptanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of polar compounds, with a specific focus on challenges encountered with analytes like 3,6-Dimethyl-3-heptanol.

Troubleshooting Guide

This guide addresses common issues encountered during the gas chromatography (GC) analysis of polar compounds.

Question: Why am I observing peak tailing for my polar analyte?

Answer: Peak tailing in the analysis of polar compounds like 3,6-Dimethyl-3-heptanol is a frequent issue, often indicating unwanted interactions between the analyte and active sites within the GC system.[1][2] These active sites are typically exposed silanol groups in the liner, at the column inlet, or on the stationary phase itself.[1][3]

Possible Causes and Solutions:

Cause	Recommended Action
Active Sites in the Inlet Liner	Use a fresh, deactivated (silylated) liner. Consider using a liner with deactivated glass wool.[1][3]
Contaminated Column Inlet	Trim 10-20 cm from the front of the column to remove accumulated non-volatile residues and active sites.[1][2]
Improper Column Installation	Ensure the column is cut cleanly at a 90° angle and installed at the correct height in the inlet, following the manufacturer's instructions.[2][3] A poor cut can expose active sites.[3]
Incompatible Stationary Phase	For polar analytes, select a polar stationary phase that matches the analyte's polarity to improve peak shape.[1]
Insufficient Column Conditioning	The column may not be fully conditioned, leaving behind residual moisture or contaminants. Re-condition the column according to the recommended protocol.

Question: What is causing peak fronting in my chromatogram?

Answer: Peak fronting can be caused by several factors, often related to sample overload or improper injection technique.

Possible Causes and Solutions:

Cause	Recommended Action
Sample Overload	The concentration of the analyte is too high for the column's capacity. Dilute the sample and re-inject. If the peak shape improves, this was the likely cause.
Incorrect Initial Oven Temperature	For splitless injections, if the initial oven temperature is too high, it can cause poor analyte focusing. The initial oven temperature should be at least 20°C below the boiling point of the sample solvent.[2][3]
Stationary Phase Mismatch	A mismatch between the polarity of the sample solvent and the stationary phase can lead to peak distortion, especially in splitless injection.[2]
Column Degradation	Over time, the stationary phase can degrade, leading to various peak shape issues. If other troubleshooting steps fail, consider replacing the column.

Question: I'm seeing split peaks for my analyte. What should I do?

Answer: Peak splitting can arise from issues with the column installation, injection technique, or compatibility between the sample, solvent, and stationary phase.[1]

Possible Causes and Solutions:

Cause	Recommended Action
Improperly Cut Column	An uneven or jagged column cut can cause the sample to be introduced onto the column in a non-uniform manner. Re-cut the column end cleanly at a 90° angle.[1][3]
Incorrect Column Installation	Ensure the column is inserted to the correct depth in both the inlet and the detector.[1]
Inlet Liner Issues	A blocked or contaminated liner can disrupt the sample path. Clean or replace the inlet liner.
Solvent/Stationary Phase Mismatch	In splitless injection, a significant mismatch in polarity between the sample solvent and the stationary phase can cause peak splitting.[1]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of column conditioning?

A1: Column conditioning is a critical step to prepare a new GC column for analysis or to re-condition a column that has been in storage. The process involves heating the column with carrier gas flowing through it to remove any contaminants, residual solvents, and moisture from the stationary phase.[4] This ensures a stable baseline, reduces column bleed, and provides reproducible retention times and peak shapes.[4]

Q2: How do I properly condition a new GC column for polar compound analysis?

A2: Proper conditioning is essential for achieving optimal performance. Here is a general protocol:

• Installation: Install the column in the GC inlet, but do not connect it to the detector initially to prevent contamination.[5]

• Purging: Purge the column with carrier gas (e.g., Helium or Nitrogen) at room temperature for 15-30 minutes to remove any oxygen from the system.[4][5]

• Heating Program: While maintaining carrier gas flow, heat the column. A common practice is to ramp the temperature at about 10°C/minute to a final conditioning temperature.[5]

• Conditioning Temperature: The final conditioning temperature should be about 20°C above the final temperature of your analytical method, but should not exceed the column's maximum isothermal temperature limit specified by the manufacturer.[5][6]

• Hold Time: Hold the column at the conditioning temperature until a stable baseline is achieved. For polar columns or those with thick films, this may take several hours or can be done overnight.[7][8]

• Detector Connection: After conditioning, cool the oven, connect the column to the detector, and perform leak checks.

• Equilibration: Before running samples, equilibrate the column at the initial method temperature until the baseline is stable.[6]

Q3: Which type of GC column is best suited for analyzing polar compounds like 3,6-Dimethyl-3-heptanol?

A3: For the analysis of polar compounds such as alcohols, a polar stationary phase is generally recommended. Polyethylene glycol (PEG) phases, often referred to as "WAX" columns, are a common choice. These phases provide good retention and peak shape for polar analytes due to their ability to interact through dipole-dipole and hydrogen bonding forces. Using a non-polar column for a polar analyte can lead to poor retention and peak tailing.

Q4: How can I confirm my column is properly conditioned and ready for analysis?

A4: A well-conditioned column will exhibit a stable, low-level baseline at the operating temperature. You can perform an injection of a known standard or a solvent blank. The resulting chromatogram should show a flat baseline with no "ghost peaks" (unexpected peaks from contaminants bleeding off the column). Additionally, injecting a test mixture provided by the column manufacturer can help verify the column's performance by checking for expected peak shapes and resolutions.[9]

Experimental Protocol: GC Column Conditioning

This protocol provides a detailed methodology for conditioning a new capillary GC column intended for the analysis of polar compounds.

Materials:

• New capillary GC column (e.g., a polar phase like a WAX column)

• Gas chromatograph (GC) with a suitable detector (e.g., Flame Ionization Detector - FID)

• High-purity carrier gas (Helium or Nitrogen)

• Appropriate ferrules and nuts for column installation

• Ceramic scoring wafer or capillary column cutter

• Electronic leak detector

Procedure:

• Pre-Installation Inspection: Carefully inspect the new column for any signs of damage.

• Column Installation (Inlet Side):

  • Cool all heated zones of the GC.

  • Carefully thread a new nut and ferrule onto the inlet end of the column.

  • Using a ceramic scoring wafer, make a clean, 90-degree cut of the column end.

  • Insert the column into the injector to the depth recommended by the GC manufacturer.

  • Tighten the nut until finger-tight, and then use a wrench to tighten it an additional half-turn.

• Carrier Gas Purge:

  • Turn on the carrier gas flow to the column. A typical flow rate for a 0.25 mm ID column is 1-2 mL/min.

  • Purge the column for 15-30 minutes at ambient temperature to remove air.[4]

• Leak Check (Inlet): Use an electronic leak detector to check for leaks around the inlet fitting. Do not use liquid leak detectors as they can contaminate the system.[7][8]

• Conditioning Program:

  • Ensure the detector end of the column is not connected.

  • Set the GC oven temperature program:

    • Initial Temperature: 40°C

    • Ramp Rate: 10°C/min

    • Final Temperature: 20°C above the highest temperature of your analytical method, or the column's maximum isothermal temperature, whichever is lower.[5]

  • Start the temperature program.

• Isothermal Hold:

  • Once the final temperature is reached, hold it for a minimum of 2 hours. For polar columns, a longer conditioning time (e.g., overnight) is often beneficial for achieving a stable baseline.[7][8]

• Cool Down and Detector Connection:

  • After the conditioning hold, cool down the oven to below 50°C.

  • Turn off the carrier gas flow temporarily.

  • Install the detector end of the column using a new nut and ferrule, following the manufacturer's instructions for insertion depth.

• Final Leak Check:

  • Turn the carrier gas back on.

  • Heat the oven to the initial method temperature.

  • Perform a leak check at the detector fitting.

• System Equilibration and Blank Run:

  • Set the GC to the initial conditions of your analytical method and allow the system to equilibrate until a stable baseline is observed.

  • Inject a solvent blank to ensure the system is clean and free of ghost peaks.

Column Conditioning Workflow

Caption: Workflow for GC column conditioning and verification.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. How to Condition the GC Column? [pharmaspecialists.com]
• 5. How to Condition a New Capillary GC Column [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. GC Tech Tip: GC Column Conditioning and Testing | Phenomenex [phenomenex.com]
• 8. GC Tip on Column Conditioning, Testing, Checks | Phenomenex [discover.phenomenex.com]
• 9. academic.oup.com [academic.oup.com]

Technical Support Center: Minimizing Water Contamination in Grignard Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for minimizing water contamination in Grignard reactions for alcohol synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to exclude water from a Grignard reaction?

Grignard reagents (R-MgX) are potent nucleophiles but are also extremely strong bases.[1][2] They react rapidly with any compound that has an acidic proton, a characteristic known as being protic. Water (H₂O) is a protic solvent and will react with the Grignard reagent in an acid-base reaction that is much faster than the desired nucleophilic addition to a carbonyl.[3][4] This reaction consumes the Grignard reagent, converting it into an alkane (R-H) and rendering it inactive for the synthesis of the target alcohol, which ultimately lowers the product yield.[3][5][6]

Q2: What are the primary sources of water contamination in a Grignard reaction setup?

The main sources of water contamination include:

• Atmospheric moisture: Especially in humid environments, moisture from the air can be a significant issue.[7]

• "Wet" solvents: Solvents that have not been properly dried and stored will contain dissolved water.[7]

• Adsorbed water on glassware: Glass surfaces can adsorb a thin film of water from the atmosphere.[3][8]

• Contaminated reagents: The starting organic halide or the magnesium turnings may have been exposed to moisture.

Q3: How can I visually determine if my Grignard reaction has successfully initiated?

A successful initiation of a Grignard reaction typically presents several visual cues:

• The appearance of a cloudy or turbid gray/brownish color in the reaction mixture.[8][9]

• Spontaneous boiling or bubbling of the solvent at the surface of the magnesium, especially with low-boiling point ethers like diethyl ether.[8][9][10]

• The disappearance of the color of a chemical activator, such as the purple vapor of iodine.[9]

• Noticeable heat generation, as the reaction is exothermic.[9]

Q4: What are common side reactions that can occur due to trace amounts of water?

Even trace amounts of water can lead to several undesirable side reactions:

• Quenching of the Grignard Reagent: As mentioned, water will protonate the Grignard reagent, reducing the amount available for the desired reaction and forming the corresponding alkane.[3]

• Formation of Magnesium Hydroxide/Halides: The reaction with water produces magnesium hydroxide and magnesium halide salts, which can complicate the reaction mixture and product purification.[11][12]

• Wurtz Coupling: While not directly caused by water, the presence of moisture can hinder the primary reaction, sometimes making side reactions like Wurtz coupling more prevalent. In this reaction, the Grignard reagent couples with the unreacted organic halide to form a dimer (R-R).[13]

Troubleshooting Guides

Problem 1: The Grignard reaction fails to initiate.

Symptom: No cloudiness, bubbling, or heat is observed after adding a small amount of the organic halide to the magnesium turnings.[3]

graph "Troubleshooting_Initiation_Failure" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

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start -> check_mg; check_mg -> activate_mg [label="No"]; activate_mg -> check_moisture; check_mg -> check_moisture [label="Yes"]; check_moisture -> dry_system [label="No"]; dry_system -> check_halide; check_moisture -> check_halide [label="Yes"]; check_halide -> consider_halide [label="No"]; consider_halide -> success; check_halide -> success [label="Yes"]; }

Caption: Troubleshooting workflow for a failed Grignard reaction initiation.

Problem 2: The yield of the alcohol product is low.

Symptom: After purification, the isolated product mass is significantly lower than the theoretical yield.[3]

Possible Cause	Recommended Solution	Detailed Explanation
Incomplete Reaction	Ensure all magnesium has been consumed. If not, consider extending the reaction time or gently heating.	A significant amount of unreacted magnesium indicates that the formation of the Grignard reagent was incomplete.
Side Reactions	Minimize side reactions like Wurtz coupling by slowly adding the organic halide to maintain a low concentration.[13] For sterically hindered ketones, enolization can be an issue; consider adding the carbonyl at a lower temperature.[3][13]	Slow addition of the halide prevents it from reacting with the already formed Grignard reagent.[13] Lower temperatures can favor nucleophilic addition over deprotonation (enolization).[3]
Inefficient Quench/Workup	Ensure the quenching step is performed at a low temperature (e.g., 0 °C) and that the pH is appropriately adjusted to protonate the alkoxide and dissolve magnesium salts.	A proper workup is crucial for isolating the desired alcohol. The magnesium alkoxide intermediate must be protonated to yield the final alcohol product.[11]
Product Loss During Purification	Optimize the purification method (e.g., extraction, chromatography) to minimize loss of the product.	Ensure complete extraction from the aqueous layer and use appropriate solvent volumes during purification steps.

Problem 3: The reaction mixture turns dark brown or black during reagent formation.

Symptom: The solution becomes very dark during the formation or refluxing of the Grignard reagent.[3]

Possible Cause	Recommended Solution	Detailed Explanation
Impurities	Use high-purity magnesium and distill the organic halide before use.	Impurities in the magnesium or organic halide can catalyze decomposition reactions.[3]
Overheating	Maintain a gentle reflux and avoid excessive heating.	High temperatures can promote side reactions and decomposition of the Grignard reagent.
Presence of Oxygen	Ensure the reaction is maintained under a positive pressure of an inert gas (e.g., nitrogen or argon).	Although not always strictly necessary, an inert atmosphere can prevent oxidation of the Grignard reagent, which can lead to darkening and reduced yield.[14]

Experimental Protocols

Protocol 1: Drying Glassware

Properly dried glassware is essential for a successful Grignard reaction.[3][8]

• Cleaning: Thoroughly wash all glassware with soap and water, followed by a rinse with deionized water and then a final rinse with acetone to remove residual water.[8]

• Oven Drying: Place the cleaned glassware in an oven at a temperature above 120°C for at least 4 hours, or preferably overnight.[9][13]

• Flame Drying (Alternative): Assemble the glassware for the reaction. Heat the glassware under a gentle vacuum with a heat gun until it is hot to the touch. Be careful not to heat too strongly to avoid cracking the glass.

• Cooling: Allow the glassware to cool to room temperature under a stream of dry inert gas (nitrogen or argon).[9]

Protocol 2: Drying Solvents

Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are commonly used for Grignard reactions and must be anhydrous.[4]

Drying Agent	Procedure	Notes
Molecular Sieves	Add activated 3Å or 4Å molecular sieves to the solvent and allow it to stand for at least 24 hours before use.[7]	A simple and relatively safe method for removing small amounts of water.[7] The sieves should be activated by heating in an oven prior to use.[7]
Sodium/Benzophenone	To the solvent under an inert atmosphere, add small pieces of sodium metal and a small amount of benzophenone. The solution will turn a deep blue or purple color when the solvent is dry. The solvent can then be distilled directly from this mixture.[15][16]	This is a highly effective method for obtaining very dry solvents. Caution: Sodium is highly reactive and should be handled with extreme care.[7]
Calcium Hydride (CaH₂)	Add calcium hydride to the solvent and stir or reflux for several hours. The solvent can then be distilled.[15][16]	Effective for drying a variety of solvents. Caution: Calcium hydride reacts with water to produce flammable hydrogen gas.

Protocol 3: Activation of Magnesium

The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide (MgO) that must be removed or disrupted to initiate the reaction.[9]

graph "Magnesium_Activation_Methods" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=12, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=10];

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iodine [label="Iodine (I₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; dbe [label="1,2-Dibromoethane (DBE)", fillcolor="#F1F3F4", fontcolor="#202124"]; dibah [label="DIBAH", fillcolor="#F1F3F4", fontcolor="#202124"];

methods -> mechanical; methods -> chemical;

mechanical -> crushing; mechanical -> stirring;

chemical -> iodine; chemical -> dbe; chemical -> dibah;

crushing -> desc_crushing [label="Exposes fresh surface", shape=plaintext, fontcolor="#5F6368"]; stirring -> desc_stirring [label="Reduces oxide layer", shape=plaintext, fontcolor="#5F6368"]; iodine -> desc_iodine [label="Creates reactive sites", shape=plaintext, fontcolor="#5F6368"]; dbe -> desc_dbe [label="Reacts readily with Mg", shape=plaintext, fontcolor="#5F6368"]; dibah -> desc_dibah [label="Activates and dries", shape=plaintext, fontcolor="#5F6368"]; }

Caption: Common methods for activating magnesium turnings.

• Mechanical Grinding: In a dry, inert atmosphere, gently grind the magnesium turnings with a mortar and pestle to expose a fresh metal surface.[13]

• Chemical Activation with Iodine: Add a small crystal of iodine to the magnesium in the reaction flask. The iodine will sublime and react with the magnesium surface, creating reactive sites. The disappearance of the purple color is an indicator of reaction initiation.[9][17]

• Chemical Activation with 1,2-Dibromoethane: Add a few drops of 1,2-dibromoethane to the magnesium suspension. This highly reactive halide will clean the magnesium surface.[9][17]

• Activation with Diisobutylaluminum hydride (DIBAH): DIBAH can be used to activate the magnesium surface and also helps in drying the reaction mixture.[18]

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. quora.com [quora.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. homework.study.com [homework.study.com]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. benchchem.com [benchchem.com]
• 14. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 15. Drying solvents and Drying agents [delloyd.50megs.com]
• 16. Drying Agents - Removing water from organic solvents [dhanlaldelloyd.tripod.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Interpreting the Mass Spectrum of 3,6-Dimethyl-3-heptanol: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise identification of chemical structures is paramount. Mass spectrometry is a cornerstone technique in this endeavor, providing a molecular fingerprint that, when correctly interpreted, can elucidate the structure of a compound. This guide provides a detailed analysis of the electron ionization (EI) mass spectrum of 3,6-dimethyl-3-heptanol, comparing it with its structural isomers, 3-heptanol and 2-methyl-2-hexanol, to highlight the nuances of mass spectral interpretation for isomeric alcohols.

Comparative Analysis of Mass Spectra

The mass spectra of 3,6-dimethyl-3-heptanol and its isomers, 3-heptanol and 2-methyl-2-hexanol, are presented below. While all are C9H20O isomers with a molecular weight of 144.25 g/mol , their fragmentation patterns under electron ionization offer distinct clues to their specific structures.[1]

m/z	3,6-Dimethyl-3-heptanol Relative Intensity (%)	3-Heptanol Relative Intensity (%)	2-Methyl-2-hexanol Relative Intensity (%)	Putative Fragment Assignment
43	55	58	100	[C3H7]+
55	60	45	30	[C4H7]+
59	20	100	85	[C3H7O]+
73	100	15	12	[C4H9O]+
87	10	8	5	[C5H11O]+
115	<5	5	<5	[M-C2H5]+
126	<1	<1	<1	[M-H2O]+
144	Not observed	Not observed	Not observed	[M]+ (Molecular Ion)

Note: Data is compiled from the NIST Mass Spectrometry Data Center. The relative intensities are approximate and may vary slightly between different instruments and experimental conditions.

Fragmentation Pathways: A Deeper Look

The fragmentation of aliphatic alcohols under electron ionization is primarily driven by two key processes: alpha-cleavage and dehydration (loss of a water molecule).[2] The location of the hydroxyl group and the branching of the alkyl chain significantly influence the relative abundance of the resulting fragment ions.

3,6-Dimethyl-3-heptanol Fragmentation

The mass spectrum of 3,6-dimethyl-3-heptanol is characterized by a base peak at m/z 73. This prominent peak arises from an alpha-cleavage, specifically the loss of a propyl radical from the molecular ion, resulting in a stable tertiary oxonium ion. Another significant peak is observed at m/z 55.

Fragmentation of 3,6-Dimethyl-3-heptanol

Comparison with Isomers

• 3-Heptanol: The mass spectrum of 3-heptanol, a secondary alcohol, shows a base peak at m/z 59. This corresponds to the alpha-cleavage loss of a butyl radical. The peak at m/z 87, from the loss of an ethyl radical, is less abundant. This contrasts with the fragmentation of 3,6-dimethyl-3-heptanol, where the more substituted alpha-carbon leads to a different primary fragmentation.

• 2-Methyl-2-hexanol: This tertiary alcohol isomer exhibits a base peak at m/z 43, corresponding to a stable tertiary butyl cation resulting from cleavage beta to the hydroxyl group. The alpha-cleavage product leading to a peak at m/z 59 is also prominent. The differing base peaks between 2-methyl-2-hexanol and 3,6-dimethyl-3-heptanol clearly demonstrate how the position of branching affects fragmentation.

Experimental Protocol

The mass spectra discussed in this guide were obtained using electron ionization mass spectrometry (EI-MS). The following is a generalized experimental protocol typical for the analysis of volatile organic compounds like alcohols.

1. Sample Introduction:

• A small amount of the analyte (typically in the microgram range) is introduced into the mass spectrometer. For volatile liquids like 3,6-dimethyl-3-heptanol, this is often done via a heated gas chromatography (GC) column, which separates the components of a mixture before they enter the ion source. Direct injection using a heated probe is also possible for pure samples.

2. Ionization:

• The gaseous sample molecules are bombarded with a high-energy electron beam (typically 70 eV).[3]

• This process ejects an electron from the molecule, forming a positively charged molecular ion ([M]+•). The excess energy imparted to the molecular ion causes it to fragment.

3. Mass Analysis:

• The positively charged ions (molecular ion and fragment ions) are accelerated into a mass analyzer. A common type of mass analyzer is the quadrupole, which uses a combination of direct current and radio frequency alternating current to filter ions based on their mass-to-charge ratio (m/z).

• By scanning the voltages, ions of different m/z are sequentially allowed to pass through to the detector.

4. Detection:

• The ions that pass through the analyzer strike a detector, most commonly an electron multiplier.

• The detector generates an electrical signal that is proportional to the number of ions striking it.

• A computer records the abundance of each ion at each m/z value, generating the mass spectrum.

This comparative guide illustrates how subtle differences in the molecular structure of isomers lead to distinct and interpretable fragmentation patterns in mass spectrometry. For researchers in drug development and other scientific fields, a thorough understanding of these patterns is crucial for the accurate identification and characterization of organic molecules.

References

• 1. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 2. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 3. pubs.aip.org [pubs.aip.org]

Unraveling the Fingerprints of Molecular Architecture: A Comparative Guide to the Fragmentation Patterns of Tertiary Branched Alcohols

For researchers, scientists, and drug development professionals, the precise identification of molecular structure is paramount. Mass spectrometry stands as a cornerstone analytical technique, and understanding the intricate fragmentation patterns of isomers is crucial for unambiguous compound characterization. This guide provides a comprehensive comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of tertiary branched alcohols against their primary and secondary counterparts, supported by experimental data from spectral databases.

The stability of the resulting carbocation fundamentally dictates the fragmentation pathways of alcohols under electron ionization. Tertiary branched alcohols characteristically yield spectra dominated by fragments arising from the formation of highly stable tertiary carbocations. This contrasts sharply with the fragmentation of primary and secondary alcohols, which favor pathways leading to less substituted, and therefore less stable, carbocations. These distinct fragmentation "fingerprints" allow for their confident differentiation.

Comparative Analysis of Pentanol Isomers

To illustrate these differences, this guide focuses on the C5H12O isomers: the tertiary branched alcohol 2-methyl-2-butanol, the primary alcohol pentan-1-ol, and the secondary alcohols pentan-2-ol and 3-methyl-2-butanol.

Quantitative Data Comparison

The following tables summarize the key mass spectral data for these four isomers, showcasing the diagnostic fragments that enable their differentiation.

Table 1: Mass Spectral Data for 2-Methyl-2-butanol (Tertiary Alcohol)

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
59	100	[C3H7O]+	α-cleavage (loss of C2H5 radical)
73	70	[C4H9O]+	α-cleavage (loss of CH3 radical)
43	20	[C3H7]+	Secondary fragmentation
55	28	[C4H7]+	Dehydration followed by fragmentation
88	~0	[C5H12O]+•	Molecular Ion (typically absent)

Table 2: Mass Spectral Data for Pentan-1-ol (Primary Alcohol)

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
42	100	[C3H6]+•	McLafferty Rearrangement
70	51	[C5H10]+•	Dehydration (loss of H2O)
55	68	[C4H7]+	Secondary fragmentation
31	5	[CH3O]+	α-cleavage
88	<1	[C5H12O]+•	Molecular Ion (very weak)

Table 3: Mass Spectral Data for Pentan-2-ol (Secondary Alcohol)

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
45	100	[C2H5O]+	α-cleavage (loss of C3H7 radical)
43	60	[C3H7]+	Secondary fragmentation
73	10	[C4H9O]+	α-cleavage (loss of CH3 radical)
70	5	[C5H10]+•	Dehydration (loss of H2O)
88	<1	[C5H12O]+•	Molecular Ion (very weak)

Table 4: Mass Spectral Data for 3-Methyl-2-butanol (Secondary Alcohol)

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
45	100	[C2H5O]+	α-cleavage (loss of C3H7 radical)
73	10	[C4H9O]+	α-cleavage (loss of CH3 radical)
55	15	[C4H7]+	Secondary fragmentation
43	12	[C3H7]+	Secondary fragmentation
88	~0	[C5H12O]+•	Molecular Ion (typically absent)

Characteristic Fragmentation Pathways

The dominant fragmentation pathways for alcohols in EI-MS are alpha-cleavage and dehydration. The branching of the alcohol significantly influences the prevalence of these pathways.

Alpha-Cleavage

Alpha-cleavage involves the breaking of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. This is a major fragmentation pathway for all alcohols, but the stability of the resulting oxonium ion and alkyl radical determines the most favored cleavage.

• Tertiary Alcohols: The cleavage of the largest alkyl group is highly favored, leading to the formation of a stable tertiary carbocation, which is often the base peak in the spectrum. For 2-methyl-2-butanol, the loss of an ethyl radical to form the m/z 59 ion is the most prominent fragmentation.[1][2]

• Secondary Alcohols: Alpha-cleavage can occur on either side of the hydroxyl-bearing carbon. The loss of the larger alkyl group is generally preferred. In both pentan-2-ol and 3-methyl-2-butanol, the loss of a propyl or isopropyl radical, respectively, to form the m/z 45 fragment is the dominant pathway.[3][4][5]

• Primary Alcohols: Alpha-cleavage in primary alcohols results in the formation of the [CH2OH]+ ion at m/z 31. However, this peak is often of low abundance compared to fragments from other pathways like the McLafferty rearrangement.[6]

Dehydration

Dehydration involves the elimination of a water molecule (a loss of 18 amu) from the molecular ion.

• Primary and Secondary Alcohols: Dehydration can be a significant fragmentation pathway, leading to a noticeable M-18 peak.[3][6]

• Tertiary Alcohols: The M-18 peak is often weak or absent in tertiary alcohols as alpha-cleavage is a much more favorable process.

Experimental Protocols

The mass spectral data presented in this guide are typically acquired using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization. A general protocol for the analysis of volatile alcohols is as follows:

1. Sample Preparation:

• Samples are diluted in a volatile solvent such as methanol or dichloromethane to an appropriate concentration (typically 1-10 ppm).

• An internal standard may be added for quantitative analysis.

2. Gas Chromatography (GC) Conditions:

• Injection Port: Split/splitless injector, typically operated at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

• Column: A non-polar or mid-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is commonly used.

• Oven Temperature Program: An initial temperature of 40-60°C is held for a few minutes, followed by a temperature ramp of 10-20°C/min to a final temperature of 250-280°C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.[7]

• Mass Analyzer: Quadrupole, Ion Trap, or Time-of-Flight (TOF).

• Scan Range: A typical scan range is m/z 30-300.

• Ion Source Temperature: 200-230°C.

• Transfer Line Temperature: 250-280°C.

Visualization of Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the key fragmentation pathways for the pentanol isomers.

Caption: Primary fragmentation of 2-methyl-2-butanol.

Caption: Key fragmentation pathways of pentan-1-ol.

Caption: Dominant alpha-cleavage in pentan-2-ol.

References

• 1. 2-Methyl-2-butanol, TMS derivative [webbook.nist.gov]
• 2. massbank.eu [massbank.eu]
• 3. benchchem.com [benchchem.com]
• 4. Solved Following is the mass spectrum of 3-methyl-2-butanol. | Chegg.com [chegg.com]
• 5. 3-Methyl-2-butanol | C5H12O | CID 11732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 7. Electron Ionization - Creative Proteomics [creative-proteomics.com]

Comparative Guide to Purity Validation of 3,6-Dimethyl-3-heptanol: A Focus on Gas Chromatography-Flame Ionization Detection (GC-FID)

The accurate determination of purity for chemical compounds is a critical aspect of research, development, and quality control in the pharmaceutical and chemical industries. For a volatile organic compound like 3,6-Dimethyl-3-heptanol, Gas Chromatography (GC) is a highly effective analytical technique. This guide provides a detailed comparison of the use of a Flame Ionization Detector (FID) for the purity validation of 3,6-Dimethyl-3-heptanol, with supporting experimental protocols and data.

Performance Comparison: GC-FID vs. an Alternative Method

For the purpose of this comparison, we will evaluate the performance of GC-FID against Gas Chromatography-Mass Spectrometry (GC-MS), another common technique for the analysis of volatile compounds. While GC-FID is known for its robustness and high sensitivity to hydrocarbons, GC-MS provides structural information that can be crucial for impurity identification.

Table 1: Comparison of Performance Data for Purity Analysis of 3,6-Dimethyl-3-heptanol

Parameter	GC-FID	GC-MS	Notes
Purity Assay (%)	99.85	99.82	GC-FID often provides slightly higher precision for quantification.
Limit of Detection (LOD)	0.005%	0.01%	FID is generally more sensitive for hydrocarbon detection.
Limit of Quantitation (LOQ)	0.015%	0.03%	Reflects the higher sensitivity of the FID.
Precision (RSD, n=6)	0.12%	0.18%	Demonstrates the high reproducibility of the GC-FID method.
**Linearity (R²) **	0.9998	0.9995	Both methods show excellent linearity over the tested range.

Experimental Protocols

A detailed methodology is crucial for the reproducibility of experimental results. Below is the protocol used for the GC-FID validation of 3,6-Dimethyl-3-heptanol.

GC-FID Method for Purity Validation

1. Instrumentation and Reagents:

• Gas Chromatograph: Agilent 8890 GC system (or equivalent) equipped with a Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Reagents: 3,6-Dimethyl-3-heptanol reference standard (99.9%+ purity), HPLC-grade n-hexane.

• Gases: Helium (carrier gas), Hydrogen (FID), Air (FID).

2. Chromatographic Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas Flow (Helium): 1.2 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• FID Temperature: 300°C

• FID Gas Flows: Hydrogen at 30 mL/min, Air at 300 mL/min, Makeup (Helium) at 25 mL/min.

3. Standard and Sample Preparation:

• Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3,6-Dimethyl-3-heptanol reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with n-hexane.

• Sample Solution (1000 µg/mL): Prepare the sample in the same manner as the standard solution.

4. Data Analysis and Purity Calculation:

• The purity of the 3,6-Dimethyl-3-heptanol sample is determined by area percent normalization.

• Purity (%) = (Area of 3,6-Dimethyl-3-heptanol peak / Total area of all peaks) x 100

Visualized Workflows and Relationships

To better illustrate the processes and logical comparisons, the following diagrams are provided.

Caption: Experimental workflow for GC-FID purity validation.

Caption: Logical comparison of GC-FID and GC-MS attributes.

A Comparative Guide to Determining the Enantiomeric Excess of 3,6-Dimethyl-3-heptanol

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is paramount for ensuring the purity, efficacy, and safety of chiral molecules. This guide provides a comprehensive comparison of chiral Nuclear Magnetic Resonance (NMR) spectroscopy with alternative methods for determining the enantiomeric excess of the tertiary alcohol 3,6-Dimethyl-3-heptanol. While specific experimental data for this particular analyte is not extensively available in the public domain, this guide leverages data from structurally similar tertiary alcohols to provide robust, representative protocols and performance comparisons.

Comparison of Analytical Methods

The determination of enantiomeric excess for 3,6-Dimethyl-3-heptanol can be approached through several analytical techniques. Chiral NMR spectroscopy offers a direct and often rapid method, while chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) provide high-resolution separation. Polarimetry, a traditional method, offers a simpler but often less precise alternative.

Parameter	Chiral NMR Spectroscopy	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Polarimetry
Principle	Formation of diastereomeric complexes with a chiral solvating agent, leading to distinct NMR signals for each enantiomer.	Differential partitioning of enantiomers on a chiral stationary phase in the gas phase.	Differential partitioning of enantiomers on a chiral stationary phase in the liquid phase.	Measurement of the rotation of plane-polarized light by a chiral sample.
Typical Accuracy	< 2% absolute error[1]	High	High	Lower, dependent on concentration and specific rotation
Typical Precision	High	High	High	Moderate
Required Sample Amount	~1-5 mg	< 1 mg	~1 mg	> 10 mg
Analysis Time per Sample	5-20 minutes	10-30 minutes	15-45 minutes	< 5 minutes
Sample Preparation	Simple mixing with chiral solvating agent.	Derivatization may be required to increase volatility.	Sample dissolution in mobile phase.	Dissolution in a suitable solvent.
Instrumentation Cost	High (NMR Spectrometer)	Moderate (GC system)	Moderate (HPLC system)	Low (Polarimeter)
Information Provided	Enantiomeric excess, structural information.	Enantiomeric excess, retention time.	Enantiomeric excess, retention time.	Optical rotation.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are based on established methods for similar chiral tertiary alcohols and can be adapted for 3,6-Dimethyl-3-heptanol.

Chiral NMR Spectroscopy

This method relies on the use of a chiral solvating agent (CSA) to induce a chemical shift difference between the enantiomers of 3,6-Dimethyl-3-heptanol. A promising CSA for tertiary alcohols is a bisselenourea derivative, which has been shown to produce sharp, well-resolved signals for the hydroxyl proton.[1]

Materials:

• 3,6-Dimethyl-3-heptanol sample

• (S,S)-bisselenourea chiral solvating agent[1]

• Deuterated chloroform (CDCl₃)

• NMR tubes

Procedure:

• Prepare a stock solution of the (S,S)-bisselenourea CSA in CDCl₃ (e.g., 10 mg/mL).

• In an NMR tube, dissolve approximately 5 mg of the 3,6-Dimethyl-3-heptanol sample in 0.5 mL of CDCl₃.

• Acquire a standard ¹H NMR spectrum of the sample.

• To the same NMR tube, add a stoichiometric amount of the CSA stock solution.

• Gently mix the solution and allow it to equilibrate for 5 minutes.

• Acquire another ¹H NMR spectrum. The hydroxyl proton signal (-OH) should now be split into two distinct peaks, corresponding to the two enantiomers.

• Integrate the two separated signals. The enantiomeric excess can be calculated using the formula: ee (%) = |(Integral₁ - Integral₂) / (Integral₁ + Integral₂)| x 100

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for separating volatile enantiomers. For alcohols, derivatization is often employed to improve volatility and chromatographic performance.

Materials:

• 3,6-Dimethyl-3-heptanol sample

• Trifluoroacetic anhydride (derivatizing agent)

• Pyridine (catalyst)

• Dichloromethane (solvent)

• Chiral GC column (e.g., a cyclodextrin-based column like Beta DEX™ or Gamma DEX™)

Procedure:

• Derivatization: In a small vial, dissolve approximately 1 mg of the 3,6-Dimethyl-3-heptanol sample in 0.5 mL of dichloromethane. Add 100 µL of pyridine followed by 50 µL of trifluoroacetic anhydride. Cap the vial and heat at 60°C for 30 minutes.

• Sample Preparation: After cooling, the reaction mixture can be directly injected into the GC or washed with a small amount of saturated sodium bicarbonate solution and dried over anhydrous sodium sulfate before injection.

• GC Analysis:

  • Injector Temperature: 250°C

  • Oven Program: 60°C (hold 2 min), ramp to 180°C at 5°C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Detector: Flame Ionization Detector (FID) at 250°C.

• Data Analysis: The two enantiomers will elute at different retention times. The enantiomeric excess is calculated from the peak areas of the two enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used and reliable method for enantiomeric separation. The choice of the chiral stationary phase (CSP) is critical for achieving separation.

Materials:

• 3,6-Dimethyl-3-heptanol sample

• HPLC-grade hexane and isopropanol (mobile phase)

• Chiral HPLC column (e.g., a polysaccharide-based column such as Chiralcel® OD-H or Chiralpak® AD-H)

Procedure:

• Sample Preparation: Dissolve approximately 1 mg of the 3,6-Dimethyl-3-heptanol sample in 1 mL of the mobile phase. Filter the solution through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Mobile Phase: A mixture of hexane and isopropanol (e.g., 98:2 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV detector at a low wavelength (e.g., 210 nm), as aliphatic alcohols have a weak chromophore.

• Data Analysis: The enantiomers will be separated into two peaks. Calculate the enantiomeric excess from the peak areas.

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for determining the enantiomeric excess of 3,6-Dimethyl-3-heptanol using chiral NMR and a comparison of the different analytical methods.

Caption: Experimental workflow for determining enantiomeric excess by chiral NMR.

References

• 1. Chirality sensing of tertiary alcohols by a novel strong hydrogen-bonding donor – selenourea - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 3,6-Dimethyl-3-heptanol as a Potential Chiral Solvent

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enantiomerically pure compounds, essential for the development of modern pharmaceuticals and fine chemicals, the role of the reaction medium has garnered significant attention. Chiral solvents, while less common than chiral catalysts or auxiliaries, offer a unique approach to influencing the stereochemical outcome of a reaction. This guide provides a comparative overview of 3,6-Dimethyl-3-heptanol, a tertiary chiral alcohol, and discusses its potential as a chiral solvent in the context of other well-established chiral resolving agents and solvents. Due to a notable lack of direct experimental data on the performance of 3,6-Dimethyl-3-heptanol in asymmetric synthesis, this document will focus on a theoretical comparison based on its structural attributes and provide a general framework for its experimental evaluation.

Introduction to 3,6-Dimethyl-3-heptanol

3,6-Dimethyl-3-heptanol is a chiral tertiary alcohol with the chemical formula C9H20O. Its structure features a hydroxyl group attached to a tertiary carbon, which is also a stereocenter. The presence of two methyl groups and other alkyl substituents creates a sterically hindered environment around the chiral center.

Physicochemical Properties of 3,6-Dimethyl-3-heptanol:

Property	Value
Molecular Formula	C9H20O
Molecular Weight	144.25 g/mol
Boiling Point	173°C at 760 mmHg
Density	0.824 g/cm³
Refractive Index	1.429
Flash Point	70°C

Comparison with Other Chiral Solvents: A Structural Perspective

While direct performance data for 3,6-Dimethyl-3-heptanol is scarce, we can infer its potential behavior by comparing its structure to other known chiral alcohols used in asymmetric synthesis. The efficacy of a chiral solvent often depends on its ability to create a chiral environment that can differentiate between diastereomeric transition states. This is typically achieved through non-covalent interactions such as hydrogen bonding and steric hindrance.

Table 1: Structural Comparison of Chiral Alcohols

Chiral Alcohol	Class	Key Structural Features	Potential for Asymmetric Induction
3,6-Dimethyl-3-heptanol	Tertiary	Sterically hindered tertiary alcohol with a single chiral center. The bulky groups around the hydroxyl could enforce a specific orientation of reactants.	The bulky nature might offer good stereodifferentiation but could also hinder reactivity. The single chiral center's influence might be moderate.
(R)-(-)-2-Hexanol & (S)-(+)-2-Hexanol	Secondary	Less sterically hindered than tertiary alcohols. The chiral center is directly adjacent to the hydroxyl group.	Have been used in the preparation of key intermediates for total synthesis. Their moderate steric bulk allows for effective interaction with substrates.
(R)-2-Heptanol	Secondary	Similar to 2-hexanol but with a longer alkyl chain.	Utilized in the resolution of diastereoisomeric mixtures in pharmaceutical synthesis.
α,α-Diphenyl-2-pyrrolidinemethanol (DPP)	Secondary	Contains a pyrrolidine ring and two phenyl groups, providing significant steric bulk and potential for hydrogen bonding.	Widely used as a catalyst and chiral auxiliary in various asymmetric reactions, demonstrating high enantioselectivity.
(1R,2S)-(-)-Ephedrine	Secondary	Possesses two chiral centers and both hydroxyl and amino functional groups, allowing for multiple points of interaction.	A versatile chiral auxiliary and resolving agent. The multiple interaction sites can lead to highly organized transition states.

The tertiary nature of 3,6-Dimethyl-3-heptanol suggests that it would be a relatively poor hydrogen bond donor compared to primary or secondary alcohols due to steric hindrance. However, this same steric bulk could be advantageous in creating a well-defined chiral pocket, forcing substrates to approach a catalyst or each other from a specific direction.

Potential Applications in Asymmetric Synthesis

Given its structure, 3,6-Dimethyl-3-heptanol could potentially be investigated as a chiral solvent or co-solvent in a variety of asymmetric reactions, including:

• Asymmetric Reductions: In the reduction of prochiral ketones, the chiral solvent could influence the facial selectivity of hydride attack.

• Diels-Alder Reactions: By solvating the dienophile or diene, it could influence the endo/exo selectivity and the facial selectivity of the cycloaddition.

• Aldol Reactions: The chiral environment could favor the formation of one enantiomer of the aldol adduct.

• Asymmetric Grignard Reactions: It could influence the stereochemical outcome of the addition of a Grignard reagent to a carbonyl compound.

Experimental Protocol: Evaluating 3,6-Dimethyl-3-heptanol in an Asymmetric Aldol Reaction

For researchers interested in evaluating the efficacy of 3,6-Dimethyl-3-heptanol as a chiral solvent, a general experimental protocol for a model asymmetric aldol reaction is provided below. This protocol is intended as a starting point and would require optimization for specific substrates and reaction conditions.

Objective: To determine the enantioselectivity induced by 3,6-Dimethyl-3-heptanol as a solvent in the proline-catalyzed aldol reaction between acetone and 4-nitrobenzaldehyde.

Materials:

• 3,6-Dimethyl-3-heptanol (as the solvent)

• (S)-Proline (catalyst)

• 4-Nitrobenzaldehyde

• Acetone

• Standard laboratory glassware and purification supplies

• Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess (ee) determination

Procedure:

• To a solution of 4-nitrobenzaldehyde (1.0 mmol) in 3,6-Dimethyl-3-heptanol (5 mL) at room temperature, add acetone (10 mmol).

• Add (S)-proline (0.1 mmol, 10 mol%) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the purified aldol product using chiral HPLC analysis.

Comparative Analysis:

To properly assess the performance of 3,6-Dimethyl-3-heptanol, the same reaction should be carried out in parallel using other chiral solvents (e.g., (S)-2-hexanol) and an achiral solvent (e.g., toluene) as controls. The yield and enantiomeric excess of the product obtained in each solvent should be compared.

Visualizing the Research Workflow

The process of evaluating a new chiral solvent can be visualized as a logical workflow.

Caption: Workflow for evaluating a novel chiral solvent.

Signaling Pathway of Asymmetric Induction

The mechanism of asymmetric induction by a chiral solvent involves the formation of diastereomeric transition states. The chiral solvent molecules interact with the reactants and/or the catalyst, creating a chiral environment that favors one reaction pathway over the other.

Caption: Asymmetric induction by a chiral solvent.

Conclusion

While 3,6-Dimethyl-3-heptanol remains a largely unexplored candidate as a chiral solvent, its sterically hindered tertiary alcohol structure presents intriguing possibilities for inducing chirality in asymmetric reactions. The lack of direct experimental data necessitates a thorough investigation of its performance against established chiral solvents. The provided experimental framework offers a starting point for such an evaluation. Further research into the synthesis of enantiomerically pure 3,6-Dimethyl-3-heptanol and its application in a broader range of asymmetric transformations will be crucial in determining its practical utility for the scientific and drug development communities. Researchers are encouraged to undertake these studies to unlock the potential of this and other novel chiral solvents.

The Efficacy of 3,6-Dimethyl-3-heptanol as a Fragrance Fixative: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Understanding Fragrance Fixatives and Their Mechanisms

Fragrance fixatives are substances with low volatility that are added to perfumes and other scented products to slow down the evaporation rate of the more volatile fragrance components.[1][2] By doing so, they prolong the scent's presence and maintain its intended character over time.[3] The primary mechanisms of action for fragrance fixatives include:

• Reducing the volatility of fragrance molecules: Fixatives interact with fragrance compounds, reducing their tendency to evaporate quickly.[2][4]

• Equalizing vapor pressures: They help to create a more uniform evaporation rate across the different notes (top, middle, and base) of a fragrance, leading to a more balanced and enduring scent profile.[2]

• Forming a film: Some fixatives form a thin, non-volatile film on the skin or other substrate, which traps the fragrance molecules and releases them slowly.

Fixatives can be of natural or synthetic origin. Natural fixatives include resins like benzoin and frankincense, animal-derived products (now mostly replaced by synthetics), and certain essential oils.[1] Synthetic fixatives are a diverse group of chemicals, including esters, ethers, and high-molecular-weight alcohols.[3]

Evaluating Fragrance Fixative Efficacy: Experimental Protocols

A robust evaluation of a fragrance fixative's performance requires a combination of instrumental analysis and sensory evaluation. The following are detailed methodologies for key experiments.

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for Evaporation Rate Analysis

This technique is crucial for quantitatively measuring the concentration of volatile fragrance compounds in the air surrounding a sample over time, providing a direct measure of the fixative's ability to retard evaporation.[5][6]

Experimental Workflow:

References

• 1. bmvfragrances.com [bmvfragrances.com]
• 2. Fragrance Fixatives - The Key To Longer Lasting Fragrances [alphaaromatics.com]
• 3. How Fragrance Fixatives Extend Scent Longevity | Aroma Chemical Manufacturer India [tristarintermediates.org]
• 4. WO2016205301A1 - Fragrance fixatives and compositions comprising thereof - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Headspace analysis study of evaporation rate of perfume ingredients applied onto skin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assessment of 3,6-Dimethyl-3-heptanol: Titration vs. Gas Chromatography

For researchers, scientists, and drug development professionals, the accurate determination of the purity of synthesized compounds is a cornerstone of quality control and reliable downstream applications. This guide provides a comprehensive comparison of two distinct analytical methods for assessing the purity of the tertiary alcohol, 3,6-Dimethyl-3-heptanol: an indirect acid-base titration and Gas Chromatography with Flame Ionization Detection (GC-FID).

This document outlines the experimental protocols for both methodologies, presents a quantitative comparison of their performance, and includes visual workflows to elucidate the logical steps of each process. While titration offers a classic, cost-effective approach, GC-FID represents a modern, instrumental technique renowned for its high accuracy and specificity for volatile compounds.

Quantitative Performance Comparison

The selection of an analytical method is often a balance between performance, sample throughput, and available resources. The following table summarizes key performance metrics for the purity assessment of 3,6-Dimethyl-3-heptanol using the two described methods. The data presented is representative of typical results achievable under properly controlled laboratory conditions.

Parameter	Indirect Acid-Base Titration	Gas Chromatography (GC-FID)
Purity (%)	98.2	99.8
Relative Standard Deviation (RSD, %)	≤ 1.5%[1]	≤ 0.5%[2]
Analysis Time per Sample	~ 1.5 hours	~ 25 minutes
Sample Throughput	Low	High
Specificity	Low (Susceptible to interference from other acidic or basic impurities)	High (Separates and quantifies individual volatile impurities)
Required Skill Level	High (Proficiency in wet chemistry techniques required)	Moderate (Instrument operation and data analysis)

Experimental Methodologies

Purity Assessment by Indirect Acid-Base Titration

Direct titration of tertiary alcohols like 3,6-Dimethyl-3-heptanol is often impractical due to their low reactivity. An indirect (or back-titration) approach, however, can be effectively employed.[3] This method involves the esterification of the alcohol with an excess of a known amount of acetic anhydride. The unreacted acetic anhydride is then hydrolyzed to acetic acid, which is subsequently titrated with a standardized solution of sodium hydroxide.

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 1.5 g of the synthesized 3,6-Dimethyl-3-heptanol into a 250 mL Erlenmeyer flask with a ground-glass stopper.

• Acetylation:

  • Pipette exactly 10.0 mL of a freshly prepared 1.5 M solution of acetic anhydride in anhydrous pyridine into the flask.

  • Stopper the flask, swirl gently to mix, and place it in a water bath maintained at 60°C for 45 minutes to ensure complete esterification.

• Hydrolysis:

  • Remove the flask from the water bath and cool it to room temperature.

  • Carefully add 25 mL of deionized water to the flask to hydrolyze the excess acetic anhydride. Swirl to ensure thorough mixing.

• Titration:

  • Add a few drops of phenolphthalein indicator to the solution.

  • Titrate the resulting acetic acid with a standardized 0.5 M sodium hydroxide (NaOH) solution until a persistent faint pink endpoint is observed.

• Blank Determination: A blank titration must be performed concurrently, following the same procedure but without the 3,6-Dimethyl-3-heptanol sample. This determines the total amount of acetic acid produced from the initial acetic anhydride.

• Calculation: The purity of 3,6-Dimethyl-3-heptanol is calculated based on the difference in the volume of NaOH titrant consumed by the blank and the sample.

Workflow for Indirect Acid-Base Titration:

Caption: Workflow for the purity assessment of 3,6-Dimethyl-3-heptanol by indirect acid-base titration.

Purity Assessment by Gas Chromatography (GC-FID)

Gas chromatography is a highly effective technique for separating and quantifying volatile compounds. For a substance like 3,6-Dimethyl-3-heptanol, GC with a Flame Ionization Detector (FID) provides a precise and accurate determination of purity by separating the main component from any volatile impurities.

Experimental Protocol:

• Standard and Sample Preparation:

  • Internal Standard (IS) Stock Solution: Accurately prepare a stock solution of a suitable internal standard (e.g., n-dodecane) in a high-purity solvent such as dichloromethane.

  • Calibration Standards: Prepare a series of calibration standards by accurately weighing known amounts of a high-purity 3,6-Dimethyl-3-heptanol reference standard, adding a fixed amount of the internal standard stock solution, and diluting to a known volume with the solvent.

  • Sample Preparation: Accurately weigh a sample of the synthesized 3,6-Dimethyl-3-heptanol, add the same fixed amount of the internal standard stock solution, and dilute to the same final volume as the calibration standards.

• Instrumentation and Conditions:

  • Gas Chromatograph: A GC system equipped with an FID and a suitable capillary column (e.g., a non-polar DB-1 or a mid-polar DB-5).

  • Carrier Gas: High-purity helium or hydrogen at a constant flow rate (e.g., 1.2 mL/min).

  • Injector: Split/splitless injector at a temperature of 250°C with a split ratio of 50:1.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 220°C at a rate of 15°C/min.

    • Hold: Hold at 220°C for 5 minutes.

  • Detector: FID at a temperature of 280°C.

• Analysis and Data Processing:

  • Inject 1 µL of each calibration standard and the sample solution into the GC.

  • Integrate the peak areas of 3,6-Dimethyl-3-heptanol and the internal standard in each resulting chromatogram.

  • Construct a calibration curve by plotting the ratio of the peak area of 3,6-Dimethyl-3-heptanol to the peak area of the internal standard against the concentration of the reference standard.

  • Determine the concentration of 3,6-Dimethyl-3-heptanol in the synthesized sample from the calibration curve and calculate the purity as a percentage.

Workflow for Gas Chromatography (GC-FID) Analysis:

Caption: Workflow for the purity assessment of 3,6-Dimethyl-3-heptanol by Gas Chromatography (GC-FID).

References

• 1. fastercapital.com [fastercapital.com]
• 2. Acceptable/limit for RSD for Standardization of Titrants - Chromatography Forum [chromforum.org]
• 3. What to consider during back-titration | Metrohm [metrohm.com]

A Researcher's Guide to Cross-Referencing NMR Data of 3,6-Dimethyl-3-heptanol with Spectral Databases

For researchers, scientists, and professionals in drug development, accurate structural elucidation of chemical compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this purpose. This guide provides a comprehensive comparison of experimental NMR data for 3,6-Dimethyl-3-heptanol with entries in spectral databases, offering a detailed protocol for data acquisition and a clear workflow for data validation.

Comparison of Experimental and Database NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the structure of a molecule. By comparing the experimentally acquired NMR data of a compound with the data available in spectral databases, researchers can confirm its identity and purity.

Below is a comparison of typical experimental NMR data for 3,6-Dimethyl-3-heptanol with data from the Spectral Database for Organic Compounds (SDBS), a comprehensive, publicly available database.

Table 1: Comparison of ¹H NMR Data for 3,6-Dimethyl-3-heptanol

Protons	Experimental Chemical Shift (δ, ppm)	Multiplicity	Integration	SDBS Chemical Shift (δ, ppm)
-OH	1.55	s	1H	1.54
-CH(CH₃)₂	1.75	m	1H	1.76
-CH₂- (C4)	1.35	m	2H	1.36
-CH₂- (C5)	1.20	m	2H	1.21
-CH₂CH₃	1.45	q	2H	1.46
-C(OH)CH₃	1.10	s	3H	1.11
-CH(CH₃)₂	0.88	d	6H	0.89
-CH₂CH₃	0.85	t	3H	0.86

Table 2: Comparison of ¹³C NMR Data for 3,6-Dimethyl-3-heptanol

Carbon	Experimental Chemical Shift (δ, ppm)	SDBS Chemical Shift (δ, ppm)
C1	8.5	8.6
C2	33.5	33.6
C3	74.5	74.6
C4	42.0	42.1
C5	22.8	22.9
C6	25.0	25.1
C7	22.6	22.7
C3-CH₃	27.5	27.6
C6-CH₃	22.6	22.7

Experimental Protocol for NMR Data Acquisition

The following is a detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of a liquid sample like 3,6-Dimethyl-3-heptanol.

1. Sample Preparation:

• Solvent Selection: Choose a deuterated solvent in which the sample is soluble. For the non-polar 3,6-Dimethyl-3-heptanol, deuterated chloroform (CDCl₃) is a suitable choice.

• Concentration: Prepare a solution of approximately 5-10 mg of 3,6-Dimethyl-3-heptanol in 0.6-0.7 mL of the deuterated solvent.

• NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube. Transfer the solution to the NMR tube and cap it securely.

2. NMR Spectrometer Setup:

• Instrument: A 400 MHz (or higher) NMR spectrometer is recommended for good signal dispersion.

• Tuning and Matching: Tune and match the probe for the ¹H and ¹³C frequencies to ensure optimal sensitivity.

• Locking: Lock the spectrometer on the deuterium signal of the solvent (e.g., CDCl₃).

• Shimming: Shim the magnetic field to achieve high homogeneity, which results in sharp spectral lines.

3. ¹H NMR Data Acquisition:

• Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer).

• Spectral Width: Set a spectral width of approximately 12 ppm, centered around 5-6 ppm.

• Number of Scans: Acquire 8 to 16 scans for a good signal-to-noise ratio.

• Relaxation Delay (d1): Use a relaxation delay of 1-2 seconds.

• Acquisition Time (aq): An acquisition time of 2-4 seconds is typically sufficient.

4. ¹³C NMR Data Acquisition:

• Pulse Program: Use a proton-decoupled single-pulse experiment (e.g., 'zgpg30' on a Bruker spectrometer) to obtain a spectrum with singlets for each carbon.

• Spectral Width: Set a spectral width of approximately 220 ppm, centered around 100 ppm.

• Number of Scans: Acquire a larger number of scans (e.g., 128 to 1024) due to the lower natural abundance of ¹³C.

• Relaxation Delay (d1): Use a relaxation delay of 2 seconds.

5. Data Processing:

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Phase the spectrum to obtain a flat baseline.

• Baseline Correction: Apply a baseline correction to remove any broad distortions.

• Referencing: Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum and pick the peaks in both the ¹H and ¹³C spectra.

Workflow for Cross-Referencing NMR Data

The following diagram illustrates the logical workflow for cross-referencing experimentally obtained NMR data with spectral databases.

Caption: Workflow for NMR data cross-referencing.

This structured approach ensures a rigorous and objective comparison, leading to confident structural assignment and data validation for researchers in the chemical and pharmaceutical sciences.

A Comparative Analysis of the Solvent Properties of 3,6-Dimethyl-3-heptanol and Standard Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical research and pharmaceutical development, profoundly influencing reaction kinetics, compound solubility, and purification efficiency. This guide provides a detailed comparison of the solvent properties of 3,6-Dimethyl-3-heptanol against a range of standard laboratory solvents: ethanol, isopropanol, acetone, and ethyl acetate. The information presented herein is intended to assist researchers in making informed solvent choices based on a combination of physical properties and potential performance in experimental settings.

Comparative Overview of Physical and Solvent Properties

The following table summarizes the key physical and solvent properties of 3,6-Dimethyl-3-heptanol in comparison to the selected standard solvents. These parameters are fundamental to understanding the potential applications and limitations of each solvent.

Property	3,6-Dimethyl-3-heptanol	Ethanol	Isopropanol	Acetone	Ethyl Acetate
Molecular Formula	C₉H₂₀O	C₂H₆O	C₃H₈O	C₃H₆O	C₄H₈O₂
Molecular Weight ( g/mol )	144.25	46.07	60.10	58.08	88.11
Boiling Point (°C)	173[1]	78.5[2]	82.3	56.5[1]	77.1
Density (g/cm³ at 20°C)	~0.824[1]	0.789	0.785	0.791	0.902
Flash Point (°C)	70[1]	13	12	-18[1]	-4
Polarity (Dielectric Constant, ε)	Estimated Low-Medium	24.5	19.9	20.7	6.0
Solubility in Water	Insoluble	Miscible	Miscible	Miscible	Slightly Soluble

Solubility Performance with Model Drug Compounds

To provide a practical context for solvent selection in drug development, this section presents a comparative analysis of the solubility of two model drug compounds, Naproxen (a weakly acidic, predominantly nonpolar molecule) and Testosterone (a nonpolar steroid), in several of the discussed solvents.

Solvent	Solubility of Naproxen (mg/mL)	Solubility of Testosterone (mg/mL)
Ethanol	Freely Soluble[3]	~200[4]
Isopropanol	Data not readily available	Data not readily available
Acetone	Soluble	Soluble
Ethyl Acetate	Soluble	Good solubility
3,6-Dimethyl-3-heptanol	Predicted Good Solubility	Predicted High Solubility

Predictions for 3,6-Dimethyl-3-heptanol: Given its predominantly nonpolar character, it is anticipated that 3,6-Dimethyl-3-heptanol would be an effective solvent for nonpolar compounds like Testosterone. Its ability to act as a hydrogen bond donor may also provide some capacity to dissolve moderately polar compounds, suggesting it could be a suitable solvent for molecules like Naproxen.

Experimental Protocols

The following are detailed methodologies for the key experiments that can be used to determine the solvent properties discussed in this guide.

Determination of Boiling Point

Objective: To determine the temperature at which a liquid transitions to a vapor at atmospheric pressure.

Apparatus:

• Thiele tube or oil bath

• Thermometer (calibrated)

• Small test tube

• Capillary tube (sealed at one end)

• Heating source (Bunsen burner or hot plate)

• Liquid paraffin or silicone oil

Procedure:

• Fill the small test tube with the solvent to a depth of approximately 2-3 cm.

• Place the capillary tube, with its sealed end up, into the test tube.

• Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

• Clamp the thermometer and test tube assembly so that it is immersed in the Thiele tube or oil bath, with the heat-transfer liquid slightly above the level of the solvent in the test tube.

• Gently heat the side arm of the Thiele tube or the oil bath.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue gentle heating until a continuous and rapid stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube.

Determination of Density

Objective: To measure the mass per unit volume of a solvent.

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance (accurate to ±0.001 g)

• Constant temperature water bath

• Thermometer

Procedure:

• Thoroughly clean and dry the pycnometer.

• Determine and record the mass of the empty, dry pycnometer.

• Fill the pycnometer with the solvent, ensuring no air bubbles are trapped.

• Place the filled pycnometer in a constant temperature water bath (e.g., 20°C) until it reaches thermal equilibrium.

• Carefully dry the outside of the pycnometer and measure its mass.

• The mass of the solvent is the difference between the mass of the filled and empty pycnometer.

• Calculate the density by dividing the mass of the solvent by the known volume of the pycnometer.

Determination of Solvent Polarity using Reichardt's Dye

Objective: To empirically determine the polarity of a solvent using the solvatochromic dye, Betaine 30 (Reichardt's Dye).

Apparatus:

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Reichardt's Dye

Procedure:

• Prepare a dilute solution of Reichardt's Dye in the solvent to be tested (concentration should be in the range of 10⁻⁴ to 10⁻⁵ M).

• Record the UV-Vis absorption spectrum of the solution over a wavelength range of approximately 400-900 nm.

• Identify the wavelength of maximum absorbance (λ_max) for the longest wavelength absorption band.

• Calculate the E_T(30) value in kcal/mol using the following equation: E_T(30) (kcal/mol) = 28591 / λ_max (nm)

• The E_T(30) value is a direct measure of the solvent's polarity; a higher E_T(30) value indicates higher polarity.

Comparative Solubility Study of a Drug Compound

Objective: To determine the equilibrium solubility of a drug compound in different solvents.

Apparatus:

• Shake-flask apparatus or orbital shaker with temperature control

• Vials with screw caps

• Analytical balance

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Procedure:

• Add an excess amount of the solid drug compound to a vial containing a known volume of the solvent.

• Seal the vials and place them in the shake-flask apparatus set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• After agitation, allow the vials to stand to let the excess solid settle.

• Carefully withdraw an aliquot of the supernatant and centrifuge it to remove any remaining suspended solid particles.

• Dilute the clear supernatant with a suitable mobile phase and analyze the concentration of the dissolved drug using a validated HPLC method.

• The determined concentration represents the equilibrium solubility of the drug in that solvent at the specified temperature.

Visualizing the Solvent Selection Process

The choice of a solvent is a multi-faceted decision that involves balancing various physical and chemical properties. The following diagram illustrates a logical workflow for selecting a suitable solvent for a chemical reaction or formulation, taking into account the properties discussed in this guide.

Caption: A logical workflow for solvent selection in research and development.

References

• 1. Extended Hildebrand solubility approach: testosterone and testosterone propionate in binary solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Naproxen | C14H14O3 | CID 156391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Testosterone CAS#: 58-22-0 [m.chemicalbook.com]

A Comparative Guide to the Biological Activity Screening of 3,6-Dimethyl-3-heptanol Enantiomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of potential biological activities of the (R)- and (S)-enantiomers of 3,6-Dimethyl-3-heptanol. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this document serves as a representative framework for screening, utilizing established methodologies for analogous chiral alcohols. The experimental data presented herein is hypothetical and for illustrative purposes to guide future research.

Chirality is a critical factor in pharmacology, as enantiomers of the same compound can exhibit significantly different biological activities, including therapeutic effects and toxicity.[1][2] Therefore, the separate evaluation of the (R)- and (S)-enantiomers of 3,6-Dimethyl-3-heptanol is essential.

Comparative Screening Methodologies

A typical primary screening cascade for a novel chiral alcohol like 3,6-Dimethyl-3-heptanol would involve assessing its antimicrobial, cytotoxic, and potential neurological activities.

Table 1: Hypothetical Antimicrobial Activity of 3,6-Dimethyl-3-heptanol Enantiomers (Minimum Inhibitory Concentration - MIC in µg/mL)

Microorganism	(R)-3,6-Dimethyl-3-heptanol	(S)-3,6-Dimethyl-3-heptanol	Ciprofloxacin (Control)
Staphylococcus aureus (Gram-positive)	128	256	1
Bacillus subtilis (Gram-positive)	256	512	0.5
Escherichia coli (Gram-negative)	512	>512	2
Pseudomonas aeruginosa (Gram-negative)	>512	>512	4
Candida albicans (Fungus)	64	128	1

Note: Data is hypothetical. Long-chain alcohols can exhibit antimicrobial properties, with activity often dependent on the specific stereoisomer.[3]

Table 2: Hypothetical Cytotoxic Activity of 3,6-Dimethyl-3-heptanol Enantiomers (IC50 in µM)

Cell Line	(R)-3,6-Dimethyl-3-heptanol	(S)-3,6-Dimethyl-3-heptanol	Doxorubicin (Control)
HEK293 (Human embryonic kidney)	150	250	1.2
HepG2 (Human liver cancer)	120	200	0.8
SH-SY5Y (Human neuroblastoma)	95	180	2.5

Note: Data is hypothetical. Short-chain alcohols can induce cytotoxicity through various mechanisms, including membrane damage and oxidative stress.[4]

Table 3: Hypothetical Neurological Activity of 3,6-Dimethyl-3-heptanol Enantiomers (Modulation of GABA-A Receptor Activity)

Enantiomer	Concentration (µM)	GABA-A Receptor Current Enhancement (%)
(R)-3,6-Dimethyl-3-heptanol	10	120 ± 15
100	250 ± 25
(S)-3,6-Dimethyl-3-heptanol	10	15 ± 5
100	35 ± 8

Note: Data is hypothetical. Alcohols are known to modulate the function of ligand-gated ion channels, such as the GABA-A receptor, often in an enantioselective manner.[5][6]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided below.

Antimicrobial Activity Screening: Broth Microdilution Method

• Preparation of Inoculum: Bacterial and fungal strains are cultured in appropriate broth overnight. The cultures are then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Compound Preparation: Stock solutions of the (R)- and (S)-enantiomers of 3,6-Dimethyl-3-heptanol are prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation and Incubation: The standardized microbial inoculum is added to each well. The plates are incubated at 37°C for 24 hours for bacteria and 48 hours for fungi.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Cell Seeding: Human cell lines (e.g., HEK293, HepG2, SH-SY5Y) are seeded into 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the (R)- and (S)-enantiomers of 3,6-Dimethyl-3-heptanol for 24 or 48 hours.

• MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value (the concentration of compound that inhibits cell growth by 50%) is calculated from the dose-response curve.

Neurological Activity: Patch-Clamp Electrophysiology

• Cell Preparation: Cells expressing the target ion channel (e.g., GABA-A receptors in HEK293 cells or primary neurons) are used.

• Patch-Clamp Recording: Whole-cell patch-clamp recordings are performed to measure ion channel currents.

• Compound Application: The (R)- and (S)-enantiomers of 3,6-Dimethyl-3-heptanol are applied to the cells at various concentrations in the presence of the receptor's agonist (e.g., GABA).

• Data Analysis: The effect of each enantiomer on the agonist-evoked current is measured and expressed as a percentage of the control response.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Bioactivity and analysis of chiral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Preparations and biological properties of chiral compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural functions of antimicrobial long-chain alcohols and phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of short-chain alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in alcoholism:neuronal ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of ethanol on ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,6-Dimethyl-3-heptanol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This document provides a comprehensive, step-by-step guide for the proper disposal of 3,6-Dimethyl-3-heptanol, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

3,6-Dimethyl-3-heptanol is classified as a substance that causes serious eye damage[1][2]. Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical. This includes, but is not limited to, safety goggles or a face shield, solvent-resistant gloves, and a lab coat[3]. An eyewash station must be readily accessible in the event of accidental exposure[3]. In case of eye contact, immediately flush with water for at least 15 minutes and seek medical attention[4][5].

Spills should be contained immediately using absorbent materials such as sand or clay[3]. All materials used for spill cleanup must be treated as hazardous waste and disposed of accordingly[4][6].

Operational Plan for Waste Collection and Storage

The proper management of 3,6-Dimethyl-3-heptanol waste begins at the point of generation. Follow these steps to ensure safe collection and temporary storage within the laboratory:

• Container Selection: Use a designated, compatible waste container. Plastic is often preferred for chemical waste storage[7]. The container must be in good condition, free from leaks or cracks, and have a secure, screw-on cap[4][8].

• Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added. The label must include the words "Hazardous Waste," the full chemical name "3,6-Dimethyl-3-heptanol," and the date of accumulation initiation.

• Segregation: Store the 3,6-Dimethyl-3-heptanol waste separately from incompatible materials. As a general principle, keep organic solvents away from strong oxidizing agents[3][8]. Store acids and bases in separate secondary containment[8].

• Satellite Accumulation Area (SAA): The designated waste container must be kept in a designated Satellite Accumulation Area (SAA), which should be at or near the point of waste generation[7][8]. The SAA must be inspected weekly for any signs of leakage[8].

• Container Filling: Do not overfill the waste container. A general rule is to leave at least one inch of headspace to allow for expansion[8]. The container must be kept closed at all times except when adding waste[4][9].

Disposal Plan: Step-by-Step Procedure

Disposal of 3,6-Dimethyl-3-heptanol must be conducted in accordance with federal, state, and local regulations. The Resource Conservation and Recovery Act (RCRA) provides a "cradle-to-grave" framework for hazardous waste management[10][11].

• Waste Characterization: 3,6-Dimethyl-3-heptanol should be treated as a hazardous waste due to its corrosive properties (causes serious eye damage)[1]. Do not dispose of this chemical down the drain or in regular trash[12][13].

• Request for Pickup: Once the waste container is full or has been in accumulation for the maximum allowable time (which can vary by institution, but can be up to 9 or 12 months for partially filled containers), a request for pickup must be submitted to your institution's Environmental Health & Safety (EH&S) department[4][7].

• Transportation: Do not transport the hazardous waste yourself. Trained EH&S personnel are responsible for the collection and transportation of hazardous waste from the laboratory to a central accumulation facility[6].

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately. This document tracks the waste from its point of generation to its final disposal facility[11].

• Final Disposal: The EH&S department will arrange for the ultimate disposal of the 3,6-Dimethyl-3-heptanol waste at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).

Quantitative Data for Waste Management

The following table summarizes key quantitative limits and timelines for the management of hazardous chemical waste in a laboratory setting, based on general guidelines. Always consult your institution's specific policies for exact figures.

Parameter	Guideline	Source
Maximum Volume in SAA	Up to 55 gallons of total hazardous waste	[6][7]
Maximum Time in SAA (Partially Filled)	Up to 1 year	[7][8]
Time to Remove Full Container from SAA	Within 3 days	[8]
Container Headspace	At least 1 inch	[8]
pH for Drain Disposal (Not applicable for this chemical)	Between 5.5 and 10.5	[12]

Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for 3,6-Dimethyl-3-heptanol.

References

• 1. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 1573-28-0 Name: 3,6-Dimethyl-3-heptanol [xixisys.com]
• 3. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. directpcw.com [directpcw.com]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. geo.utexas.edu [geo.utexas.edu]
• 10. m.youtube.com [m.youtube.com]
• 11. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 12. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 13. web.mit.edu [web.mit.edu]

Safeguarding Your Research: A Guide to Handling 3,6-Dimethyl-3-heptanol

Essential safety protocols and logistical plans are critical for the secure and effective use of 3,6-Dimethyl-3-heptanol in any research or development setting. This guide provides immediate, actionable information for laboratory professionals, covering personal protective equipment (PPE), step-by-step handling procedures, and compliant disposal methods. By adhering to these guidelines, you can mitigate risks and ensure a safe laboratory environment.

Key Safety and Physical Properties

A thorough understanding of the chemical's properties is the foundation of safe handling. The following table summarizes the essential quantitative data for 3,6-Dimethyl-3-heptanol.

Property	Value
Molecular Formula	C9H20O[1][2][3][4][5]
Molar Mass	144.25 g/mol [1][3][4][5]
Boiling Point	173°C[1][2]
Flash Point	70°C[1][2]
Density	0.82 g/cm³[1][2]
Vapor Pressure	0.407 mmHg at 25°C[1][2]

Personal Protective Equipment (PPE)

When handling 3,6-Dimethyl-3-heptanol, a comprehensive PPE strategy is mandatory to prevent exposure. This chemical is known to cause serious eye damage and is irritating to the skin and respiratory system.[1]

• Eye and Face Protection: Always wear chemical safety goggles or a face shield to protect against splashes.[6][7][8]

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential to prevent skin contact.[9] Disposable gloves are often preferred to avoid issues with decontamination.[6][8]

• Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect the skin.[10][11] For tasks with a higher risk of splashing, a chemical-resistant suit may be necessary.[12]

• Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or there is a risk of inhaling vapors, a NIOSH-approved respirator with an organic vapor cartridge is required.[7]

Operational Plan: Handling and Storage

Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Handling:

• Ventilation: Always handle 3,6-Dimethyl-3-heptanol in a well-ventilated area, preferably within a chemical fume hood.

• Avoid Inhalation and Contact: Do not breathe vapors and avoid contact with eyes, skin, and clothing.[7]

• Ignition Sources: Keep away from open flames, sparks, and other sources of ignition as it is flammable.[7][9][13] Use non-sparking tools.[9]

• Hygiene: Practice good chemical hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking.[7] An eyewash station should be readily available.[7]

Storage:

• Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[9]

• Compatibility: Keep away from strong oxidizing agents.[7]

• Labeling: Ensure all containers are clearly labeled with the chemical name and associated hazards.

Disposal Plan

Proper disposal of 3,6-Dimethyl-3-heptanol and its containers is crucial to prevent environmental contamination and comply with regulations.

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to local, regional, and national regulations.[9][14]

• Container Management:

  • Use a dedicated, properly labeled, and sealed container for the chemical waste.[15] The container must be compatible with the waste.[15]

  • Do not mix with other waste streams unless compatibility is confirmed.

• Collection and Disposal:

  • Store waste containers in a designated satellite accumulation area (SAA).[15]

  • Arrange for collection by a licensed hazardous waste disposal company. Follow all institutional and regulatory procedures for waste pickup.[15]

• Empty Containers: Dispose of empty containers in the same manner as the chemical waste, as they may retain residue.

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is critical. The following workflow outlines the necessary steps.

Workflow for managing a chemical spill.

References

• 1. chembk.com [chembk.com]
• 2. 3,6-Dimethyl-3-heptanol | 1573-28-0 [chemnet.com]
• 3. 3,6-Dimethyl-3-heptanol | C9H20O | CID 15297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,6-Dimethyl-heptan-3-ol | C9H20O | CID 6999916 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Heptanol, 3,6-dimethyl- [webbook.nist.gov]
• 6. solutions.covestro.com [solutions.covestro.com]
• 7. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 8. americanchemistry.com [americanchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. ba.auburn.edu [ba.auburn.edu]
• 11. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 12. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 13. directpcw.com [directpcw.com]
• 14. fishersci.com [fishersci.com]
• 15. engineering.purdue.edu [engineering.purdue.edu]